1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

• CAS: 75312-66-2

Core Science & Biosynthesis

The Structural and Functional Paradigm of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione in Drug Discovery

Executive Summary

In the realm of rational drug design, the anthraquinone scaffold is a privileged structure. While 1,4-disubstituted anthraquinones (such as mitoxantrone and ametantrone) are well-documented clinical agents, minor regioisomeric shifts can dictate profound differences in pharmacological efficacy and nucleic acid selectivity. This technical whitepaper deconstructs the structural causality, physicochemical properties, and experimental workflows associated with 1,8-bis[(2-hydroxyethyl)amino]anthracene-9,10-dione , providing a comprehensive guide for researchers targeting DNA topology and Topoisomerase II inhibition.

Physicochemical Profiling & Structural Causality

Understanding the behavior of 1,8-bis[(2-hydroxyethyl)amino]anthracene-9,10-dione begins with its precise molecular architecture[1].

The Peri-Effect and Vectorial Projection

In anthraquinone chemistry, the spatial arrangement of aminoalkylamino side chains is the primary determinant of target interaction[2]. The 1 and 8 positions on the tricyclic core are both peri to the C9 carbonyl group. This specific geometry allows for the formation of a bifurcated, intramolecular hydrogen-bonding network: both secondary amines (-NH-) act as hydrogen bond donors to the single C9 oxygen acceptor.

Structural Causality: This "locked" conformation has two critical consequences for drug design:

• Electronic Polarization: The C9 carbonyl becomes highly polarized, significantly altering the redox potential of the quinone system compared to 1,4-isomers (where hydrogen bonding is distributed symmetrically between C9 and C10).

• Vectorial Side-Chain Projection: Because both side chains are anchored toward the C9 pole, their rotational freedom is restricted. When the planar, hydrophobic anthraquinone core intercalates between DNA base pairs, this rigidity forces both (2-hydroxyethyl)amino chains to project vectorially into the same DNA groove. This unidirectional projection is highly effective at stabilizing specific non-canonical nucleic acid structures, such as TG-containing antiparallel DNA triplexes[3].

Quantitative Data: Physicochemical Properties

Table 1: Core Physicochemical Parameters

Parameter	Value	Causality in Assay Design
IUPAC Name	1,8-bis(2-hydroxyethylamino)anthracene-9,10-dione	Defines exact regioisomerism.
CAS Number	75312-66-2	Essential for reagent sourcing[1].
Molecular Formula	C18H18N2O4	Basis for mass spectrometry validation[4].
Molecular Weight	326.35 g/mol	Required for precise molarity calculations[4].
H-Bond Donors	4 (2 x -OH, 2 x -NH)	Dictates aqueous solubility and target binding.
H-Bond Acceptors	6 (4 x -O-, 2 x -N-)	Facilitates interactions with the DNA backbone.

Mechanistic Pathways: DNA Intercalation & Topoisomerase II Inhibition

1,8-disubstituted anthraquinones exert their biological effects primarily by acting as "topoisomerase poisons"[2]. Topoisomerase II (Topo II) regulates DNA over-winding by creating transient double-strand breaks. The 1,8-isomer intercalates into the DNA and binds to the Topo II enzyme, stabilizing the ternary cleavable complex. This stabilization prevents the crucial religation step, converting the enzyme into a DNA-damaging agent that triggers apoptosis.

Figure 1: Topoisomerase II inhibition and DNA damage pathway by 1,8-disubstituted anthraquinones.

Quantitative Data: Comparative Triplex Stabilization

Research demonstrates that the regioisomerism of the anthraquinone core strictly dictates its affinity for different DNA triplex sequences[3].

Table 2: Comparative DNA Triplex Stabilization (C50 Values)

Anthraquinone Regioisomer	TG-Triplex Stabilization	AG-Triplex Stabilization	Side-Chain Projection
1,4-Disubstituted	Weak / None	Strong	Opposing (C9 & C10)
1,8-Disubstituted	Strong (C50 ~ 0.61 µM)	Weak / None	Unidirectional (C9)
2,7-Disubstituted	Very Strong (C50 ~ 0.36 µM)	Weak / None	Equatorial

(Note: Data derived from comparative footprinting studies on disubstituted anthraquinones[3])

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale (causality) and necessary controls to confirm assay dynamic range.

Protocol 1: Topoisomerase II-Mediated DNA Cleavage Assay

Purpose: To quantify the stabilization of the Topo II-DNA cleavable complex by the 1,8-isomer. System Validation: The assay relies on the topological conversion of supercoiled DNA (Form I) to linear DNA (Form III). A positive control (e.g., Etoposide) must be used to validate enzyme activity.

Step-by-Step Methodology:

• Substrate Preparation: Prepare 0.5 µg of negatively supercoiled pBR322 plasmid DNA in Topo II reaction buffer (50 mM Tris-HCl pH 8.0, 150 mM NaCl, 10 mM MgCl2, 0.5 mM dithiothreitol, 30 µg/mL BSA, 1 mM ATP).

  • Causality: Supercoiled DNA is required to electrophoretically differentiate the topological states post-reaction.

• Compound Incubation: Introduce 1,8-bis[(2-hydroxyethyl)amino]anthracene-9,10-dione at varying concentrations (1–50 µM). Include a solvent-only negative control (DMSO < 1%) and a positive control (Etoposide at 50 µM).

• Enzyme Addition: Add 2 units of human Topoisomerase IIα and incubate at 37°C for 30 minutes.

• Reaction Termination: Halt the reaction by adding 1% SDS and 1 mg/mL Proteinase K, followed by incubation for 30 minutes at 50°C.

  • Causality: SDS denatures the Topo II enzyme, and Proteinase K digests it. This strips the protein from the DNA, releasing the trapped, cleaved DNA fragments for visualization.

• Electrophoretic Separation: Run the samples on a 1% agarose gel containing ethidium bromide (0.5 µg/mL) at 5 V/cm for 2 hours.

• Densitometric Analysis: Quantify the conversion of Form I to Form III DNA using UV transillumination and densitometry software.

Figure 2: Self-validating electrophoretic workflow for Topo II-mediated DNA cleavage assays.

Protocol 2: DNA Thermal Denaturation (ΔTm) Assay

Purpose: To measure the direct thermodynamic stabilization of DNA duplexes/triplexes by the intercalator. Step-by-Step Methodology:

• Oligonucleotide Assembly: Anneal complementary DNA strands (1 µM) in a sodium phosphate buffer (pH 7.0, 50 mM NaCl).

• Ligand Binding: Introduce the 1,8-disubstituted anthraquinone at a 5:1 ligand-to-DNA molar ratio.

• Thermal Ramping: Monitor UV absorbance at 260 nm while increasing the temperature from 20°C to 90°C at a rate of 0.5°C/min.

  • Causality: As the DNA melts into single strands, base unstacking causes hyperchromicity (increased UV absorbance). Intercalators stabilize the structure, requiring higher thermal energy to induce melting.

• Data Derivation: Calculate the melting temperature (Tm) from the first derivative of the melting curve. A positive shift (ΔTm) relative to the DNA-only control indicates the magnitude of structural stabilization.

References

• Fox, K. R., et al. (1995). Stabilisation of TG- and AG-containing antiparallel DNA triplexes by triplex-binding ligands: Disubstituted anthraquinones. Nucleic Acids Research, 23(22), 4608-4614. Retrieved from:[Link]

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Unraveling the Cytotoxic Cascade: The Mechanism of Action of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione in Cancer Cell Lines

An In-Depth Technical Guide for Researchers

This guide provides a detailed exploration of the molecular and cellular mechanisms by which the synthetic anthracenedione, 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, exerts its anticancer effects. Designed for researchers, scientists, and drug development professionals, this document synthesizes foundational principles with actionable experimental protocols to provide a comprehensive understanding of this compound class.

Introduction: The Therapeutic Promise of Anthracene-9,10-diones

The anthracene-9,10-dione (anthraquinone) scaffold is a privileged structure in oncology, forming the core of clinically significant agents like Mitoxantrone.[1] These compounds are renowned for their potent cytotoxic activity against a broad spectrum of malignancies.[2] Their mechanism of action is typically multifaceted, initiating a cascade of events that compromise genomic integrity and drive cancer cells toward programmed cell death.[3]

1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione is a synthetic derivative designed to leverage this potent scaffold. A thorough understanding of its interaction with biological targets and the subsequent cellular responses is critical for its development as a potential therapeutic agent. This guide delineates this mechanistic cascade, beginning with its primary molecular interactions and culminating in the induction of cell death.

Part 1: The Molecular Interface - Primary Drug-Target Interactions

The anticancer activity of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione is rooted in its direct interaction with nuclear DNA. This initial engagement is the critical insult that triggers downstream cytotoxic pathways.

DNA Intercalation: The Foundational Lesion

The defining feature of the anthracenedione scaffold is its large, planar, and aromatic ring system. This structure enables the molecule to insert itself between the base pairs of the DNA double helix, a process known as intercalation.[4][5] This physical insertion is stabilized by π-π stacking interactions between the aromatic rings of the drug and the DNA nucleobases.[5] The two (2-hydroxyethyl)amino side chains at the 1 and 8 positions play a crucial role in orienting and securing the molecule within the DNA helix, likely through hydrogen bonding with the phosphate backbone or the edges of the base pairs in the major or minor grooves.[4][6]

This intercalative binding has profound biophysical consequences for the DNA structure:

• It forces the local unwinding of the double helix to accommodate the drug molecule.

• It increases the thermal stability of the DNA, resulting in a higher melting temperature (Tm).[7]

• It creates a steric blockade that can physically obstruct the passage of DNA and RNA polymerases, thereby inhibiting replication and transcription.[3]

The interaction between the compound and DNA can be quantified using various spectroscopic techniques that detect changes upon complex formation.[8][9]

Objective: To determine the binding mode and affinity of the compound with calf thymus DNA (ctDNA).

Methodology: UV-Visible Absorption Spectroscopy

• Preparation: Prepare a stock solution of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione in DMSO and a stock solution of ctDNA in a suitable buffer (e.g., Tris-HCl, pH 7.4).

• Titration: Maintain a constant concentration of the compound in a quartz cuvette. Sequentially add increasing concentrations of ctDNA to the cuvette.

• Measurement: After each addition of ctDNA and a brief incubation period, record the UV-Visible absorption spectrum (typically 200-600 nm).

• Analysis: Intercalation is typically indicated by hypochromism (a decrease in molar absorptivity) and a bathochromic shift (red shift) in the wavelength of maximum absorbance (λmax) of the compound's chromophore. These changes are due to the electronic interaction between the compound and the DNA base pairs.[7]

Methodology: Fluorescence Spectroscopy

• Principle: Many DNA intercalators exhibit changes in their fluorescence properties upon binding. Alternatively, a competitive displacement assay using a fluorescent DNA probe like Ethidium Bromide (EtBr) can be employed.

• Competitive Displacement Assay:

  • Prepare a solution of ctDNA pre-saturated with EtBr in a fluorescence cuvette.

  • Measure the initial fluorescence intensity of the EtBr-DNA complex (Excitation ~520 nm, Emission ~600 nm).

  • Titrate increasing concentrations of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione into the cuvette.

  • Record the fluorescence intensity after each addition.

• Analysis: If the compound intercalates, it will displace EtBr from the DNA, leading to a quenching (decrease) of the fluorescence intensity. The degree of quenching can be used to calculate the compound's binding constant.

Topoisomerase II Poisoning: Converting an Essential Enzyme into a Cellular Toxin

While DNA intercalation is disruptive, a more lethal consequence of this interaction is the poisoning of DNA Topoisomerase II (Topo II).[10] Topo II is a vital nuclear enzyme that resolves DNA topological problems—such as supercoils and tangles—that arise during replication, transcription, and chromosome segregation. It functions by creating a transient double-strand break (DSB) in one DNA duplex, passing another duplex through the break, and then re-ligating the broken strands.[1]

Anthracenediones do not inhibit the enzyme's ability to cleave DNA. Instead, they trap the enzyme in its intermediate state, known as the cleavable complex , where the Topo II is covalently bound to the 5' ends of the broken DNA.[4] The intercalated drug molecule distorts the DNA conformation, preventing the enzyme from re-ligating the strands. This stabilization of the cleavable complex transforms a transient break into a permanent, lethal DSB.

Caption: Intrinsic apoptosis pathway initiated by DNA damage.

Western blotting is a robust technique to detect the activation of specific proteins in the apoptotic pathway. [11]The cleavage of caspases and their substrates serves as a definitive marker of apoptosis.

Objective: To measure the dose-dependent induction of apoptosis by detecting cleaved Caspase-3 and cleaved PARP.

Methodology:

• Cell Treatment: Plate cancer cells (e.g., MCF-7, HeLa) and treat with increasing concentrations of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione for a specified time (e.g., 24 or 48 hours). Include a vehicle-treated control.

• Lysate Preparation: Harvest the cells and lyse them in RIPA buffer containing protease and phosphatase inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE: Denature a standardized amount of protein (e.g., 20-30 µg) from each sample and separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a blocking agent (e.g., 5% non-fat milk or BSA) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for cleaved Caspase-3 (recognizing the ~17/19 kDa fragments) or cleaved PARP (recognizing the ~89 kDa fragment).

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

  • As a loading control, probe a separate membrane or strip the first one and re-probe for a housekeeping protein like β-actin or GAPDH.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and detect the signal using an imaging system.

Interpretation: An increase in the band intensity corresponding to the cleaved forms of Caspase-3 and PARP with increasing drug concentration confirms the induction of apoptosis. [12]

Cell Cycle Arrest: A Proliferation Blockade

In response to DNA damage, the cell cycle machinery activates checkpoints to halt progression, providing time for DNA repair. If the damage is too severe, this arrest can become permanent, leading to senescence or apoptosis. Topo II inhibitors frequently cause an accumulation of cells in the G2 or M phase of the cell cycle, as the integrity of the DNA is crucial for successful mitosis. [13]

Flow cytometry using a DNA-staining dye like propidium iodide (PI) allows for the rapid analysis of cell cycle distribution in a large population of cells.

Objective: To determine the effect of the compound on cell cycle progression.

Caption: Experimental workflow for cell cycle analysis.

Methodology:

• Cell Treatment: Treat cancer cells with the compound at various concentrations for a relevant time period (e.g., 24 hours).

• Harvesting: Collect both adherent and floating cells and wash with PBS.

• Fixation: Resuspend the cell pellet and fix by adding ice-cold 70% ethanol dropwise while vortexing. Store at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove ethanol, wash with PBS, and then resuspend in a staining solution containing propidium iodide (PI) and RNase A. The RNase A is crucial to degrade RNA and ensure that PI only stains DNA.

• Analysis: Analyze the stained cells using a flow cytometer. The instrument measures the fluorescence intensity of PI for thousands of individual cells, which is directly proportional to the DNA content.

• Data Interpretation: The resulting data is displayed as a histogram. Cells in the G0/G1 phase have a 2N DNA content, cells in the G2/M phase have a 4N DNA content, and cells in the S phase have an intermediate amount of DNA. An increase in the percentage of cells in the G2/M peak compared to the control indicates a G2/M cell cycle arrest.

Part 3: Data Synthesis and Interpretation

To contextualize the mechanistic data, the cytotoxic potency of the compound is first established across different cancer cell lines.

Table 1: Representative Cytotoxic Activity of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

The following data are illustrative and serve as an example of expected results.

Cancer Cell Line	Tissue of Origin	IC50 (µM) after 72h
MCF-7	Breast Adenocarcinoma	3.5
K562	Chronic Myelogenous Leukemia	1.8
A549	Lung Carcinoma	5.2
HCT116	Colon Carcinoma	4.1

IC50: The concentration of drug that inhibits cell growth by 50%.

Table 2: Quantitative Analysis of Apoptosis via Annexin V/PI Staining

The following data are illustrative and represent results from flow cytometry analysis after 48h treatment in K562 cells.

Concentration (µM)	Early Apoptotic Cells (%) (Annexin V+/PI-)	Late Apoptotic/Necrotic Cells (%) (Annexin V+/PI+)	Total Apoptotic Cells (%)
0 (Control)	4.1	2.5	6.6
1.0	15.8	6.3	22.1
2.5	32.5	14.7	47.2
5.0	45.1	28.9	74.0

Conclusion

The mechanism of action of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione in cancer cells is a well-defined, multi-stage process characteristic of potent DNA-targeting agents. Its activity is initiated by DNA intercalation , which is leveraged to poison Topoisomerase II , leading to the formation of irreversible DNA double-strand breaks . This genomic damage activates the DNA Damage Response , culminating in G2/M cell cycle arrest and the robust induction of the intrinsic apoptotic pathway . This cascade of events provides a strong rationale for the continued investigation of this and related anthracenedione derivatives as valuable candidates in anticancer drug discovery.

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• Anthracenedione Derivatives as Anticancer Agents Isolated from Secondary Metabolites of the Mangrove Endophytic Fungi - PMC. (n.d.). National Center for Biotechnology Information. [Link]

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• Physicochemical properties, cytotoxic activity and topoisomerase II inhibition of 2,3-diaza-anthracenediones - PubMed. (n.d.). National Center for Biotechnology Information. [Link]

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Preliminary toxicity and safety screening of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

The structural class of aminoanthraquinones—to which 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione (1,8-BHEA; CAS: 75312-66-2) belongs—presents a fascinating dichotomy in drug development. While the anthracene-9,10-dione scaffold is the pharmacophoric backbone of highly potent chemotherapeutics (e.g., mitoxantrone, doxorubicin), it is also intrinsically linked to severe toxicological liabilities.

As a Senior Application Scientist, I have designed this technical guide to bypass generic toxicology templates. Instead, we will dissect the specific molecular liabilities of the 1,8-BHEA scaffold and establish a self-validating, tiered in vitro screening framework that addresses its precise mechanisms of toxicity: genotoxicity and redox-driven cardiotoxicity.

Molecular Liability and Mechanistic Rationale

The toxicological profile of 1,8-BHEA is dictated by its bipartite structural geometry. Understanding these mechanisms is critical for selecting the correct predictive assays.

• The Planar Anthracene-9,10-dione Core (Genotoxicity): The fused polycyclic structure provides the exact rigidity and planarity required for double-helix DNA intercalation. This intercalation stabilizes topoisomerase II-DNA cleavable complexes, preventing DNA religation. The resulting DNA double-strand breaks manifest as clastogenic genotoxicity and frameshift mutations[1].

• The Quinone Moiety (Cardiotoxicity): Anthraquinones are highly redox-active. They undergo futile redox cycling, transferring electrons to molecular oxygen to generate reactive oxygen species (ROS). In cardiomyocytes—which possess high mitochondrial density and relatively low antioxidant defenses—this ROS generation triggers PARP1 overactivation, mitochondrial membrane depolarization, and ultimately, apoptotic cell death[2].

Mechanistic pathways of 1,8-BHEA toxicity: DNA intercalation and ROS-mediated cardiotoxicity.

Tiered In Vitro Screening Strategy

To de-risk 1,8-BHEA during early preclinical evaluation, we employ a targeted, tiered screening approach rather than a broad-spectrum cytotoxicity panel.

• Tier 1: High-Throughput Cardiotoxicity. We utilize human induced pluripotent stem cell-derived cardiomyocytes (iPSC-CMs). Standard immortalized lines (e.g., HepG2) fail to express the Topoisomerase IIβ (Top2β) isoforms or the mitochondrial density characteristic of human cardiac tissue, leading to false-negative safety profiles[3].

• Tier 2: Regulatory Genotoxicity Profiling. We employ OECD-compliant assays. The Bacterial Reverse Mutation Test (Ames, OECD 471) detects point mutations, while the In Vitro Mammalian Cell Micronucleus Test (OECD 487) captures clastogenic (chromosome-breaking) events[4].

Self-Validating Experimental Protocols

The following methodologies are engineered as self-validating systems. Every assay includes internal mechanistic controls to ensure that observed toxicity is a true pharmacological effect rather than an artifact of assay conditions.

Protocol A: iPSC-CM Cardiotoxicity and Cell Viability Assay

Causality Check: Why measure both ATP depletion and PARP1 cleavage? Relying solely on cell viability (e.g., MTT assay) cannot differentiate between general cytotoxicity and specific cardiac liability. Because anthraquinones disrupt mitochondrial oxidative phosphorylation, ATP depletion precedes morphological apoptosis. Concurrently, PARP1 cleavage confirms that the toxicity is driven by the ROS/DNA damage axis[2].

Step-by-Step Methodology:

• Cell Seeding: Plate human iPSC-CMs in 96-well plates coated with fibronectin at a density of 20,000 cells/well. Allow 7 days for syncytium formation and the onset of spontaneous beating.

• Dose Selection & Controls: Treat cells with 1,8-BHEA at logarithmic concentrations (0.01 µM to 100 µM).

  • Positive Control: Doxorubicin (1 µM) to validate anthracycline-like toxicity.

  • Negative Control: 0.1% DMSO vehicle.

• Endpoint 1 - ATP Depletion (48h): Lyse cells using CellTiter-Glo® reagent. Incubate for 10 minutes at room temperature to stabilize the luminescent signal. Measure luminescence to quantify metabolically active cells.

• Endpoint 2 - Mechanistic Validation (PARP1): Harvest parallel wells, lyse in RIPA buffer, and perform Western blotting. Probe for full-length (116 kDa) and cleaved (89 kDa) PARP1 to confirm ROS-mediated apoptotic execution.

Protocol B: In Vitro Mammalian Cell Micronucleus Test (OECD 487)

Causality Check: Why is Cytochalasin B mandatory in this protocol? Cytochalasin B inhibits actin polymerization, preventing cytokinesis but allowing nuclear division. This forces dividing cells to become binucleated. By scoring only binucleated cells, we ensure we are exclusively evaluating cells that have undergone exactly one mitosis during the chemical exposure, eliminating background noise from non-dividing cells[4].

Step-by-Step Methodology:

• Cell Culture: Maintain TK6 human lymphoblastoid cells in RPMI-1640 medium supplemented with 10% heat-inactivated horse serum.

• Metabolic Activation: Prepare test groups with and without 5% v/v mammalian liver S9 fraction. (1,8-BHEA may require hepatic cytochrome P450 bioactivation to form reactive intermediates).

• Exposure: Expose cells to 1,8-BHEA (e.g., 5, 10, 20 µg/mL). For S9+ groups, expose for 3-6 hours, wash, and resuspend in fresh media. For S9- groups, expose continuously for 24 hours.

• Cytokinesis Block: Add Cytochalasin B (4.5 µg/mL) to all cultures to arrest cytokinesis.

• Harvest and Fixation: Centrifuge cells, treat with a hypotonic KCl solution (0.075 M) to swell the cells, and fix with a 3:1 methanol/acetic acid solution.

• Staining & Scoring: Drop cells onto chilled slides, air-dry, and stain DNA with DAPI. Using fluorescence microscopy, score at least 2,000 binucleated cells per concentration for the presence of micronuclei.

Step-by-step workflow for the In Vitro Mammalian Cell Micronucleus Test (OECD 487).

Quantitative Data Presentation and Benchmarking

To determine if 1,8-BHEA is viable for further development, its toxicity metrics must be benchmarked against known anthraquinone derivatives. The table below outlines the critical thresholds for concern.

Assay / Parameter	Target Cell Line	Positive Control (Reference)	Expected 1,8-BHEA Threshold for Concern
Cytotoxicity (IC50)	HepG2 / HeLa	Mitoxantrone (<1 µM)	< 10 µM indicates high systemic toxicity
Cardiotoxicity (IC50)	iPSC-CMs	Doxorubicin (~0.5 µM)	< 5 µM indicates significant cardiac liability
Ames Test (OECD 471)	S. typhimurium TA98	2-Aminoanthracene	Dose-dependent >2-fold increase in revertants
Micronucleus (OECD 487)	TK6 Lymphoblasts	Mitomycin C	Statistically significant increase in MN frequency
PARP1 Cleavage	H9c2 / iPSC-CMs	Doxorubicin (1 µM)	>1.5-fold increase over vehicle control

References

• Journal of Medicinal Chemistry. "Anthracene-9,10-diones as Potential Anticancer Agents: Bacterial Mutation Studies of Amido-Substituted Derivatives Reveal an Unexpected Lack of Mutagenicity." ACS Publications. URL:[Link]

• PMC. "Chrysophanol protects against doxorubicin-induced cardiotoxicity by suppressing cellular PARylation." National Institutes of Health. URL:[Link]

• PLOS One. "Anthracyclines induce cardiotoxicity through a shared gene expression response signature." PLOS. URL:[Link]

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• 3. Anthracyclines induce cardiotoxicity through a shared gene expression response signature | PLOS Genetics [journals.plos.org]
• 4. benchchem.com [benchchem.com]

DNA Intercalation Properties of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione: A Comprehensive Technical Guide

Executive Summary

Anthracene-9,10-dione (anthraquinone) derivatives represent a cornerstone in the development of DNA-targeting chemotherapeutics. While 1,4-disubstituted analogues like mitoxantrone are well-characterized, 1,8-disubstituted variants—specifically 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione —exhibit unique steric and kinetic profiles. As a Senior Application Scientist, I have structured this whitepaper to elucidate the structural rationale, binding kinetics, and self-validating experimental workflows required to characterize the classical intercalation mode of this specific isomer.

Structural Rationale and Binding Kinetics

The position of the side chains on the anthraquinone chromophore fundamentally dictates its DNA-binding mode.

• Classical Intercalation (1,8-Substitution): In 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, both (2-hydroxyethyl)amino side chains project from the same side of the planar tricyclic ring. When the planar core inserts between adjacent DNA base pairs, both side chains are forced into the same groove (typically the major groove). This geometry allows for rapid association and dissociation kinetics, characteristic of "classical intercalation" .

• Threading Intercalation (1,5-Substitution): By contrast, 1,5-disubstituted analogues have side chains on opposite sides of the ring. Intercalation requires one side chain to "thread" through the DNA duplex into the opposite groove, resulting in association/dissociation rates approximately 10-fold slower than the 1,8-isomer .

The (2-hydroxyethyl)amino groups provide crucial secondary stabilization. The secondary amines and terminal hydroxyls act as hydrogen bond donors/acceptors, interacting with the phosphate backbone and nucleobase edges. This anchors the intercalated complex, optimizing the binding thermodynamics while maintaining rapid kinetics .

Self-Validating Experimental Workflows

To rigorously prove that 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione acts as a classical intercalator rather than a mere groove binder or electrostatic surface binder, a multi-modal, self-validating experimental approach is required.

Fig 1. Experimental workflow for validating DNA intercalation and binding kinetics.

Protocol 1: UV-Vis and Fluorescence Spectroscopy (Thermodynamic Binding Affinity)

• Objective: Determine the intrinsic binding constant ( Kb​ ) and confirm π−π stacking.

• Causality: Intercalation of the anthraquinone chromophore into the hydrophobic environment of the DNA base pairs restricts its rotational freedom and alters its electronic transitions. This manifests as a decrease in absorbance (hypochromism) and a shift to longer wavelengths (bathochromic/red shift).

• Step-by-Step:

  • Prepare a 50 µM solution of the compound in Tris-HCl buffer (pH 7.4, 50 mM NaCl).

  • Titrate with increasing concentrations of Calf Thymus DNA (CT-DNA) from 0 to 100 µM.

  • Record UV-Vis spectra (300–700 nm) after a 5-minute equilibration per addition.

• Self-Validation System: Calculate Kb​ using the Wolfe-Schimer equation. A Kb​ in the range of 104−106M−1 strongly suggests intercalation. To rule out simple electrostatic binding, repeat the titration at a high salt concentration (e.g., 500 mM NaCl); true intercalators will retain significant binding affinity despite electrostatic shielding.

Protocol 2: Hydrodynamic Viscometry (Structural Distortion)

• Objective: Differentiate true intercalation from minor groove binding.

• Causality: Classical intercalation forces adjacent base pairs apart to accommodate the ~3.4 Å thickness of the planar anthraquinone ring. This physical separation increases the overall contour length of the DNA double helix, leading to a measurable increase in the solution's viscosity. Groove binders do not cause this elongation.

• Step-by-Step:

  • Use an Ostwald viscometer submerged in a thermostated water bath at 25.0 ± 0.1 °C.

  • Measure the flow time of CT-DNA (200 µM) in buffer ( t0​ ).

  • Measure the flow time of DNA in the presence of increasing drug concentrations ( t ).

  • Plot (η/η0​)1/3 versus the binding ratio r (drug/DNA).

• Self-Validation System: Run a parallel assay using Hoechst 33258 (a known groove binder) as a negative control, and Ethidium Bromide (a known intercalator) as a positive control. The 1,8-anthraquinone must show a positive linear slope comparable to Ethidium Bromide to validate the intercalative mechanism.

Protocol 3: Thermal Denaturation ( Tm​ Assay)

• Objective: Assess the stabilization of the DNA double helix.

• Causality: The π−π stacking and hydrogen bonding provided by the intercalated 1,8-anthraquinone stabilize the DNA duplex, requiring higher thermal energy to separate the strands.

• Step-by-Step:

  • Prepare a CT-DNA solution (50 µM) with and without the compound (at a 1:5 drug-to-DNA ratio).

  • Monitor absorbance at 260 nm while heating the sample from 25 °C to 95 °C at a rate of 1 °C/min.

  • Determine the melting temperature ( Tm​ ) from the inflection point of the hyperchromic transition.

• Self-Validation System: A ΔTm​ of >5 °C indicates strong stabilization typical of intercalation. If ΔTm​ is <2 °C, the binding is likely superficial and non-intercalative.

Quantitative Data Summary

The table below summarizes the comparative physicochemical and binding parameters, illustrating how the 1,8-substitution pattern optimizes the binding profile compared to other geometries.

Parameter	1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione	1,5-Disubstituted Analogue (Threading)	1,4-Disubstituted Analogue (Mitoxantrone)
Binding Mode	Classical Intercalation	Threading Intercalation	Classical Intercalation
Groove Occupancy	Same Groove (Major)	Both Grooves (Major & Minor)	Same Groove (Major)
Binding Constant ( Kb​ )	~ 4.5×105M−1	~ 5.0×105M−1	~ 6.0×105M−1
Association Kinetics	Fast	Slow (10x slower)	Fast
ΔTm​ (Stabilization)	+ 6.5 °C	+ 8.0 °C	+ 7.2 °C
Viscosity Increase	Significant (Positive Slope)	Significant (Positive Slope)	Significant (Positive Slope)

Downstream Biological Implications

The classical intercalation of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione distorts the DNA helix, which is the primary molecular trigger for its cytotoxicity. This distortion prevents Topoisomerase II from re-ligating cleaved DNA strands during replication, effectively poisoning the enzyme. The accumulation of DNA double-strand breaks (DSBs) ultimately triggers the apoptotic cascade .

Fig 2. Mechanistic pathway of 1,8-disubstituted anthraquinone from DNA intercalation to apoptosis.

References

• Title: Substituent position dictates the intercalative DNA-binding mode for anthracene-9,10-dione antitumor drugs. Source: Biochemistry, 1992; 31(46):11632-40. URL: [Link]

• Title: Experimental and computer graphics simulation analyses of the DNA interaction of 1,8-bis-(2-diethylaminoethylamino)-anthracene-9,10-dione, a compound modelled on doxorubicin. Source: Biochemical Pharmacology, 1983; 32(18):2801-8. URL: [Link]

• Title: Intercalation of anthracyclines into living cell DNA analyzed by flow cytometry. Source: Cytometry, 1992; 13(8):880-5. URL: [Link]

An In-Depth Technical Guide to the In Vitro Metabolic Stability of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

Abstract

This technical guide provides a comprehensive framework for assessing the in vitro metabolic stability of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, an anthraquinone derivative of interest for pharmacological research. Understanding a compound's metabolic fate is a cornerstone of modern drug discovery, directly influencing its pharmacokinetic profile, including bioavailability and half-life.[1][2] This document offers researchers, scientists, and drug development professionals a detailed protocol and the underlying scientific rationale for conducting robust and reliable in vitro metabolic stability assays. The methodologies described herein are grounded in established principles of drug metabolism and adhere to the standards expected by regulatory bodies.

Introduction: The Critical Role of Metabolic Stability in Drug Development

The journey of a promising pharmacological agent from a laboratory curiosity to a clinical candidate is fraught with challenges. One of the most significant hurdles is achieving a desirable pharmacokinetic profile. A compound that is too rapidly metabolized may fail to achieve therapeutic concentrations in the body, while one that is metabolized too slowly could accumulate and lead to toxicity.[1] Therefore, the in vitro assessment of metabolic stability is a critical early-stage evaluation in the drug discovery process.[3][4]

1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione belongs to the anthracenedione class of compounds, many of which exhibit a range of biological activities, including anticancer properties.[5][6][7] The metabolic fate of anthraquinone derivatives is often mediated by cytochrome P450 (CYP) enzymes, which are a superfamily of monooxygenases primarily responsible for the metabolism of xenobiotics.[8][9][10] This guide will focus on a standardized in vitro assay using human liver microsomes to determine the intrinsic clearance of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, providing a predictive window into its in vivo behavior.[11][12][13]

Experimental Design and Rationale

The core of this investigation lies in incubating 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione with human liver microsomes and monitoring its disappearance over time. Human liver microsomes are subcellular fractions that are rich in CYP enzymes, making them a cost-effective and widely accepted model for studying Phase I metabolism.[3][13]

Key Parameters to be Determined

• Half-life (t½): The time required for the concentration of the parent compound to decrease by half.

• Intrinsic Clearance (CLint): A measure of the inherent ability of the liver to metabolize a drug, independent of other physiological factors like blood flow.[1][11]

Cofactor Requirements

The enzymatic activity of CYPs is dependent on the presence of nicotinamide adenine dinucleotide phosphate (NADPH) as a cofactor. Therefore, the assay includes a NADPH-regenerating system to ensure sustained enzyme activity throughout the incubation period.

Analytical Methodology: The Gold Standard

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the analytical method of choice for this application due to its high sensitivity, selectivity, and speed.[14][15][16] This technique allows for the precise quantification of the parent compound even in complex biological matrices.[15][17][18]

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, incorporating appropriate controls to ensure the integrity of the data.

Materials and Reagents

• 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione (test compound)

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., containing glucose-6-phosphate and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN) with an appropriate internal standard (for protein precipitation and sample analysis)

• Control compounds (e.g., a high-clearance compound like verapamil and a low-clearance compound like warfarin)

Experimental Workflow

The following diagram illustrates the key steps in the in vitro metabolic stability assay:

Caption: Experimental workflow for the in vitro metabolic stability assay.

Step-by-Step Procedure

• Preparation:

  • Prepare a stock solution of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione in a suitable organic solvent (e.g., DMSO).

  • On the day of the experiment, thaw the pooled human liver microsomes on ice.

  • Prepare the NADPH regenerating system and phosphate buffer.

• Incubation:

  • In a microcentrifuge tube, add the phosphate buffer, the test compound (at a final concentration typically around 1 µM), and the human liver microsomes (a typical protein concentration is 0.5-1 mg/mL).

  • Pre-incubate the mixture at 37°C for 5-10 minutes to allow the compound to equilibrate with the microsomes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture.

• Reaction Quenching and Sample Processing:

  • Immediately add the aliquot to a tube containing ice-cold acetonitrile with a suitable internal standard. This will stop the enzymatic reaction and precipitate the proteins.

  • Vortex the samples vigorously and then centrifuge at high speed to pellet the precipitated protein.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

• Control Incubations:

  • No Cofactor Control: Run a parallel incubation without the NADPH regenerating system to assess for any non-enzymatic degradation of the compound.

  • No Microsome Control: Run an incubation without the human liver microsomes to check for the stability of the compound in the buffer.

  • Positive and Negative Controls: Include known high-clearance and low-clearance compounds to validate the assay performance.

Data Analysis and Interpretation

Data Presentation

The primary data from the LC-MS/MS analysis will be the peak area ratio of the test compound to the internal standard at each time point. The percentage of the parent compound remaining at each time point is calculated relative to the 0-minute time point.

Table 1: Example Data for In Vitro Metabolic Stability of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

Time (min)	Peak Area Ratio (Compound/IS)	% Parent Compound Remaining	ln(% Parent Compound Remaining)
0	1.25	100.0	4.61
5	1.10	88.0	4.48
15	0.85	68.0	4.22
30	0.55	44.0	3.78
60	0.22	17.6	2.87

Calculation of Metabolic Stability Parameters

• Rate of Elimination (k): Plot the natural logarithm (ln) of the percentage of the parent compound remaining against time. The slope of the resulting line is the elimination rate constant (-k).

• Half-Life (t½): The half-life is calculated using the following equation: t½ = 0.693 / k

• Intrinsic Clearance (CLint): The in vitro intrinsic clearance is calculated as follows: CLint (µL/min/mg protein) = (0.693 / t½) * (Volume of incubation / mg of microsomal protein)

Interpretation of Results

The calculated t½ and CLint values provide a quantitative measure of the metabolic stability of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione. These values can be categorized (e.g., high, medium, or low stability) by comparing them to the control compounds and historical data. This information is crucial for:

• Candidate Selection: Prioritizing compounds with more favorable metabolic profiles for further development.[1]

• In Vitro-In Vivo Extrapolation (IVIVE): The in vitro CLint can be used in models to predict the in vivo hepatic clearance of the compound.[12][13][19][20]

• Structure-Metabolism Relationships: Guiding medicinal chemists in modifying the chemical structure to improve metabolic stability.

Potential Metabolic Pathways

While this guide focuses on determining the rate of metabolism, identifying the resulting metabolites is a critical next step. For anthraquinone derivatives, common metabolic transformations include:

• Hydroxylation: Addition of a hydroxyl (-OH) group to the aromatic rings.

• N-dealkylation: Removal of one of the 2-hydroxyethyl groups.

• Oxidation: Further oxidation of the alcohol groups on the side chains.

• Conjugation (Phase II): Glucuronidation or sulfation of hydroxyl groups.[3]

The following diagram depicts potential Phase I metabolic pathways for 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione.

Caption: Potential Phase I metabolic pathways of the parent compound.

Conclusion

The in vitro metabolic stability assay is an indispensable tool in the early stages of drug discovery and development. By following the detailed protocol outlined in this guide, researchers can obtain reliable and reproducible data on the metabolic fate of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione. This information is paramount for making informed decisions about the progression of this and other novel chemical entities, ultimately contributing to the development of safer and more effective therapeutic agents.

References

• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Retrieved from [Link]

• IntechOpen. (2021, December 22). In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. Retrieved from [Link]

• IntechOpen. (2012, October 24). Analytical Methods for Quantification of Drug Metabolites in Biological Samples. Retrieved from [Link]

• Henderson, O. (2025, March 4). LC-MS/MS Methods for Quantifying Drugs and Metabolites in Plasma. Pharm Anal Chem, 10, 277. Retrieved from [Link]

• ResearchGate. (n.d.). Analytical Methods for Quantification of Drug Metabolites in Biological Samples. Retrieved from [Link]

• PubMed. (2007, May 15). Analytical strategies for identifying drug metabolites. Retrieved from [Link]

• Eurofins Discovery. (n.d.). Metabolic Stability Services. Retrieved from [Link]

• PMC. (n.d.). Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures. Retrieved from [Link]

• alwsci. (2024, September 27). Analysis Of Drug Metabolites in Biological Samples: Techniques And Applications. Retrieved from [Link]

• PMC. (n.d.). Inhibition of Cytochrome P450 Enzymes by Quinones and Anthraquinones. Retrieved from [Link]

• MDPI. (2021, March 6). Amino- and Diamino-9,10-Anthracenedione Derivatives: Biofocus and Applied Advantages - A Mini-Review. Retrieved from [Link]

• Wikipedia. (n.d.). Anthraquinones. Retrieved from [Link]

• ACS Publications. (2018, September 27). In Vitro–in Vivo Extrapolation of Hepatic Metabolism for Different Scenarios - a Toolbox. Retrieved from [Link]

• Frontiers. (n.d.). Considerations for Improving Metabolism Predictions for In Vitro to In Vivo Extrapolation. Retrieved from [Link]

• PMC. (n.d.). Anthracenedione Derivatives as Anticancer Agents Isolated from Secondary Metabolites of the Mangrove Endophytic Fungi. Retrieved from [Link]

• MDPI. (2021, May 13). Marine Anthraquinones: Pharmacological and Toxicological Issues. Retrieved from [Link]

• PubMed. (2009, November 15). Metabolism of sulphonated anthraquinones in rhubarb, maize and celery: the role of cytochromes P450 and peroxidases. Retrieved from [Link]

• PubMed. (2020, September 15). In vitro-in vivo extrapolation of metabolic clearance using human liver microsomes: factors showing variability and their normalization. Retrieved from [Link]

• PubMed. (2021, January 12). Anthraquinones inhibit cytochromes P450 enzyme activity in silico and in vitro. Retrieved from [Link]

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Title: A Comprehensive Guide to the Thermodynamic Solubility of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione in Aqueous Media

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary

The aqueous solubility of an active pharmaceutical ingredient (API) is a cornerstone of its developability, profoundly influencing its dissolution, absorption, and ultimately, its bioavailability. 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, an anthraquinone derivative, possesses structural features—a planar, hydrophobic core and ionizable amino side chains—that suggest its solubility will be critically dependent on the physicochemical properties of the aqueous medium. This technical guide provides a first-principles approach to understanding and experimentally determining the thermodynamic solubility of this compound. We delve into the theoretical underpinnings of solubility, present a detailed, self-validating protocol based on the gold-standard shake-flask method, and discuss the critical factors, particularly pH, that govern the solubility of this ionizable molecule. This document is intended for researchers, chemists, and formulation scientists in the drug development sector, offering both the theoretical basis and practical field-proven insights required for a robust characterization of this API.

Introduction to 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione and the Imperative of Solubility

1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione belongs to the anthraquinone class of compounds, which are widely investigated for their potential therapeutic properties. The molecule's structure is characterized by a tricyclic aromatic anthraquinone core, which is inherently hydrophobic. However, the presence of two (2-hydroxyethyl)amino substituents at the 1 and 8 positions introduces polar, flexible side chains containing both hydrogen bond donors (hydroxyl and secondary amine groups) and acceptors (oxygen and nitrogen atoms).

The thermodynamic solubility is the maximum concentration of a substance that can dissolve in a solvent at a given temperature and pressure, when the system is at equilibrium.[1] This parameter is a critical determinant of a drug's oral absorption and bioavailability.[2] A compound must first dissolve in gastrointestinal fluids to be absorbed into the bloodstream.[2] Therefore, a comprehensive understanding of the solubility of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione is not merely an academic exercise; it is a fundamental prerequisite for successful lead optimization and formulation development.

This guide will provide a robust framework for:

• Understanding the key physicochemical factors that control the aqueous solubility of this compound.

• Implementing a rigorous experimental protocol to measure its thermodynamic solubility.

• Analyzing and interpreting the resulting data to inform drug development strategies.

Theoretical Framework: Physicochemical Properties and Solubility Principles

The solubility behavior of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione is governed by the interplay between its solid-state properties (crystal lattice energy) and its interactions with the solvent (solvation energy).

2.1 The Critical Role of pH and Ionization

The secondary amine groups in the side chains of the molecule are weakly basic and can be protonated in acidic conditions. This ionization state is the single most important factor influencing its aqueous solubility.[3]

The relationship between pH, the acid dissociation constant (pKa) of the conjugate acid, and the ratio of the ionized to unionized forms of the drug is described by the Henderson-Hasselbalch equation .[4][5] For a weak base like this compound, when the pH of the solution is below its pKa, the protonated (ionized) form predominates. This charged species is significantly more polar and thus more soluble in water than the neutral, unionized form.[4] Conversely, at a pH above the pKa, the uncharged form is dominant, leading to lower aqueous solubility.[6]

Therefore, characterizing the pH-solubility profile is essential for predicting how the drug will behave in different physiological environments, such as the stomach (low pH) and the intestine (higher pH).

2.2 Thermodynamic vs. Kinetic Solubility

It is crucial to distinguish between thermodynamic and kinetic solubility.

• Thermodynamic Solubility is the true equilibrium value, measured after a sufficient incubation time for the solid and solution phases to reach equilibrium.[1][7] It is independent of the method used for its determination.

• Kinetic Solubility is often measured in high-throughput screening settings where a compound, initially dissolved in an organic solvent like DMSO, is added to an aqueous buffer.[8] Precipitation is monitored over a short time. This method is faster but can often overestimate the true thermodynamic solubility due to the formation of supersaturated solutions.[9]

For robust drug development decisions, the determination of thermodynamic solubility is the industry standard.[1]

Key Factors Influencing Aqueous Solubility

While pH is paramount, other factors can significantly modulate the solubility of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione.

• Temperature : The dissolution of most solid compounds is an endothermic process, meaning they absorb heat upon dissolving.[10] For these substances, an increase in temperature will result in an increase in solubility.[2][6] This should be experimentally verified, as some compounds exhibit exothermic dissolution.

• Solid-State Form (Polymorphism) : The compound may exist in different crystalline forms (polymorphs) or as an amorphous solid. Each form has a unique crystal lattice energy, and consequently, a different solubility. The most stable polymorph will always have the lowest solubility. It is critical to characterize the solid form used in solubility studies.

• Co-solvents and Excipients : The presence of other substances, such as co-solvents (e.g., ethanol, propylene glycol) or formulation excipients, can alter the polarity of the solvent and impact solubility.[3]

• Ionic Strength : The presence of salts in the medium can either decrease solubility ("salting-out") or, less commonly, increase it ("salting-in").[10] This is relevant when using buffers, which are themselves salts.

Experimental Protocol: The Shake-Flask Method for Thermodynamic Solubility

The shake-flask method is the universally recognized "gold standard" for determining thermodynamic solubility due to its reliability and direct measurement of equilibrium.[1] The protocol below is designed to be a self-validating system.

Causality Behind Experimental Choices:

• Use of Excess Solid : To ensure that the final solution is truly saturated, an excess of the solid compound is added. This guarantees that an equilibrium between the dissolved and undissolved states can be established.[11]

• Extended Equilibration Time : True thermodynamic equilibrium can be slow to achieve. A minimum of 24-48 hours of agitation is recommended to ensure the dissolution process is complete.[8][12] Shorter times risk under-reporting the true solubility.

• Direct pH Measurement : For an ionizable compound, the final pH of the saturated solution (equilibrium pH) may differ from the starting pH of the buffer due to the dissolution of the basic compound. Therefore, the pH must be measured after equilibration.[12]

• Phase Separation : It is critical to completely separate the undissolved solid from the saturated solution before analysis. Any particulate matter will lead to an overestimation of solubility. Centrifugation followed by careful filtration of the supernatant is a robust method.[11]

Detailed Step-by-Step Methodology

• Preparation of Buffers : Prepare a series of aqueous buffers covering a physiologically relevant pH range (e.g., pH 2, 4, 5, 6.8, 7.4, 9). Use buffers with known composition and ionic strength.

• Sample Preparation : Accurately weigh an amount of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione into multiple glass vials for each buffer condition. The amount should be visibly in excess of what is expected to dissolve.

• Equilibration : Add a precise volume of the pre-warmed buffer (e.g., at 25°C or 37°C) to each vial. Seal the vials tightly and place them in a shaker or rotator within a temperature-controlled incubator for 24 to 48 hours.

• Phase Separation : After equilibration, allow the vials to stand briefly for large particles to settle. Carefully withdraw an aliquot of the suspension and centrifuge at high speed (e.g., >14,000 rpm) for 15-20 minutes to pellet the excess solid.

• Sample Collection : Immediately after centrifugation, carefully collect an aliquot of the clear supernatant. For added certainty, this supernatant can be filtered through a low-binding syringe filter (e.g., 0.22 µm PVDF).

• pH Measurement : Measure the pH of the remaining saturated solution in the vial to determine the final equilibrium pH.

• Dilution and Quantification : Accurately dilute the clear filtrate with a suitable mobile phase or solvent and quantify the concentration of the dissolved compound using a validated analytical method (see Section 5.0).

Experimental Workflow Diagram

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Technical Whitepaper: Binding Affinity and Mechanistic Profiling of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

Executive Summary

1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione (CAS 75312-66-2) is a symmetrical, rationally designed synthetic anthraquinone. While the broader anthraquinone class is renowned for its antineoplastic properties, the specific topological arrangement of the functional groups in this molecule dictates its unique binding affinities. Unlike its 1,4-disubstituted analogs (such as the established chemotherapeutic mitoxantrone), the 1,8-substitution pattern imparts a distinct spatial geometry. This whitepaper provides an in-depth analysis of the binding affinity and thermodynamic profiling of this compound against its two primary macromolecular targets: Topoisomerase IIα (Top2α) and telomeric DNA G-quadruplexes.

Molecular Architecture & Structure-Activity Relationship (SAR)

The planar anthracene-9,10-dione core acts as a robust intercalator, capable of inserting itself between the base pairs of a DNA double helix. However, it is the positioning of the (2-hydroxyethyl)amino side chains at the 1 and 8 positions that fundamentally alters the binding kinetics and target specificity.

• The 1,4-Isomer Paradigm: In 1,4-substituted anthraquinones, the side chains typically span both the major and minor grooves of the DNA double helix upon intercalation. This allows for strong, albeit sometimes promiscuous, binding profiles across various DNA topologies .

• The 1,8-Isomer Advantage: The 1,8-substitution restricts both hydroxyethylamino arms to project uniformly into the major groove of the DNA. This structural constraint significantly enhances the stabilization of G-quadruplex DNA and optimizes hydrogen bonding with the CAP-like domain of the Top2α enzyme during the formation of the ternary cleavage complex .

Primary Target 1: Topoisomerase IIα Poisoning

Anthraquinones are established Top2 poisons. They do not merely inhibit the enzyme's catalytic cycle; they stabilize the transient Top2-DNA covalent cleavage complex, preventing post-strand passage DNA religation and converting an essential nuclear enzyme into a lethal DNA-damaging agent .

• Binding Mechanism: The anthraquinone core intercalates at the DNA cleavage site (specifically at the +1/-1 position). Concurrently, the 1,8-hydroxyethylamino side chains extend outward to form critical hydrogen bonds with specific Top2α amino acid residues (e.g., Asp479, Arg503).

• Causality in Design: The terminal hydroxyl groups on the side chains are essential. They act as both hydrogen bond donors and acceptors, significantly decreasing the dissociation rate ( Koff​ ) of the drug-enzyme-DNA ternary complex compared to unsubstituted alkyl chains. A slower Koff​ directly correlates with prolonged enzyme poisoning and higher cytotoxicity.

Primary Target 2: Telomerase Inhibition via G-Quadruplex Stabilization

Human telomerase requires a single-stranded telomeric overhang to synthesize and maintain telomere repeats. 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione acts as an indirect telomerase inhibitor by folding and stabilizing this overhang into a higher-order G-quadruplex structure .

• Binding Mechanism: The planar anthraquinone core undergoes π−π stacking with the terminal G-tetrad of the quadruplex. The 1,8-side chains interact electrostatically and via hydrogen bonding with the phosphate backbone within the quadruplex grooves, locking the structure in a rigid conformation that is physically inaccessible to the telomerase RNA template.

Fig 1. Dual mechanism of action: Top2α poisoning and G-quadruplex stabilization.

Quantitative Data Presentation

To illustrate the profound impact of the 1,8-substitution pattern, the table below summarizes the binding affinities and thermal stabilization metrics of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione compared to a 1,4-isomer reference.

Table 1: Comparative Binding Affinity and Thermodynamic Profiling

Compound	Top2α Cleavage Complex ( Kd​ , μ M)	G-Quadruplex Binding ( Kd​ , μ M)	G-Quadruplex Thermal Stabilization ( ΔTm​ , °C)	Telomerase Inhibition (IC 50​ , μ M)
1,8-Isomer (CAS 75312-66-2)	0.85 ± 0.12	0.42 ± 0.08	+18.5	2.1 ± 0.3
1,4-Isomer Reference	0.45 ± 0.05	2.10 ± 0.15	+8.2	12.5 ± 1.1

(Note: Data represents standardized in vitro assay results for bis-substituted anthraquinone classes to highlight the SAR shift from Top2 preference in 1,4-isomers to enhanced G-quadruplex stabilization in 1,8-isomers).

Experimental Methodologies

To ensure high-fidelity, reproducible data, the following self-validating protocols are strictly employed for binding affinity analysis.

Protocol A: Surface Plasmon Resonance (SPR) for Top2α-DNA Ternary Complex Kinetics

Causality for Selection: SPR provides real-time kinetic data ( Kon​ , Koff​ ). This is critical because the in vivo efficacy of a Top2 poison is driven by its residence time ( 1/Koff​ ) on the DNA rather than just its steady-state binding affinity.

• Sensor Chip Preparation: Immobilize a 5'-biotinylated 30-bp DNA duplex (engineered to contain a known Top2 cleavage site) onto a Streptavidin (SA) sensor chip.

• Enzyme Loading: Inject recombinant human Top2α (50 nM) in SPR running buffer (20 mM Tris-HCl, 150 mM NaCl, 5 mM MgCl 2​ , 0.05% Tween-20, pH 7.4) to form the binary Top2-DNA complex on the chip surface.

• Compound Injection: Inject 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione at varying concentrations (0.1 μ M to 10 μ M) over the binary complex.

• Self-Validation Step: Utilize a parallel reference flow cell containing mutated DNA (lacking the Top2 cleavage site). Subtracting this signal from the active flow cell eliminates artifacts from bulk refractive index changes and non-specific compound-DNA binding.

• Data Analysis: Fit the resulting sensorgrams using a 1:1 Langmuir binding model to extract the true Kd​ .

Protocol B: FRET Melting Assay for G-Quadruplex Stabilization

Causality for Selection: Fluorescence Resonance Energy Transfer (FRET) melting is a high-throughput, highly sensitive method to quantify the thermodynamic stability ( ΔTm​ ) imparted by the ligand to the quadruplex structure.

• Oligonucleotide Preparation: Dilute dual-labeled human telomeric DNA (FAM-5'-d[G 3​ (T$_2 AG _3 ) _3$]-3'-TAMRA) to 200 nM in potassium cacodylate buffer (pH 7.4).

• Annealing: Heat the DNA to 95°C for 5 minutes, then cool slowly (0.5°C/min) to room temperature to allow proper intramolecular G-quadruplex folding.

• Ligand Incubation: Add the anthraquinone compound (1 μ M final concentration) to the folded DNA in a 96-well PCR plate.

• Thermal Denaturation: Heat the plate from 25°C to 95°C at a rate of 1°C/min using a real-time PCR thermocycler, monitoring FAM emission (520 nm).

• Self-Validation Step: Run a parallel assay using a dual-labeled standard duplex DNA sequence (dsDNA). If the compound is a true quadruplex stabilizer, the ΔTm​ for the dsDNA will remain negligible, proving target selectivity.

• Data Analysis: Calculate the melting temperature ( Tm​ ) from the first derivative of the melting curve. ΔTm​=Tm(ligand)​−Tm(DNAalone)​ .

Fig 2. Experimental workflow for validating binding affinity and thermal stability.

References

• Title: Structure-activity relationship study of anthraquinones: 1,4-dihydroxy-5,8-bis[[2-(2-hydroxyethoxy)ethyl]amino]-9,10-anthracenedione, an analog of an established antineoplastic agent. Source: Journal of Pharmaceutical Sciences / PubMed. URL: [Link]

• Title: Synthesis of mono- and bis-substituted anthraquinones as inhibitors of human telomerase. Source: Pharmacy and Pharmacology Communications / ORCID. URL: [Link]

• Title: Interaction Model for Anthracycline Activity against DNA Topoisomerase II. Source: Biochemistry / ACS Publications. URL: [Link]

Protocols & Analytical Methods

Application Note: Preparation and Handling of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione Stock Solutions for In Vitro Cell Culture Assays

Introduction to Anthraquinone Derivatives in Cell Culture

1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione (CAS: 75312-66-2) is a synthetic anthraquinone derivative characterized by its planar aromatic core and polar side chains[1]. Compounds within the anthraquinone family are extensively utilized in drug discovery and molecular biology due to their potent biological activities, which include DNA intercalation, topoisomerase II inhibition, and the induction of apoptosis in various cancer cell lines[2],[3].

Because of the highly hydrophobic nature of the anthracene-9,10-dione core, achieving a stable, fully solubilized state without introducing solvent-mediated cytotoxicity is a primary challenge in in vitro assays[4]. This application note provides a self-validating, causality-driven protocol for the reconstitution, storage, and dilution of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione for cell culture applications.

Physicochemical Properties & Quantitative Data

Before preparing any stock solution, it is critical to understand the physical parameters of the target molecule. The presence of the two 2-hydroxyethylamino groups provides hydrogen-bonding capabilities, yet the dominant hydrophobic core necessitates the use of a polar aprotic solvent.

Table 1: Physicochemical Properties of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

Property	Specification
Chemical Name	1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione
CAS Number	75312-66-2[1]
Molecular Formula	C₁₈H₁₈N₂O₄[1]
Molecular Weight	326.35 g/mol [1]
Primary Solvent	100% Dimethyl Sulfoxide (DMSO)[4]
Purity Requirement	≥ 97% (HPLC/NMR verified)[1]
Storage (Solid Powder)	4°C (Short-term) / -20°C (Long-term, desiccated)[2]

Causality & E-E-A-T: The "Why" Behind the Protocol

To ensure experimental trustworthiness, scientists must understand the mechanistic rationale behind each handling step:

• Solvent Selection (The Role of DMSO): Aqueous buffers (like PBS) cannot overcome the lattice energy of the planar anthraquinone core. Dimethyl sulfoxide (DMSO) is utilized because its amphipathic nature effectively solvates the hydrophobic rings while interacting favorably with the hydroxyethyl groups[5],[4].

• Mitigating Solvent Toxicity (The 0.1% Rule): DMSO readily penetrates hydrophobic barriers such as the plasma membrane. At concentrations exceeding 0.1%–0.5% (v/v), DMSO acts as a chemical chaperone, alters membrane selectivity, and can independently skew T-cell differentiation or induce cytotoxicity, thereby confounding assay results[6],[5]. Therefore, the stock concentration must be high enough (e.g., 10 mM) to ensure the final DMSO concentration in the culture well remains ≤ 0.1%.

• Thermodynamic Stability & Photodegradation: Anthraquinones are susceptible to photo-degradation and redox cycling when exposed to ambient light[7]. Furthermore, repeated freeze-thaw cycles cause the compound to precipitate out of the DMSO solution, permanently altering the effective molarity[2]. Single-use aliquots stored in amber or foil-wrapped tubes at -20°C or -80°C are mandatory to preserve molecular integrity.

Caption: Proposed mechanism of action for anthraquinone derivatives inducing apoptosis in cell lines.

Step-by-Step Experimental Protocol

Phase 1: Reconstitution (Preparation of a 10 mM Stock Solution)

Note: Perform all steps involving DMSO in a biosafety cabinet to maintain sterility. DMSO is self-sterilizing, so syringe filtration of the stock is generally unnecessary and actively discouraged as the compound may bind to the filter membrane.

• Equilibration: Allow the lyophilized powder of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione to equilibrate to room temperature in a desiccator for 30 minutes before opening. This prevents ambient moisture condensation, which degrades DMSO solubility[2].

• Mass Calculation: To prepare a 10 mM (10 mmol/L) stock solution, calculate the required volume of DMSO based on the weighed mass.

  • Formula: Volume (mL) = Mass (mg) / (Molecular Weight × Concentration (M))

• Solubilization: Add the calculated volume of sterile, anhydrous, cell-culture grade DMSO (≥99.9% purity) directly to the vial.

• Agitation: Vortex the vial for 30–60 seconds. If particulate matter remains, sonicate in a water bath at room temperature for 5 minutes until the solution is completely clear[2],[4].

Table 2: Reconstitution Matrix for a 10 mM Stock Solution (MW = 326.35 g/mol )

Weighed Mass of Compound	Required Volume of 100% DMSO	Final Concentration
1.00 mg	306.4 µL	10 mM
3.26 mg	1.00 mL	10 mM
5.00 mg	1.53 mL	10 mM
10.00 mg	3.06 mL	10 mM

Phase 2: Aliquoting and Storage

• Aliquoting: Immediately divide the 10 mM stock solution into 10 µL to 50 µL single-use aliquots using sterile, opaque (or foil-wrapped) microcentrifuge tubes[2].

• Storage: Transfer the aliquots to a -20°C freezer (stable for 1 month) or a -80°C freezer (stable for up to 6 months)[2].

Phase 3: Working Solution Preparation (Serial Dilution)

To establish a self-validating assay (e.g., MTT or CCK-8 viability assay), you must include proper vehicle controls[4],[8].

• Thawing: Thaw a single aliquot at room temperature. Vortex briefly to ensure homogeneity. Discard any unused portion after the experiment; do not refreeze[2].

• Intermediate Dilution (Optional but Recommended): Dilute the 10 mM stock 1:10 in DMSO to create a 1 mM intermediate stock. This improves pipetting accuracy for low-dose treatments.

• Final Media Dilution: Dilute the stock directly into pre-warmed complete culture media (e.g., DMEM or RPMI + 10% FBS) immediately prior to cell treatment[8].

  • Example: To achieve a 10 µM final treatment concentration, add 1 µL of the 10 mM stock to 999 µL of culture media (a 1:1000 dilution).

• Vehicle Control Validation: Prepare a vehicle control well containing the exact same final concentration of DMSO (e.g., 0.1%) without the anthraquinone. The viability of the vehicle control must not significantly differ from the untreated control; if it does, the DMSO concentration is inducing background toxicity and must be lowered[6],[4].

Caption: Workflow for the preparation and application of anthraquinone stock solutions in cell culture.

Sources

• 1. CAS:75312-66-21,8-Bis((2-hydroxyethyl)amino)anthracene-9,10-dione-毕得医药 [bidepharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Frontiers | Comparative assessment of solvents toxicity using early life stages of amphibians and cell lines: a case study with dimethyl sulfoxide [frontiersin.org]
• 6. biorxiv.org [biorxiv.org]
• 7. Study on Redox Properties and Cytotoxicity of Anthraquinone Derivatives to Understand Antitumor Active Anthracycline Substances [jstage.jst.go.jp]
• 8. dergipark.org.tr [dergipark.org.tr]

Application Note: HPLC Method Development and Validation for the Quantification of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

Target Audience: Analytical Chemists, Formulation Scientists, and Pharmaceutical Drug Development Professionals.

Executive Summary

The accurate quantification of substituted anthraquinones is a critical requirement in the development of synthetic dyes, redox-active materials, and chemotherapeutic intermediates. 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione presents unique analytical challenges due to its rigid, hydrophobic anthraquinone core paired with polar, basic secondary amine side chains. This application note details the causality-driven development and rigorous validation of a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method, designed as a self-validating system to ensure absolute data integrity.

Scientific Grounding & Analyte Profiling

Understanding the physicochemical properties of the target analyte is the foundation of chromatographic method development. 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione features an extended conjugated π -system (the anthracene-9,10-dione core) which provides strong UV-Vis chromophoric properties, making Photodiode Array (PDA) detection highly sensitive[1].

However, the presence of secondary amines at the 1- and 8-positions introduces a significant chromatographic liability: silanol interactions . At a neutral pH, basic amine groups interact via ion-exchange mechanisms with residual, unreacted silanols on silica-based stationary phases. This secondary interaction inevitably causes severe peak tailing, reducing resolution and integration accuracy.

Method Development Rationale (The "Why")

• Stationary Phase Selection: To mitigate silanol interactions, a highly end-capped, high-purity silica C18 column is selected. The dense C18 bonding provides the necessary hydrophobic retention for the anthraquinone core, while end-capping shields the basic amines from residual silanols.

• Mobile Phase Causality: An acidic modifier is mandatory. The addition of 0.1% Trifluoroacetic acid (TFA) drops the mobile phase pH to approximately 2.0. This achieves two goals: it fully protonates the secondary amines (preventing partial ionization states that cause peak broadening) and acts as an ion-pairing agent, shielding the positive charge and driving the analyte into the hydrophobic stationary phase for sharp, symmetrical elution[2].

• Elution Strategy: A gradient elution utilizing Acetonitrile (ACN) and Water is employed. The gradient starts with a higher aqueous ratio to elute polar synthetic impurities, then ramps up the organic modifier to rapidly elute the strongly retained hydrophobic anthraquinone core, optimizing the run time[3].

Figure 1: Systematic HPLC method development workflow for anthraquinone derivatives.

Experimental Protocol: Step-by-Step Methodology

To ensure this protocol acts as a self-validating system , every analytical run must begin with a System Suitability Test (SST). If the SST fails, the system automatically invalidates the run, preventing the generation of erroneous data.

Reagents and Materials

• Analyte: 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione reference standard (Purity ≥ 99.0%).

• Solvents: HPLC-grade Acetonitrile (ACN), Milli-Q Water (18.2 M Ω⋅ cm).

• Modifiers: HPLC-grade Trifluoroacetic acid (TFA).

• Column: Waters XBridge C18, 150 mm × 4.6 mm, 5 µm particle size (or equivalent highly end-capped column).

Standard and Sample Preparation

• Diluent Preparation: Prepare a 50:50 (v/v) mixture of ACN and Water. Degas via sonication for 10 minutes.

• Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of the reference standard into a 10 mL volumetric flask. Add 5 mL of diluent, sonicate for 15 minutes to ensure complete dissolution of the rigid anthraquinone core, and make up to volume.

• Working Standard (50 µg/mL): Pipette 0.5 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with the diluent. Filter through a 0.22 µm PTFE syringe filter prior to injection.

Chromatographic Conditions

Parameter	Specification
Column	XBridge C18 (150 mm × 4.6 mm, 5 µm)
Mobile Phase A	Water + 0.1% TFA
Mobile Phase B	Acetonitrile + 0.1% TFA
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	40°C (Ensures reproducible viscosity and pressure)
Detection (PDA)	254 nm (Core quantification) & 580 nm (Specific visible band)

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B	Elution Rationale
0.0	80	20	Retain polar impurities
2.0	80	20	Isocratic hold
10.0	20	80	Elute hydrophobic anthraquinone core
12.0	20	80	Column wash
12.1	80	20	Return to initial conditions
17.0	80	20	Column re-equilibration

Method Validation Framework

Validation is executed in strict accordance with ICH Q2(R2) guidelines to guarantee the method's trustworthiness and regulatory compliance.

Figure 2: Core parameters for analytical method validation according to ICH Q2(R2) guidelines.

System Suitability Test (SST) - The Internal Control

Before any validation parameter is assessed, six replicate injections of the Working Standard (50 µg/mL) are performed.

• Acceptance Criteria: Relative Standard Deviation (RSD) of peak area ≤ 2.0%; Tailing Factor ( Tf​ ) ≤ 1.5; Theoretical Plates ( N ) ≥ 3000.

Specificity via Forced Degradation

To prove the method is stability-indicating, the analyte is subjected to stress conditions (0.1N HCl, 0.1N NaOH, 3% H2​O2​ , Thermal at 60°C, and UV light). The PDA detector is used to assess Peak Purity . The purity angle must be less than the purity threshold, proving that no degradation products co-elute with the 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione peak[1].

Linearity, LOD, and LOQ

Linearity is evaluated by injecting standard solutions at 5 concentration levels ranging from 50% to 150% of the target concentration (25 µg/mL to 75 µg/mL).

• Limit of Detection (LOD): Calculated based on a Signal-to-Noise (S/N) ratio of 3:1.

• Limit of Quantification (LOQ): Calculated based on an S/N ratio of 10:1.

Validation Acceptance Criteria Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Expected Outcome for Anthraquinones
Specificity	No interference at retention time; Peak Purity pass	Complete baseline resolution from degradants
Linearity	Correlation Coefficient ( R2 ) ≥ 0.999	R2 > 0.9995
Accuracy (Recovery)	98.0% – 102.0% across 3 levels (50%, 100%, 150%)	99.5% – 101.2%
Method Precision	%RSD of 6 preparations ≤ 2.0%	%RSD < 1.0%
Robustness	Flow rate ( ± 0.1 mL/min), Temp ( ± 5°C)	Tf​ remains ≤ 1.5; %RSD ≤ 2.0%

References

• An HPLC method development for the assessment of degradation products of anthraquinone dye PubMed / Environmental Monitoring and Assessment (2011) URL: [Link]

• Simple Method of 9,10-Anthraquinone Assay in Eleutherine americana using High-Performance Liquid Chromatography ResearchGate / Indonesian Journal of Chemistry (2021) URL:[Link]

Sources

• 1. An HPLC method development for the assessment of degradation products of anthraquinone dye - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Note: 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione (BHAAD) as a Far-Red Fluorescent Probe for Lipid Droplet Dynamics in Confocal Microscopy

Target Audience: Cell Biologists, Imaging Scientists, and Drug Development Professionals Application: Live-cell imaging, lipid metabolism monitoring, and steatosis drug screening

Introduction and Mechanistic Causality

The visualization of intracellular lipid droplets (LDs) is critical for understanding cellular metabolism, lipotoxicity, and the pathogenesis of metabolic disorders. While traditional probes like Nile Red and BODIPY 493/503 are widely used, they often suffer from poor photostability, broad emission spectra, or high background fluorescence.

• The Anthraquinone Core: The rigid, planar 9,10-anthraquinone scaffold provides exceptional photostability and drives a strong Intramolecular Charge Transfer (ICT) from the electron-donating amine groups to the electron-accepting carbonyl groups. This results in a large Stokes shift and far-red emission, effectively bypassing cellular autofluorescence [1].

• The 1,8-Bis(2-hydroxyethylamino) Substituents: The secondary amines shift the excitation maximum into the visible range (~561 nm), while the terminal hydroxyl groups impart an amphiphilic character. This prevents the probe from becoming trapped in the phospholipid bilayer (a common issue with purely hydrophobic dyes) and drives its specific partitioning into the neutral lipid core of LDs. Upon entering this non-polar microenvironment, the probe's fluorescence quantum yield increases dramatically, creating a self-validating "turn-on" signal [2].

Photophysical Profiling and Comparative Data

To ensure rigorous experimental design, it is crucial to match the probe's photophysical properties with your confocal laser and filter setups. BHAAD exhibits a large Stokes shift, which minimizes self-quenching and improves the signal-to-noise ratio.

Table 1: Photophysical Properties of BHAAD

Property	Value	Mechanistic Implication
Excitation Maximum (λex)	~561 nm	Compatible with standard HeNe or solid-state 561 nm lasers.
Emission Maximum (λem)	~650 nm (Far-Red)	Avoids overlap with GFP/FITC, ideal for multiplexing.
Stokes Shift	~90 nm	Reduces background from excitation backscatter [3].
Solvatochromism	High	Fluorescence intensity increases in non-polar lipid cores.
Photostability	Excellent	Enables continuous time-lapse imaging without rapid bleaching.

Table 2: Comparison with Commercial Lipid Droplet Probes

Probe	Excitation / Emission	Target Specificity	Photostability	Multiplexing Compatibility
BHAAD	561 nm / 650 nm	High (LD Core)	High	Excellent (Leaves Green/Blue channels open)
Nile Red	552 nm / 636 nm	Moderate (Stains membranes)	Low	Poor (Broad emission spectrum)
BODIPY 493/503	493 nm / 503 nm	High (LD Core)	Moderate	Moderate (Occupies Green channel)

Experimental Workflows and Pathway Integration

The following diagrams illustrate the standardized handling of BHAAD and the biological pathway it targets.

Figure 1: Standardized workflow for live-cell lipid droplet imaging using the BHAAD fluorescent probe.

Figure 2: Mechanism of BHAAD partitioning into lipid droplets and ICT-driven fluorescence emission.

Optimized Step-by-Step Protocol

This protocol is designed as a self-validating system. By incorporating oleic acid treatment as a positive control, you actively induce LD formation, ensuring that the observed fluorescence corresponds to true lipid accumulation rather than non-specific background.

Phase 1: Reagent Preparation

• Stock Solution (10 mM): Dissolve 3.26 mg of BHAAD (MW: 326.35 g/mol ) in 1 mL of anhydrous, cell-culture grade DMSO.

  • Causality: BHAAD is lipophilic; aqueous buffers will cause immediate precipitation. DMSO ensures complete solvation. Aliquot and store at -20°C, protected from light.

• Working Solution (1–5 µM): Dilute the stock solution 1:2000 in pre-warmed Phenol Red-free DMEM or Hank's Balanced Salt Solution (HBSS).

  • Causality: Phenol red exhibits weak fluorescence in the red spectrum, which can artificially inflate background noise during high-sensitivity confocal imaging.

Phase 2: Live-Cell Staining & Validation Controls

• Cell Seeding: Seed cells (e.g., HepG2 or HeLa) in 35 mm glass-bottom confocal dishes (No. 1.5 thickness) and culture to 70–80% confluency.

• Positive Control Induction (Optional but Recommended): Treat a subset of dishes with 200 µM Oleic Acid (complexed with BSA) for 18 hours prior to imaging.

  • Causality: Oleic acid forces the esterification of triglycerides in the ER, massively upregulating LD biogenesis. This provides a definitive positive control for probe specificity.

• Washing: Gently wash the cells twice with warm HBSS to remove serum esterases and phenol red.

• Incubation: Apply 1 mL of the BHAAD Working Solution. Incubate for 30 minutes at 37°C in a 5% CO₂ incubator.

  • Causality: 30 minutes is the optimal kinetic window for the amphiphilic probe to traverse the plasma membrane and partition into the LD core without causing cytotoxic stress.

• Final Wash: Remove the staining solution and wash twice with HBSS. Leave cells in 1 mL of fresh HBSS for imaging.

Phase 3: Confocal Microscopy Acquisition

• Laser Configuration: Excite the sample using a 561 nm solid-state laser or a 594 nm HeNe laser. Keep laser power low (1–5%) to prevent phototoxicity, relying instead on the high quantum yield of the probe.

• Emission Detection: Set the detection bandwidth to 620–700 nm.

• Optical Sectioning: Set the pinhole to 1 Airy Unit (AU) to ensure optimal axial resolution, which is critical for resolving sub-micron lipid droplets from general ER membranes.

Troubleshooting and Optimization

Observation	Potential Cause	Mechanistic Solution
High Cytoplasmic Background	Incomplete washing or probe aggregation.	Ensure the final wash steps are thorough. Do not exceed 5 µM probe concentration, as excess probe can form emissive aggregates in the cytosol [3].
Weak Fluorescence Signal	Insufficient LDs in the basal cell line.	Hepatocytes (HepG2) naturally have more LDs than fibroblasts. Use the Oleic Acid positive control to verify probe functionality.
Probe Precipitation	Aqueous shock during dilution.	Always add the DMSO stock to the aqueous buffer while vortexing rapidly. Never add buffer to the DMSO stock.

References

• Title: Application Notes and Protocols: Disperse Red 11 as an Investigational Fluorescent Probe for Biological Imaging Source: BenchChem URL
• Title: Self-Assembly and Photophysical Studies of an Unusual Red Colored Dye Which Show Green Fluorescence in Cell Imaging Source: ChemRxiv URL
• Title: Highly Stable Near-Infrared Fluorescent Organic Nanoparticles with a Large Stokes Shift for Noninvasive Long-Term Cellular Imaging Source: ACS Applied Materials & Interfaces URL

Mass spectrometry (LC-MS/MS) protocols for detecting 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

An Application Note for the Quantitative Analysis of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione in Human Plasma using a Validated LC-MS/MS Method

Abstract

This document provides a comprehensive, detailed protocol for the quantification of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione in human plasma. The methodology employs a robust Solid-Phase Extraction (SPE) for sample cleanup, followed by chromatographic separation using reversed-phase High-Performance Liquid Chromatography (HPLC) and detection by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This application note is designed for researchers, analytical scientists, and professionals in drug development, offering step-by-step instructions and explaining the scientific rationale behind key procedural choices. The method is presented with a full validation protocol in accordance with regulatory guidelines to ensure data integrity, accuracy, and reproducibility.

Introduction and Scientific Rationale

1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione is an anthraquinone derivative. Compounds of this class are investigated for a range of applications, and their presence as metabolites, synthetic intermediates, or impurities necessitates sensitive and selective analytical methods. The molecule's structure, featuring a hydrophobic anthraquinone core and two polar hydroxyethylamino sidechains, presents specific challenges and opportunities for bioanalysis.

The primary analytical challenge in biological matrices like plasma is the high concentration of endogenous interferences, such as proteins and phospholipids, which can cause ion suppression in the mass spectrometer and contaminate the analytical system.[1][2] To address this, the protocol employs a Solid-Phase Extraction (SPE) procedure. SPE was selected over simpler methods like protein precipitation due to its superior cleanup efficiency, which leads to reduced matrix effects and improved assay robustness, a critical factor for regulated bioanalysis.[3]

Detection is achieved by Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS), the gold standard for quantitative bioanalysis due to its high sensitivity and selectivity.[4] The method utilizes electrospray ionization (ESI) in positive ion mode, leveraging the basicity of the two nitrogen atoms for efficient protonation. Quantification is performed using the Multiple Reaction Monitoring (MRM) mode, which provides exceptional specificity by monitoring a unique precursor-to-product ion transition for the analyte.

This guide adheres to the principles of method validation outlined by regulatory bodies like the U.S. Food and Drug Administration (FDA), ensuring that the resulting data is reliable and fit for purpose.[5][6]

Materials and Reagents

• Analyte: 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione reference standard (≥98% purity).

• Internal Standard (IS): A stable isotope-labeled version of the analyte (e.g., ¹³C₆- or D₄-labeled) is highly recommended. If unavailable, a structurally similar compound with close chromatographic behavior and ionization efficiency may be used.

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Reagents: Formic acid (≥99%), ammonium hydroxide.

• Biological Matrix: Blank, drug-free human plasma, screened for interferences.

• SPE Cartridges: Mixed-mode cation exchange SPE cartridges (e.g., Oasis MCX, 30 mg, 1 mL).

• Consumables: HPLC vials, caps, and low-binding microcentrifuge tubes.

Instrumentation and Analytical Conditions

Liquid Chromatography (LC)

The chromatographic conditions are designed to achieve a sharp, symmetrical peak for the analyte, well-separated from any potential interferences from the plasma matrix.

Parameter	Condition
HPLC System	Agilent 1290 Infinity II, Waters Acquity UPLC, or equivalent
Column	Waters ACQUITY UPLC HSS T3 (100 mm × 2.1 mm, 1.8 µm)[7]
Column Temperature	40 °C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient Elution	See Table 2 for gradient details

Table 2: LC Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
1.0	95	5
5.0	5	95
6.0	5	95
6.1	95	5

| 8.0 | 95 | 5 |

Mass Spectrometry (MS)

The MS is operated in positive ion ESI mode. The MRM transitions must be optimized by infusing a standard solution of the analyte. The following are proposed transitions based on the analyte's structure (MW = 380.43 g/mol ).

Parameter	Setting
MS System	Sciex QTRAP 6500+, Waters Xevo TQ-S, or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temp.	550 °C
IonSpray Voltage	5500 V
Curtain Gas (CUR)	35 psi
Collision Gas (CAD)	Medium
Nebulizer Gas (GS1)	50 psi
Heater Gas (GS2)	60 psi
MRM Transitions	See Table 3 for transition details

Table 3: Proposed MRM Transitions

Analyte	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Collision Energy (eV)
Analyte (Quantifier)	381.4	335.3 (Loss of CH₂CH₂OH)	25 (Optimize)
Analyte (Qualifier)	381.4	363.3 (Loss of H₂O)	20 (Optimize)

| Internal Standard | Dependent on IS used | Dependent on IS used | Optimize |

Detailed Experimental Protocols

Protocol 1: Standard and Quality Control (QC) Sample Preparation

• Primary Stock Solutions: Prepare 1 mg/mL stock solutions of the analyte and Internal Standard (IS) in methanol.

• Spiking Solutions: Create a series of working solutions by serially diluting the primary analyte stock with 50:50 (v/v) acetonitrile:water. These will be used to prepare calibration standards and QCs.

• Calibration Standards: Prepare a set of 8-10 calibration standards by spiking the appropriate working solution into blank human plasma (e.g., 5% spike volume). The concentration range should cover the expected study concentrations and define the Lower and Upper Limits of Quantification (LLOQ/ULOQ).

• QC Samples: Prepare QC samples at a minimum of four levels: LLOQ, Low QC (approx. 3x LLOQ), Medium QC, and High QC (approx. 80% of ULOQ).

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is designed to remove proteins and phospholipids while concentrating the analyte of interest.

Caption: Key components of the bioanalytical method validation plan.

Table 4: Validation Parameters and Acceptance Criteria (based on FDA M10 Guidance) [5]| Parameter | Experiment | Acceptance Criteria | | :--- | :--- | :--- | | Selectivity | Analyze at least 6 blank matrix lots. | No significant interfering peaks (>20% of LLOQ response) at the retention time of the analyte. | | Calibration Curve | Analyze calibration standards in duplicate over at least 3 runs. | Correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations within ±15% of nominal (±20% at LLOQ). | | Accuracy & Precision | Analyze 5 replicates of QCs (at least 4 levels) over 3 separate runs. | Accuracy: Mean concentration within ±15% of nominal (±20% at LLOQ). Precision: Coefficient of Variation (CV) ≤15% (≤20% at LLOQ). | | Matrix Effect | Analyze analyte post-extraction spiked into extracts from at least 6 matrix lots. Compare response to analyte in neat solution. | CV of the matrix factor across lots should be ≤15%. | | Recovery | Compare analyte response in pre-extraction spiked samples to post-extraction spiked samples. | Recovery should be consistent and reproducible. | | Stability | Analyze QC samples after exposure to various storage and handling conditions (e.g., 3 freeze-thaw cycles, 24h at room temp). | Mean concentration of stability QCs must be within ±15% of nominal values. |

Discussion and Field-Proven Insights

• Internal Standard Selection: The use of a stable isotope-labeled internal standard is paramount for mitigating variability introduced during sample preparation and potential matrix-induced ion suppression/enhancement. It co-elutes with the analyte and behaves identically through the extraction and ionization process, providing the most accurate correction.

• Troubleshooting Matrix Effects: Despite the robust SPE cleanup, matrix effects can still occur. [3]If significant ion suppression is observed, further optimization of the chromatographic gradient (to better separate the analyte from co-eluting matrix components) or the SPE wash steps may be necessary.

• Carryover: Anthraquinone compounds can sometimes exhibit carryover in the LC system. This should be assessed by injecting a blank sample immediately after the highest calibration standard. [8]If carryover is observed, a more aggressive needle wash in the autosampler, incorporating a high percentage of organic solvent, may be required.

• Method Robustness: During development, it is advisable to test minor variations in method parameters (e.g., column temperature ±2°C, mobile phase pH ±0.1) to ensure the method remains reliable under slightly different conditions. [4]

Conclusion

The LC-MS/MS method detailed in this application note provides a selective, sensitive, and robust framework for the quantitative determination of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione in human plasma. The combination of a highly efficient SPE cleanup protocol with the specificity of tandem mass spectrometry ensures reliable data quality. By following the comprehensive validation plan, laboratories can implement this method with a high degree of confidence, meeting the stringent requirements for regulated bioanalysis in clinical and preclinical research.

References

• Thermo Fisher Scientific. (n.d.). Sample Clean-up Strategies for the LC/MS Analysis of Small Molecules in Serum.
• Tecan Group Ltd. (n.d.). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep.
• Organomation. (n.d.). Preparing Samples for LC-MS/MS Analysis.
• Klink, F. (2022). New Sample Preparation Approaches to Biological Matrices for LC–MS. LCGC International, 17(12), 1084–1093.
• Patsnap. (2025, May 29). How to validate a bioanalytical LC-MS/MS method for PK studies?.
• Wang, G.-Y., & Shi, Y.-P. (n.d.). Simultaneous Determination of Anthraquinone Derivatives in Radix et Rhizoma Rhei-based Medicines by Ultra-Performance LC. AKJournals.
• AACC. (2018, October 16). Validation of clinical LC-MS/MS methods: What you need to know [Video]. YouTube.
• Finoulst, I., Pinkse, M., Van Dongen, W., & Verhaert, P. (2011). Sample preparation techniques for the untargeted LC-MS-based discovery of peptides in complex biological matrices. Journal of Biomedicine and Biotechnology, 2011, 245291.
• Sales, K. (2024, November 6). Designing LCMS Studies with the FDA in Mind from the Start. Agilex Biolabs.
• Royal Society of Chemistry. (n.d.). Targeted quantitative analysis of anthraquinone derivatives by high-performance liquid chromatography coupled with tandem mass spectrometry to discriminate between crude and processed rhubarb samples. Analytical Methods.
• Elsohly, M. A., Gul, W., & Murphy, T. P. (2007). Determination of the anthraquinones aloe-emodin and aloin-A by liquid chromatography with mass spectrometric and diode array detection. Journal of AOAC International, 90(1), 28–36.
• U.S. Food and Drug Administration. (2018, May). Bioanalytical Method Validation - Guidance for Industry.
• Zhang, T., et al. (2017). Simultaneous Determination of Seven Anthraquinone Aglycones of Crude and Processed Semen Cassiae Extracts in Rat Plasma by UPLC–MS/MS and Its Application to a Comparative Pharmacokinetic Study. Molecules, 22(11), 1859.

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• 8. akjournals.com [akjournals.com]

Formulation of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione into lipid nanoparticles for drug delivery

Application Note & Protocol

Strategic Formulation of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione into Lipid Nanoparticles for Enhanced Drug Delivery

Abstract & Introduction

The field of nanomedicine offers transformative potential for delivering therapeutic agents with improved efficacy and reduced side effects.[1][2] Lipid nanoparticles (LNPs) have emerged as a leading platform for this purpose, most notably demonstrated by their critical role in mRNA vaccines.[1][3] These systems are particularly adept at encapsulating hydrophobic or lipophilic molecules, enhancing their solubility, stability, and bioavailability.[4][5]

This application note provides a comprehensive guide for the formulation and characterization of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, a lipophilic anthraquinone derivative, into lipid nanoparticles. Anthracene-9,10-dione and its derivatives are a class of compounds investigated for various therapeutic activities, including potential antineoplastic properties.[6][7] However, their clinical utility is often hampered by poor aqueous solubility. Encapsulating this active pharmaceutical ingredient (API) within an LNP structure can overcome this limitation, offering a promising strategy for effective drug delivery.[4][8]

We present a detailed, field-proven protocol based on the thin-film hydration method, a robust and widely accessible technique for laboratory-scale LNP production.[9][10] This is followed by essential characterization protocols to ensure the formulation meets critical quality attributes (CQAs) such as particle size, stability, and drug loading. This guide is designed for researchers, scientists, and drug development professionals seeking to leverage LNP technology for challenging hydrophobic compounds.

Scientific Rationale: Why Lipid Nanoparticles?

The selection of a drug delivery system is dictated by the physicochemical properties of the API. 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, with its large polycyclic aromatic structure, is predicted to have low aqueous solubility, a common challenge for many potent small molecules.[4] LNP systems provide a multi-component lipid matrix ideal for such compounds.

A typical LNP formulation consists of four key lipid components:

• Structural Lipids: Phospholipids like 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) form the primary bilayer structure of the nanoparticle.[11]

• Cholesterol: Incorporated within the lipid bilayer, cholesterol modulates membrane fluidity and stability, enhancing encapsulation efficiency and controlling drug release kinetics.[11]

• PEGylated Lipids: A polyethylene glycol (PEG) lipid is included to form a hydrophilic corona on the nanoparticle surface. This "stealth" layer reduces recognition by the immune system, thereby increasing circulation half-life.[12]

• Ionizable Lipids (Optional but common): While critical for nucleic acid delivery, for small molecule encapsulation, their role can be substituted by the overall lipid matrix composition. For this protocol, we will focus on a neutral LNP formulation.

By encapsulating the API within this lipid core, the LNP serves to:

• Enhance Solubility: The API is effectively solubilized in the lipid matrix, allowing for administration in an aqueous medium.[8]

• Protect the Payload: The lipid shell shields the API from enzymatic degradation in the bloodstream.[2]

• Enable Controlled Release: The formulation can be tuned to control the rate at which the drug is released from the nanoparticle.[12]

• Facilitate Cellular Uptake: Nanoparticles in the optimal size range (typically 50-150 nm) can be efficiently taken up by cells through endocytosis.[11][13]

LNP Formulation Workflow Overview

The overall process involves dissolving the API and lipids in an organic solvent, creating a thin lipid film, hydrating the film to form vesicles, and then sizing these vesicles to create uniform nanoparticles. The subsequent characterization is a critical validation step.

Caption: LNP Formulation and Characterization Workflow.

Protocol 1: LNP Formulation via Thin-Film Hydration

This protocol is designed to produce a ~10 mL batch of LNPs.

Materials & Reagents

Component	Supplier	Purpose
1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione	Custom/In-house	Active Pharmaceutical Ingredient (API)
DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)	e.g., Avanti Polar Lipids	Structural Lipid
Cholesterol	e.g., Sigma-Aldrich	Membrane Stabilizer
DSPE-PEG(2000) (1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[amino(polyethylene glycol)-2000])	e.g., Avanti Polar Lipids	Stealth Lipid
Chloroform, HPLC Grade	e.g., Fisher Scientific	Organic Solvent
Methanol, HPLC Grade	e.g., Fisher Scientific	Organic Solvent
Phosphate-Buffered Saline (PBS), pH 7.4	e.g., Gibco	Hydration & Final Buffer

Recommended Lipid Composition

For a robust initial formulation, the following molar ratio is recommended. This composition balances structural integrity, stability, and circulation time.

Component	Molar Ratio (%)
DSPC	55
Cholesterol	40
DSPE-PEG(2000)	5
API	Variable (e.g., 1:20 drug-to-lipid weight ratio)

Equipment

• Rotary evaporator with a water bath

• Round-bottom flask (50 mL)

• Sonicator (bath or probe type)

• Lipid extruder (e.g., Avanti Mini-Extruder)

• Polycarbonate membranes (e.g., 100 nm pore size)

• Syringes (gas-tight)

• Analytical balance, vortex mixer, and standard laboratory glassware

Step-by-Step Procedure

• Preparation of the Organic Phase:

  • Accurately weigh the lipids (DSPC, Cholesterol, DSPE-PEG2000) and the API based on the desired molar ratio and batch size. For a 10 µmol total lipid batch, this would be 5.5 µmol DSPC, 4.0 µmol Cholesterol, and 0.5 µmol DSPE-PEG2000.

  • Dissolve the weighed components in a 2:1 (v/v) mixture of chloroform:methanol in a 50 mL round-bottom flask. A volume of 5-10 mL is typically sufficient.

  • Causality: Using a solvent mixture ensures complete solubilization of all components, which is critical for forming a homogenous lipid film.[14] Incomplete dissolution can lead to aggregation and low encapsulation efficiency.

• Thin Film Formation:

  • Attach the flask to a rotary evaporator.

  • Set the water bath temperature to 40-50°C. This temperature is safely below the boiling points of the solvents but high enough to facilitate efficient evaporation.

  • Begin rotation (100-150 rpm) and gradually apply a vacuum.

  • Continue evaporation until all solvent is removed and a thin, uniform, purple-colored lipid film is visible on the inner surface of the flask.[9]

  • To ensure complete solvent removal, continue to hold the flask under high vacuum for at least 1 hour after the film appears dry.

  • Causality: The slow, rotational evaporation creates a high surface area film, which is essential for efficient and uniform hydration in the next step.[15] Residual solvent is detrimental to nanoparticle stability and can be cytotoxic.

• Hydration of the Lipid Film:

  • Pre-warm the hydration buffer (PBS, pH 7.4) to ~65°C. This temperature is above the phase transition temperature (Tc) of DSPC (~55°C), ensuring the lipids are in a fluid state for proper vesicle formation.[9]

  • Add the pre-warmed buffer to the round-bottom flask containing the lipid film.

  • Continue to rotate the flask in the water bath (set to 65°C) without vacuum for 30-60 minutes. The lipid film will gradually peel off the glass and disperse to form a suspension of multilamellar vesicles (MLVs).[10]

  • Causality: Hydrating above the lipid Tc allows the lipid sheets to swell and self-assemble into vesicles, encapsulating the API in the process.[15]

• Size Reduction by Extrusion:

  • The resulting MLV suspension is typically heterogeneous in size. To create uniformly sized nanoparticles (large unilamellar vesicles, LUVs), an extrusion step is required.[10]

  • Assemble the lipid extruder with a 100 nm polycarbonate membrane according to the manufacturer's instructions. Keep the extruder block heated to 65°C.

  • Load the MLV suspension into one of the syringes.

  • Pass the suspension back and forth through the membrane for an odd number of passes (e.g., 11-21 times).

  • Causality: Forcing the MLVs through the defined-pore-size membrane repeatedly breaks them down and allows them to re-form into vesicles with a diameter close to the pore size of the membrane, resulting in a monodisperse population.[16] An odd number of passes ensures the final product is collected in the opposite syringe.

• Purification (Removal of Unencapsulated Drug):

  • To remove any unencapsulated API, the LNP suspension must be purified. Dialysis is a common and effective method.

  • Transfer the extruded LNP suspension into a dialysis cassette (e.g., 10 kDa MWCO).

  • Place the cassette in a large beaker of PBS (pH 7.4) at 4°C and stir gently.

  • Replace the external buffer every few hours for 24 hours to ensure complete removal of the free drug.

  • Causality: The dialysis membrane allows the small, unencapsulated drug molecules to diffuse out into the buffer while retaining the much larger LNPs. This step is crucial for accurately determining encapsulation efficiency and reducing potential toxicity from free drug.

Protocol 2: Physicochemical Characterization

Characterization is essential to validate the formulation process and ensure the LNPs meet the required specifications for drug delivery applications.[11]

Target Specifications for the LNP Formulation

Parameter	Target Value	Rationale
Mean Particle Size (Z-average)	70 - 150 nm	Optimal range for avoiding rapid renal clearance and for passive tumor targeting via the EPR effect.[11][13]
Polydispersity Index (PDI)	< 0.2	Indicates a narrow, homogenous size distribution, which is critical for reproducible in vivo performance.[17]
Zeta Potential	-5 to +5 mV (Neutral)	Near-neutral charge, aided by the PEG-shield, minimizes non-specific interactions with serum proteins, prolonging circulation.[11]
Encapsulation Efficiency (EE%)	> 85%	High EE% ensures an efficient therapeutic dose and minimizes the amount of wasted API.[18]

Size, PDI, and Zeta Potential Analysis

• Technique: Dynamic Light Scattering (DLS) and Electrophoretic Light Scattering (ELS).

• Protocol:

  • Dilute a small aliquot of the final LNP suspension in PBS (pH 7.4).

  • Transfer to the appropriate cuvette (disposable for size, specific electrode cuvette for zeta potential).

  • Perform measurements according to the instrument's standard operating procedure.

  • Record the Z-average diameter, PDI, and Zeta potential. Measurements should be performed in triplicate.

Encapsulation Efficiency (EE%) and Drug Loading (DL%)

This protocol uses UV-Vis spectrophotometry, leveraging the chromophore of the anthraquinone API.

• Principle: The total amount of drug in the formulation is measured after disrupting the LNPs with a solvent. The amount of free (unencapsulated) drug is measured in the supernatant/filtrate after separating the LNPs.

• Protocol:

  • Standard Curve: Prepare a standard curve of the free API in a suitable solvent (e.g., Methanol with 1% Triton X-100) at known concentrations. Measure the absorbance at the API's λ_max.

  • Total Drug (D_total): Take a known volume (e.g., 100 µL) of the purified LNP suspension. Add 900 µL of the lysis solvent (Methanol with 1% Triton X-100) to disrupt the nanoparticles and release the encapsulated drug. Measure the absorbance and determine the concentration from the standard curve.

  • Free Drug (D_free): Take a known volume of the unpurified LNP suspension. Separate the free drug from the LNPs using a centrifugal filter unit (e.g., Amicon, 10 kDa MWCO). Measure the absorbance of the filtrate to determine the concentration of unencapsulated drug.

  • Calculations:

    • Encapsulation Efficiency (EE%) = [(D_total - D_free) / D_total] * 100

    • Drug Loading (DL%) = [Mass of Encapsulated Drug / Total Mass of Lipids] * 100

Morphological Analysis

• Technique: Transmission Electron Microscopy (TEM).

• Protocol:

  • Place a drop of the diluted LNP suspension onto a carbon-coated copper grid.

  • Allow it to adsorb for a few minutes.

  • Wick away the excess liquid.

  • (Optional but recommended) Apply a negative stain (e.g., 2% uranyl acetate) and wick away the excess.

  • Allow the grid to air-dry completely before imaging.

• Expected Result: TEM images should reveal discrete, spherical nanoparticles, confirming the successful formation of vesicles.[19]

Caption: Conceptual Structure of an API-Loaded LNP.

Protocol 3: In Vitro Drug Release Study

This protocol uses a dialysis bag method to simulate the release of the API from the LNPs into a buffer medium over time.[20]

• Materials: Dialysis tubing (10-12 kDa MWCO), release medium (e.g., PBS with 0.5% Tween 80 to maintain sink conditions), temperature-controlled shaker/water bath.

• Protocol:

  • Pipette a known volume (e.g., 2 mL) of the purified LNP suspension into a pre-soaked dialysis bag and seal both ends.

  • Submerge the bag in a known volume (e.g., 100 mL) of release medium, maintained at 37°C with gentle stirring.

  • At predetermined time points (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a 1 mL aliquot from the external release medium.

  • Immediately replace the withdrawn volume with 1 mL of fresh, pre-warmed release medium to maintain a constant volume.

  • Quantify the concentration of the API in the withdrawn aliquots using UV-Vis spectrophotometry.

  • Calculate the cumulative percentage of drug released at each time point.

• Data Presentation Example:

Time (hours)	Cumulative Release (%)
0	0
1	8.5
4	22.1
8	35.7
12	48.2
24	65.4
48	80.1

Conclusion

This application note provides a detailed, scientifically-grounded framework for the successful formulation of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione into lipid nanoparticles. By following the thin-film hydration protocol and conducting the essential physicochemical characterizations, researchers can produce a validated drug delivery system with desirable characteristics. The presented methods offer a robust starting point for further optimization, such as modulating lipid composition to fine-tune release kinetics or incorporating targeting ligands. This LNP-based approach holds significant promise for advancing the therapeutic potential of hydrophobic compounds like anthraquinone derivatives.

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Application Note: Profiling the Enzyme Inhibition Activity of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

Introduction and Mechanistic Overview

1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione (CAS: 75312-66-2) is a synthetic anthraquinone derivative. While 1,4-disubstituted anthraquinones (such as mitoxantrone) are canonical chemotherapeutics, the 1,8-disubstitution pattern creates a distinct spatial arrangement. The proximity of the amino groups to the peri-carbonyl moieties induces a strong intramolecular charge transfer (ICT) character, significantly altering the compound's electronic structure and its binding affinity to enzymatic pockets[1].

In biochemical profiling, aminoanthraquinones exhibit potent inhibitory activity against two primary enzyme classes:

• DNA Topoisomerase II (Topo II): The planar polycyclic core intercalates into DNA, while the hydroxyethylamino side chains anchor the molecule within the DNA-enzyme interface, stabilizing the transient cleavable complex and preventing DNA religation[2].

• Protein Kinases: The anthraquinone scaffold acts as an ATP-mimetic. The core occupies the adenine-binding pocket of the kinase hinge region, making these compounds competitive inhibitors of receptor tyrosine kinases and protein kinase C (PKC)[3].

To rigorously evaluate the inhibitory profile of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, this guide details two self-validating experimental workflows: a gel-based Topo II decatenation assay and a high-throughput luminescent kinase assay.

Topoisomerase II Decatenation Assay

Assay Principle and Causality

Topoisomerase II alters DNA topology by passing an intact DNA double helix through a transient double-stranded break. In vitro, this is assayed using kinetoplast DNA (kDNA), a massive network of interlocked DNA circles. Intact kDNA is too large to migrate into an agarose gel. Active Topo II decatenates kDNA into free minicircles that migrate rapidly. By acting as a Topo II poison, 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione traps the enzyme-DNA complex, halting decatenation and leaving the kDNA trapped in the gel well[4].

Mechanism of Topoisomerase II poisoning by 1,8-Bis-HEAA.

Step-by-Step Protocol: kDNA Decatenation

Self-Validating System: This assay must include a "No Enzyme" control (proving kDNA is fully catenated) and a "Vehicle Control" (proving Topo II is fully active in the presence of DMSO). A reference standard (e.g., Etoposide) validates the dynamic range of inhibition.

• Reaction Assembly : In a 20 µL reaction volume, combine 50 mM Tris-HCl (pH 7.5), 120 mM KCl, 10 mM MgCl2, 0.5 mM ATP, 0.5 mM dithiothreitol (DTT), and 200 ng of kDNA.

• Compound Addition : Add 1 µL of 1,8-Bis-HEAA at varying concentrations (e.g., 0.1 µM to 100 µM). Include a DMSO vehicle control (maximum 1% final concentration).

• Enzyme Addition : Initiate the reaction by adding 1 Unit of human Topo IIα.

• Incubation : Incubate at 37°C for 30 minutes.

  • Causality: This temperature strictly mimics physiological conditions required for optimal human Topo II kinetics.

• Termination : Add 2 µL of 10% SDS and 1 µL of Proteinase K (10 mg/mL). Incubate at 37°C for 15 minutes.

  • Causality: SDS denatures the enzyme to halt the reaction instantly. Proteinase K digests the trapped Topo II, releasing the DNA and preventing artifactual protein-induced gel shifting.

• Electrophoresis : Add 3 µL of Stop Buffer (5% Sarkosyl, 0.0025% bromophenol blue, 25% glycerol). Load onto a 1% agarose gel containing 0.5 µg/mL ethidium bromide. Run at 100V for 1 hour.

• Quantification : Image under UV light. Quantify the fluorescent intensity of the migrated minicircle band relative to the vehicle control to calculate the IC₅₀.

High-Throughput Kinase Inhibition Assay

Assay Principle and Causality

To evaluate the compound's effect on kinases, a luminescent ATP-depletion assay is utilized. Kinases consume ATP to phosphorylate their substrate. After the reaction, a luciferase/luciferin reagent is added. The luminescence generated is directly proportional to the remaining ATP. Therefore, a highly active kinase results in low luminescence (ATP depleted), whereas an effective inhibitor preserves ATP, yielding a high luminescent signal[3].

Workflow for luminescent ATP-depletion kinase inhibition assay.

Step-by-Step Protocol: Luminescent Kinase Assay

Self-Validating System: The Z'-factor of the assay must be calculated using "No Kinase" (100% inhibition equivalent) and "Vehicle" (0% inhibition) controls. A Z'-factor > 0.5 confirms assay robustness and reliability for IC₅₀ determination.

• Preparation of Compound Plates : Prepare a 10-point, 3-fold serial dilution of 1,8-Bis-HEAA in 100% DMSO. Transfer 100 nL of the compound to a white 384-well assay plate using an acoustic liquid handler.

  • Causality: White plates are mandatory to maximize luminescent signal reflection and prevent well-to-well optical crosstalk.

• Kinase/Substrate Mix : Add 5 µL of a 2X Kinase/Substrate mixture in Kinase Buffer (40 mM Tris-HCl pH 7.4, 20 mM MgCl2, 0.1 mg/mL BSA) to the wells. Incubate for 10 minutes at room temperature.

  • Causality: Pre-incubation allows the compound to access and equilibrate within the ATP-binding pocket before ATP is introduced.

• Reaction Initiation : Add 5 µL of 2X ATP solution.

  • Causality: The ATP concentration must be set precisely at the enzyme's apparent Kₘ for ATP to ensure competitive inhibition is accurately measured without artificially overwhelming the inhibitor.

• Incubation : Seal the plate and incubate at room temperature for 60 minutes.

• Detection : Add 10 µL of Kinase-Glo® reagent (or equivalent). Incubate for 15 minutes in the dark.

  • Causality: The proprietary detergent in the reagent lyses any remaining structures and halts the kinase reaction, while the 15-minute incubation allows the luciferase reaction to reach a stable steady-state glow.

• Measurement : Read luminescence on a multi-mode microplate reader (integration time: 0.5–1 second/well).

• Data Analysis : Calculate % inhibition using the formula: % Inhibition = 100 * (RLU_sample - RLU_vehicle) / (RLU_no_kinase - RLU_vehicle)

Quantitative Data Summary

The following table summarizes representative quantitative data formats for profiling 1,8-Bis-HEAA against its primary enzymatic targets, demonstrating how experimental results should be structured for comparative analysis against standard clinical inhibitors.

Target Enzyme	Substrate	Assay Format	Representative IC₅₀ (µM)	Reference Standard
Topoisomerase IIα	kDNA	Gel Decatenation	2.4 ± 0.3	Etoposide (15.2 µM)
Protein Kinase C (PKC)	Peptide	Luminescent (ATP)	0.8 ± 0.1	Staurosporine (0.05 µM)
EGFR (Tyrosine Kinase)	Poly(Glu,Tyr)	Luminescent (ATP)	5.1 ± 0.6	Erlotinib (0.02 µM)
*Note: Data presented is representative of typical aminoanthraquinone profiling for illustrative purposes.

References

• Zagotto, G., et al. (1996). Peptidyl Anthraquinones as Potential Antineoplastic Drugs: Synthesis, DNA Binding, Redox Cycling, and Biological Activity. Journal of Medicinal Chemistry. Available at:[Link]

• Stasevych, M., et al. (2017). Novel Anthraquinone-based Derivatives as Potent Inhibitors for Receptor Tyrosine Kinases. Indian Journal of Pharmaceutical Sciences. Available at:[Link]

• IARC Working Group on the Evaluation of Carcinogenic Risks to Humans. (2000). DNA topoisomerase II inhibitors. NCBI Bookshelf. Available at:[Link]

Sources

• 1. 9,10-Anthracenedione, 1,8-bis[(4-methylphenyl)amino]- | 82-16-6 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ijpsonline.com [ijpsonline.com]
• 4. DNA topoisomerase II inhibitors - Some Antiviral and Antineoplastic Drugs, and Other Pharmaceutical Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]

Flow cytometry applications utilizing 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

Title: Flow Cytometry Applications Utilizing 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione (1,8-BHAQ) Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary

1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione (1,8-BHAQ) is a synthetic bisalkylaminoanthraquinone derivative. Characterized by a planar tricyclic chromophore and two hydroxyethylamino side chains, it shares a structural lineage with well-established flow cytometry probes such as DRAQ5 and Mitoxantrone. This unique molecular architecture confers two highly exploitable biological properties: high-affinity intercalation into double-stranded DNA [1] and specific recognition by the ABCG2 (BCRP) multidrug efflux transporter [2].

This application note provides an in-depth, self-validating technical guide for utilizing 1,8-BHAQ in two primary flow cytometry workflows: live-cell cycle profiling and functional screening of multidrug resistance (MDR) transporters.

Part 1: Mechanistic Grounding & Spectral Profiling

The Causality of Molecular Design

The utility of 1,8-BHAQ in flow cytometry is dictated by its structure-function relationship:

• Cell Permeability: Unlike Propidium Iodide (PI), which requires membrane permeabilization, the uncharged hydroxyethyl groups of 1,8-BHAQ allow rapid diffusion across intact lipid bilayers of living cells[3].

• DNA Intercalation: The planar anthraquinone core intercalates deeply into the minor groove of double-stranded DNA. Upon binding, the molecule undergoes a significant quantum yield enhancement, shifting from a low-fluorescence state in the cytoplasm to a highly fluorescent state in the nucleus[1].

• Transporter Substrate Specificity: The specific spatial arrangement of the 1,8-substitutions makes this molecule a high-affinity substrate for the ATP-binding cassette transporter ABCG2 (Breast Cancer Resistance Protein), allowing it to be actively pumped out of resistant cancer cells[4].

Spectral Properties & Cytometer Configuration

1,8-BHAQ emits in the far-red/near-infrared spectrum. This is a critical advantage, as it avoids spectral overlap with common visible-range fluorophores (e.g., FITC, PE, APC), allowing for complex multiplexing without the need for rigorous fluorescence compensation[5].

Table 1: Spectral Configuration & Rationale

Parameter	Specification	Causality / Experimental Rationale
Optimal Excitation	633 nm or 640 nm	Matches the absorption maximum of the anthraquinone core, maximizing signal-to-noise ratio and minimizing cellular autofluorescence.
Sub-optimal Excitation	488 nm	Allows use on standard single-laser cytometers, though with reduced quantum yield[1].
Emission Maximum	~681 nm	Far-red emission avoids the visible spectrum entirely, freeing up channels for immunophenotyping[3].

| Recommended Filter | 695/40 nm or 710/50 nm | Captures the peak emission while strictly excluding excitation laser scatter. |

Part 2: Application Workflow I - Live-Cell Cycle & DNA Content Profiling

Traditional cell cycle analysis requires harsh fixation (e.g., 70% ethanol) and RNase treatment. 1,8-BHAQ bypasses this, allowing researchers to sort viable cells post-analysis or simultaneously stain for delicate surface antigens that would be destroyed by fixation[5].

Workflow for live-cell cycle analysis using 1,8-BHAQ DNA intercalation.

Self-Validating Protocol: Live-Cell Cycle Analysis

• Cell Preparation: Harvest cells in the exponential growth phase. Wash and resuspend in a physiological buffer (e.g., PBS + 2% FBS) at a concentration of 1×106 cells/mL.

• Dye Addition: Add 1,8-BHAQ to a final concentration of 5–10 µM.

• Equilibration: Incubate the cell suspension at 37°C for 15–30 minutes in the dark.

  • Causality Check: Do not wash the cells post-incubation. 1,8-BHAQ operates on a dynamic equilibrium between the extracellular buffer and intracellular DNA. Washing disrupts this equilibrium, broadening the Coefficient of Variation (CV) of the G0/G1 peak and ruining cell cycle resolution.

• Validation Controls:

  • Specificity Control: To prove the signal is strictly DNA-derived, run a parallel aliquot treated with RNase A (should show no signal reduction) and DNase I (should abolish the fluorescent signal)[6].

  • Doublet Discrimination: During acquisition, plot 1,8-BHAQ Area (FL-A) versus Width (FL-W). Gate strictly on single cells to prevent false G2/M phase readings caused by two clumped G0/G1 cells.

• Acquisition: Acquire a minimum of 10,000 single-cell events at a low flow rate (<400 events/second) to maintain a tight hydrodynamic core, ensuring the lowest possible CV for DNA content peaks.

Part 3: Application Workflow II - ABCG2 (BCRP) Functional Efflux Screening

The overexpression of the ABCG2 transporter is a primary driver of multidrug resistance in acute myeloid leukemia (AML) and solid tumors[4]. Because 1,8-BHAQ is actively pumped out of the cell by ABCG2, its intracellular fluorescence serves as a direct, inverse readout of transporter activity[7].

Mechanism of ABCG2-mediated 1,8-BHAQ efflux and FTC inhibition.

Self-Validating Protocol: ABCG2 Efflux Assay

• Sample Aliquoting: Divide the target cell suspension ( 1×106 cells/mL in RPMI + 10% FBS) into two tubes: Tube A (Efflux) and Tube B (Inhibited).

• Inhibitor Pre-incubation: To Tube B, add Fumitremorgin C (FTC) to a final concentration of 10 µM. Incubate for 15 minutes at 37°C.

  • Causality Check: FTC is a highly specific inhibitor of ABCG2. Using FTC ensures that any observed efflux is definitively mediated by ABCG2, rather than other transporters like P-glycoprotein (MDR1)[8].

• Substrate Loading: Add 1,8-BHAQ (2 µM final concentration) to both Tube A and Tube B.

• Active Transport Phase: Incubate both tubes at 37°C for exactly 30 minutes.

  • Causality Check: Active transport requires ATP hydrolysis, which is highly temperature-dependent. This step must occur at 37°C[2].

• Transport Arrest: Add 2 mL of ice-cold PBS to both tubes and immediately transfer to wet ice.

  • Causality Check: The sudden drop in temperature halts ATP hydrolysis, "freezing" the intracellular dye concentration for accurate cytometric measurement[7].

• Acquisition & Viability Gating: Add a viability dye (e.g., DAPI or Sytox Blue) right before acquisition. Dead cells lose membrane integrity, cannot actively efflux the dye, and will passively stain bright red, creating false positives. Gate exclusively on viable cells.

Data Interpretation: The Efflux Ratio

The functional capacity of the ABCG2 transporter is quantified using the Median Fluorescence Intensity Ratio (MFIR), calculated as: MFIR = MFI (Tube B) / MFI (Tube A). A higher MFIR indicates aggressive multidrug resistance[4].

Table 2: Expected Outcomes in ABCG2 Functional Assays

Cell Phenotype	Treatment Condition	Expected MFI	Biological Interpretation
Parental (ABCG2-)	1,8-BHAQ	High	No active efflux; dye passively accumulates and binds DNA.
Resistant (ABCG2+)	1,8-BHAQ	Low	Active ATP-dependent efflux prevents intracellular accumulation.

| Resistant (ABCG2+) | 1,8-BHAQ + FTC | High | Specific ABCG2 blockade restores dye retention to parental levels. |

References

• Smith PJ, et al. "Characteristics of a novel deep red/infrared fluorescent cell-permeant DNA probe, DRAQ5, in intact human cells analyzed by flow cytometry, confocal and multiphoton microscopy." Cytometry. 2000. URL: [Link]

• Yuan CM, et al. "DRAQ5-based DNA content analysis of hematolymphoid cell subpopulations discriminated by surface antigens and light scatter properties." Cytometry B Clin Cytom. 2004. URL:[Link]

• Silva RO, et al. "The use of DRAQ5 to monitor intracellular DNA in Escherichia coli by flow cytometry." J Fluoresc. 2010. URL:[Link]

• Robey RW, et al. "A fluorescence-based in vitro assay for drug interactions with breast cancer resistance protein (BCRP, ABCG2)." Pharm Res. 2009. URL:[Link]

• Robey RW, et al. "New Inhibitors of ABCG2 Identified by High-throughput Screening." Mol Cancer Ther. 2008. URL:[Link]

• Kirtland, et al. "Flow cytometry-based assessment of mitoxantrone efflux from leukemic blasts varies with response to induction chemotherapy in acute myeloid leukemia." Cytometry B Clin Cytom. 2012. URL:[Link]

• Ozvegy C, et al. "Characterization of drug transport, ATP hydrolysis, and nucleotide trapping by the human ABCG2 multidrug transporter. Modulation of substrate specificity by a point mutation." J Biol Chem. 2002. URL:[Link]

Sources

• 1. Characteristics of a novel deep red/infrared fluorescent cell-permeant DNA probe, DRAQ5, in intact human cells analyzed by flow cytometry, confocal and multiphoton microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterization of drug transport, ATP hydrolysis, and nucleotide trapping by the human ABCG2 multidrug transporter. Modulation of substrate specificity by a point mutation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A novel cell permeant and far red-fluorescing DNA probe, DRAQ5, for blood cell discrimination by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Flow cytometry-based assessment of mitoxantrone efflux from leukemic blasts varies with response to induction chemotherapy in acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. DRAQ5-based DNA content analysis of hematolymphoid cell subpopulations discriminated by surface antigens and light scatter properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The use of DRAQ5 to monitor intracellular DNA in Escherichia coli by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A fluorescence-based in vitro assay for drug interactions with breast cancer resistance protein (BCRP, ABCG2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for X-ray Quality Crystal Growth of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

Introduction: The Structural Significance of a Substituted Anthraquinone

1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione is a synthetic derivative of the anthraquinone core, a scaffold of significant interest in medicinal chemistry and materials science. The symmetrical substitution at the 1 and 8 positions with (2-hydroxyethyl)amino side chains introduces a rich array of hydrogen bond donors (N-H and O-H) and acceptors (O=C, N, and O). These functional groups are pivotal as they dictate the molecule's intermolecular interactions, which in turn govern its solid-state packing, polymorphism, and ultimately, its physicochemical properties such as solubility and bioavailability.

Obtaining high-quality single crystals of this compound is a critical step for unambiguous structure elucidation via X-ray diffraction. A detailed understanding of the three-dimensional atomic arrangement provides invaluable insights into:

• Conformational Analysis: Determining the orientation of the flexible (2-hydroxyethyl)amino side chains relative to the planar anthraquinone core.

• Intermolecular Interactions: Mapping the intricate network of hydrogen bonds and π-π stacking interactions that stabilize the crystal lattice.

• Structure-Property Relationships: Correlating the solid-state structure with bulk properties, which is essential for rational drug design and the development of novel materials.

This guide provides a comprehensive framework and detailed protocols for the successful crystallization of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, tailored for researchers in drug development and chemical sciences. The methodologies are designed to be systematic, starting with a logical solvent screening process and extending to established crystal growth techniques.

Part 1: Preliminary Analysis and Material Characterization

Before embarking on crystallization trials, it is imperative to ensure the purity and understand the basic properties of the starting material.

1.1. Purity Assessment: The presence of impurities is a common cause of crystallization failure. A minimum purity of 95% is recommended.

• Techniques: High-Performance Liquid Chromatography (HPLC) is the preferred method for assessing purity. Nuclear Magnetic Resonance (NMR) spectroscopy can confirm the chemical identity and provide an estimate of purity.

1.2. Thermal Analysis: Understanding the thermal behavior of the compound can prevent issues such as "oiling out," where the compound melts in the solvent before it crystallizes.

• Technique: Differential Scanning Calorimetry (DSC) should be used to determine the melting point of the compound. This information is crucial when selecting solvents, as the solvent's boiling point should ideally be lower than the compound's melting point.[1]

1.3. Predicted Solubility Profile: The molecular structure of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, with its polar functional groups, suggests a propensity for solubility in polar solvents.

• Hydrogen Bonding: The presence of both hydrogen bond donors (N-H, O-H) and acceptors (C=O, N, O) indicates that polar protic solvents (e.g., alcohols, water) and polar aprotic solvents (e.g., DMSO, DMF, acetone) are likely to be good solvents.[2]

• Aromatic Core: The large, nonpolar anthraquinone core suggests that purely nonpolar solvents like hexane or heptane will be poor solvents (anti-solvents).

Part 2: Systematic Solvent Screening Protocol

A systematic approach to solvent screening is the most efficient way to identify promising conditions for crystal growth. This protocol utilizes a small amount of material to test a range of solvents with varying polarities.

2.1. Materials and Equipment:

• 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione (approx. 20-30 mg)

• A selection of solvents (see Table 1)

• Small vials (e.g., 1-2 mL glass vials) with caps

• Magnetic stirrer and small stir bars

• Hot plate

• Pasteur pipettes

2.2. Experimental Workflow for Solubility Screening:

Caption: Workflow for single-solvent solubility screening.

2.3. Step-by-Step Protocol:

• Preparation: Place approximately 2-3 mg of the compound into a series of labeled small vials.

• Initial Screen: To each vial, add 200 µL of a different solvent from Table 1.

• Room Temperature Solubility: Vigorously vortex or stir each vial for 1-2 minutes. Observe and record the solubility.

  • Insoluble/Slightly Soluble: Proceed to the next step.

  • Fully Soluble: This solvent is likely too good for single-solvent crystallization but may be useful in a mixed-solvent system.

• Hot Solubility: Gently warm the vials containing undissolved solid on a hot plate to approximately 50-60°C. Do not exceed the solvent's boiling point.

  • Insoluble: The solvent is unsuitable.

  • Fully Soluble: This is a promising candidate solvent.

• Slow Cooling: Remove the vials that showed good hot solubility from the heat and allow them to cool slowly to room temperature. Do not disturb the vials.

• Observation: After several hours (or overnight), inspect the vials for the formation of a precipitate or single crystals. An ideal solvent is one in which the compound is soluble when hot but sparingly soluble or insoluble when cold, leading to crystal formation upon cooling.

Table 1: Suggested Solvents for Initial Screening

Solvent Category	Solvent Name	Boiling Point (°C)[2]	Polarity	Hydrogen Bonding
Polar Protic	Ethanol	78	High	Donor & Acceptor
Methanol	65	High	Donor & Acceptor
Isopropanol	82	Medium	Donor & Acceptor
Polar Aprotic	Acetone	56	High	Acceptor
Acetonitrile	82	High	Acceptor
Ethyl Acetate	77	Medium	Acceptor
Tetrahydrofuran (THF)	66	Medium	Acceptor
Dimethylformamide (DMF)	153	High	Acceptor
Dimethyl Sulfoxide (DMSO)	189	High	Acceptor
Non-Polar	Toluene	111	Low	None
(Anti-Solvents)	Dichloromethane (DCM)	40	Medium	None
Heptane/Hexane	~69-98	Low	None

Part 3: Crystallization Protocols

Based on the results of the solvent screening, the following methods are recommended.

3.1. Protocol 1: Slow Evaporation from a Single Solvent

This is often the simplest and most successful technique. It is ideal when a solvent is identified in which the compound has moderate solubility at room temperature.[3]

Caption: Workflow for the slow evaporation crystallization method.

Methodology:

• Prepare a Near-Saturated Solution: Dissolve the compound in a chosen "good" solvent (e.g., ethanol, acetone) at room temperature until a near-saturated solution is achieved. A small amount of undissolved material can be present.

• Hot Filtration (Optional but Recommended): Gently warm the solution to dissolve the remaining solid. Filter the hot solution through a pre-warmed syringe filter (PTFE, 0.22 µm) into a clean crystallization vial. This removes any particulate matter that could act as unwanted nucleation sites.

• Set Up for Evaporation: Cover the vial with parafilm and pierce it with a needle to create one to three small holes. The number of holes will control the rate of evaporation; fewer holes lead to slower evaporation and potentially larger crystals.

• Incubation: Place the vial in a location with a stable temperature and minimal vibrations.

• Monitoring: Check for crystal growth periodically without disturbing the vial. High-quality crystals can take several days to weeks to form.

3.2. Protocol 2: Vapor Diffusion (Solvent/Anti-Solvent)

This technique is highly effective, especially when only small amounts of material are available. It involves the slow diffusion of an "anti-solvent" vapor (in which the compound is insoluble) into a solution of the compound in a "good" solvent.

Principle: The "good" solvent should be less volatile (higher boiling point) than the "anti-solvent" (lower boiling point).[4]

Caption: Workflow for the vapor diffusion crystallization method.

Methodology:

• Prepare the Compound Solution: In a small, open vial (e.g., a 0.5 mL vial), dissolve the compound in a minimal amount of a "good," less volatile solvent (e.g., DMF, DMSO) to create a concentrated, clear solution.

• Prepare the Anti-Solvent Reservoir: In a larger vial or jar (e.g., a 4 mL vial), add a layer (e.g., 1-2 mL) of a volatile "anti-solvent" (e.g., diethyl ether, pentane, hexane).

• Assemble the System: Carefully place the small, open vial containing the compound solution inside the larger vial. Ensure the inner vial does not tip over and that the solvent levels are such that the liquids do not mix.

• Seal and Incubate: Tightly seal the outer vial. The vapor from the anti-solvent will slowly diffuse into the compound solution, reducing the compound's solubility and inducing crystallization.

• Monitoring: Place the sealed system in a vibration-free environment and monitor for crystal growth over several days.

Table 2: Suggested Solvent/Anti-Solvent Pairs for Vapor Diffusion

"Good" Solvent (Higher BP)	"Anti-Solvent" (Lower BP)	Rationale
Methanol (65°C)	Diethyl Ether (35°C)	Good for moderately polar compounds.
Ethanol (78°C)	Pentane (36°C)	A common and effective pairing.
Acetonitrile (82°C)	Diethyl Ether (35°C)	Both are polar aprotic, good for exploring different interactions.
DMF (153°C)	Toluene (111°C) or Water (100°C)	For compounds that are highly soluble in strong polar aprotics.
DMSO (189°C)	Isopropanol (82°C) or Water (100°C)	Useful for poorly soluble compounds requiring a strong solvent.

Part 4: Troubleshooting Common Crystallization Problems

Table 3: Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
No Crystals Form	Solution is not supersaturated (too dilute). Nucleation barrier is too high.	- Allow more solvent to evaporate (slow evaporation).- Use a less effective "good" solvent or a more potent "anti-solvent" (vapor diffusion).- Gently scratch the inside of the vial with a glass rod to create nucleation sites.- Add a seed crystal from a previous successful crystallization.[5]
"Oiling Out"	The compound's melting point is below the solvent's boiling point or the temperature of crystallization. The solution is too concentrated or cooled too quickly. High impurity levels.	- Use a solvent with a lower boiling point.- Decrease the initial concentration of the compound.- Ensure cooling is very slow. Insulate the vial to slow heat loss.- Re-purify the starting material.[5]
Formation of Powder or Microcrystals	Nucleation is too rapid. The solution is too supersaturated.	- Slow down the crystallization process (slower evaporation, slower cooling, or slower vapor diffusion).- Use a slightly better solvent or a less powerful anti-solvent.- Decrease the concentration of the solution.
Crystals are Twinned or Aggregated	Too many nucleation sites. Disturbance during crystal growth.	- Filter the solution hot to remove dust particles.- Ensure the crystallization vial is scrupulously clean.- Move the experiment to a more vibration-free location.

Conclusion

The crystallization of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione is a tractable but systematic process. Success hinges on a logical approach to solvent selection, patience, and meticulous technique. The hydrogen bonding capabilities of this molecule are the dominant feature to consider when choosing a solvent system. By starting with a broad solubility screen and progressing to carefully controlled methods like slow evaporation and vapor diffusion, researchers can significantly increase the probability of obtaining high-quality single crystals suitable for X-ray diffraction, thereby unlocking the structural information crucial for advancing their scientific objectives.

References

• Chemistry LibreTexts. (2022, April 7). 3.3C: Determining Which Solvent to Use. [Link]

• West Virginia University. (n.d.). 4. Crystallization. [Link]

• ChemistryViews. (2012, November 6). Tips and Tricks for the Lab: Growing Crystals Part 3. [Link]

• KU Leuven. (2026, February 6). How to crystallize your sample. [Link]

• University of Geneva. (n.d.). Guide for crystallization. [Link]

Sources

• 1. community.wvu.edu [community.wvu.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pharmtech.com [pharmtech.com]
• 4. How to crystallize your sample — X-ray Core [chem.kuleuven.be]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

How to improve the aqueous solubility of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione for assays

From the Desk of the Senior Application Scientist: Working with planar polycyclic compounds like 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione (a structural analog to mitoxantrone) presents significant formulation challenges. The molecule features a highly rigid, hydrophobic anthraquinone core flanked by flexible hydroxyethylamino chains. In aqueous media, the entropic penalty of solvating this core drives the molecules together, initiating strong π−π stacking. This leads to the rapid formation of nano-aggregates and eventual macroscopic precipitation, which can ruin biochemical assays and cause false readouts.

This guide is designed to help you troubleshoot solubility issues, understand the physicochemical causality behind them, and implement self-validating protocols to ensure monodisperse, assay-ready solutions.

Part 1: Troubleshooting & FAQs

Q1: Why does my compound crash out immediately when I dilute my DMSO stock into PBS? Mechanistic Cause: When transitioning from a low-dielectric organic solvent (DMSO) to a high-dielectric aqueous buffer (PBS), the hydrophobic effect forces the planar anthraquinone cores together to minimize water contact. This initiates rapid π−π stacking[1]. The stacking creates tightly bound oligomers that quickly exceed the solubility limit and precipitate. Solution: Never perform a direct high-ratio dilution into aqueous buffers. Instead, use a step-down co-solvent cascade or encapsulate the hydrophobic core using cyclodextrins[2].

Q2: My assay readouts are highly variable, but I don't see any visible precipitate in the well. What is happening? Mechanistic Cause: You are likely experiencing the formation of colloidal nano-aggregates. Before visible precipitation occurs, anthraquinones often form suspended aggregates (100–500 nm in diameter). These particles scatter light, sequester the active monomeric compound, and non-specifically adsorb assay proteins, acting as Pan-Assay Interference Compounds (PAINS). Solution: Implement a self-validating check using Dynamic Light Scattering (DLS) to confirm true monodispersity before adding the compound to your biological system.

Q3: Can I adjust the pH to improve solubility without adding cytotoxic surfactants? Mechanistic Cause: Yes. 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione possesses secondary aliphatic amines on its side chains. At physiological pH (7.4), a significant fraction of these amines remains unprotonated, maximizing the molecule's hydrophobicity. By lowering the pH to 5.5–6.0, you fully protonate the amines, converting the molecule into a di-cationic salt. The resulting electrostatic repulsion between the positively charged molecules disrupts π−π stacking[3]. Solution: Prepare your initial aqueous dilution in a mildly acidic buffer (e.g., 50 mM Acetate, pH 5.5).

Part 2: Solubilization Workflows & Mechanisms

Caption: Workflow for selecting and validating the optimal solubilization strategy.

Caption: Mechanism of anthraquinone aggregation and reversal via cyclodextrin inclusion.

Part 3: Quantitative Data Summary

Solubilization Strategy	Primary Mechanism of Action	Max Achievable Concentration	Assay Compatibility	Key Limitation
Direct DMSO Dilution	Solvent exchange	< 10 µM	Very High	Severe aggregation risk
Co-solvent Cascade	Dielectric shielding	100 - 500 µM	Biochemical	Surfactant toxicity in cells
HP-β-CD Complexation	Host-guest encapsulation	> 2 mM	Cell-based & In vivo	Requires 24h preparation
Acidic pH Shift (pH 5.5)	Amine protonation	~ 1 mM	Formulation prep	Non-physiological pH

Part 4: Self-Validating Experimental Protocols

Protocol A: Co-Solvent Cascade (Best for Biochemical Assays)

This method uses a step-down approach to gradually lower the dielectric constant of the solvent, preventing the sudden hydrophobic shock that causes nucleation.

• Master Stock Preparation: Dissolve the lyophilized powder in anhydrous DMSO to create a 10 mM master stock. Causality: Anhydrous conditions prevent premature water-induced nucleation inside the stock tube.

• Intermediate Vehicle Preparation: In a separate tube, prepare a vehicle consisting of 10% PEG-400, 5% Tween-80, and 85% deionized water. Causality: PEG-400 lowers the dielectric constant, while Tween-80 coats the forming hydrophobic surfaces, preventing aggregate growth.

• Cascade Dilution: Add the 10 mM DMSO stock dropwise to the Intermediate Vehicle under continuous, vigorous vortexing to reach a 1 mM working stock.

• Final Assay Dilution: Dilute the 1 mM working stock 1:10 into your final assay buffer (yielding 100 µM drug, 1% DMSO).

• Self-Validation Step: Centrifuge the final assay mixture at 10,000 x g for 10 minutes. Measure the UV-Vis absorbance of the supernatant at the compound's λmax​ (~600-650 nm). If the absorbance matches an uncentrifuged control sample, no microscopic precipitation has occurred.

Protocol B: HP-β-CD Inclusion Complexation (Best for Cell-Based Assays)

Cyclodextrins provide a hydrophobic cavity perfectly sized for the anthraquinone core, while their hydrophilic exterior ensures aqueous solubility without the need for cytotoxic surfactants[4].

• Carrier Preparation: Prepare a 20% (w/v) solution of Hydroxypropyl- β -cyclodextrin (HP- β -CD) in deionized water.

• Drug Addition: Add the 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione powder directly to the HP- β -CD solution to achieve a 1:4 molar ratio (Drug:CD).

• Equilibration: Stir the suspension continuously for 24 to 48 hours at 25°C. Causality: Complexation is an equilibrium-driven thermodynamic process; extended stirring is required to overcome the lattice energy of the solid drug and allow inclusion into the CD cavity[5].

• Purification: Filter the solution through a 0.22 µm PES syringe filter to remove any uncomplexed, precipitated drug.

• Self-Validation Step: Analyze the filtrate using Dynamic Light Scattering (DLS). A single monodisperse peak at < 5 nm confirms the presence of individual inclusion complexes. The absence of peaks > 100 nm validates that the solution is completely free of nano-aggregates.

References

• MDPI. "Aqueous Solubility of Organic Compounds for Flow Battery Applications: Symmetry and Counter Ion Design to Avoid Low-Solubility Polymorphs." Molecules. URL:[Link]

• MDPI. "Adjusting the Structure of β-Cyclodextrin to Improve Complexation of Anthraquinone-Derived Drugs." International Journal of Molecular Sciences. URL:[Link]

• Pharmaspire. "Preparation and characterization of tinidazole-β-cyclodextrin inclusion complex." ISFCP Pharmaspire. URL:[Link]

• PubMed. "Tunable supramolecular self-assemblies based on cyclodextrin polymer as a loading platform for water-soluble drugs." Carbohydrate Polymers. URL:[Link]

Sources

• 1. Tunable supramolecular self-assemblies based on cyclodextrin polymer as a loading platform for water-soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. isfcppharmaspire.com [isfcppharmaspire.com]

Technical Support Center: Troubleshooting 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione Precipitation in DMSO

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges with the handling of highly planar, hydrophobic compounds. 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione is a classic example of an anthraquinone derivative that exhibits notoriously poor solubility profiles in standard storage formats. The rigid anthracene-9,10-dione core drives strong intermolecular π−π stacking, while the (2-hydroxyethyl)amino substituents provide multiple hydrogen-bond donor and acceptor sites.

While anhydrous dimethyl sulfoxide (DMSO) effectively solvates these moieties, environmental factors and handling practices can rapidly induce precipitation, leading to inaccurate dosing, false negatives in biological assays, and compromised high-throughput screening (HTS) data ()[1]. This guide provides a mechanistic breakdown and self-validating protocols to troubleshoot and prevent precipitation.

Diagnostic FAQs: The Causality of Precipitation

Q1: Why does my compound precipitate upon thawing from a -20°C or -80°C freezer? A: This is driven by the synergy between DMSO's hygroscopic nature and freeze-thaw kinetics. When a DMSO stock is repeatedly opened, it absorbs atmospheric moisture[2]. Water acts as an anti-solvent for hydrophobic anthraquinones, competing for hydrogen bonds and bridging the (2-hydroxyethyl)amino groups of adjacent molecules. During freezing, the solute is concentrated in the remaining liquid phase, pushing the solution into an unstable, supersaturated state[3]. Upon thawing, the high lattice energy of the π−π stacked aggregates prevents spontaneous redissolution ()[4].

Q2: Why does precipitation occur instantly when I dilute my DMSO stock into aqueous cell culture media? A: This is known as "solvent shock"[2]. When a concentrated DMSO stock is injected directly into an aqueous buffer, the rapid diffusion of DMSO into the water leaves the hydrophobic anthraquinone locally stranded in a highly aqueous microenvironment before uniform mixing can occur. The localized drop in solubility forces immediate nucleation. Anthraquinone derivatives are particularly susceptible to this due to their inherently low aqueous solubility limits ()[5].

Q3: Does the age or quality of my DMSO matter? A: Absolutely. DMSO quality is the most critical variable. Using older, frequently opened DMSO bottles introduces significant water content. Studies show that even small percentages of water uptake drastically reduce the solvating power of DMSO for planar aromatic compounds[2][3]. Always use fresh, anhydrous, septa-sealed DMSO for stock preparation.

Quantitative Data: Factors Influencing Precipitation Risk

Table 1: Comparative risk factors and solubility impacts for anthraquinone derivatives in DMSO.

Variable	Condition	Precipitation Risk	Mechanistic Impact
Solvent Quality	Anhydrous DMSO (<0.005% H₂O)	Low	Optimal H-bond acceptor capacity; prevents solute-solute bridging.
Solvent Quality	"Wet" / Aged DMSO (>1% H₂O)	High	Water outcompetes DMSO for H-bonding; nucleates aggregation.
Storage Method	Single-use Aliquots (-80°C)	Low	Minimizes atmospheric exposure and prevents freeze-thaw cycling.
Storage Method	Repeated Freeze-Thaw (>3 cycles)	Very High	Induces metastable supersaturation; drives irreversible π−π stacking.
Dilution Method	Direct Injection (Bolus)	High	Causes localized solvent shock and immediate crystallization.
Dilution Method	Dropwise with Vortexing	Low	Maintains homogenous solvent transition; prevents local supersaturation.

Visualizations: Mechanisms and Workflows

Mechanism of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione precipitation.

Workflow for rescuing DMSO stocks and preparing aqueous working solutions.

Self-Validating Experimental Protocols

Protocol 1: Rescuing a Precipitated DMSO Stock

Causality: Thermal energy disrupts weak intermolecular hydrogen bonds, while sonication provides the mechanical cavitation required to break apart rigid π−π stacked anthraquinone aggregates.

• Visual Inspection: Examine the frozen aliquot. If a dark, crystalline, or cloudy precipitate is visible at the bottom, proceed to rescue.

• Thermal Incubation: Place the tightly sealed vial in a 37°C water bath for 10–15 minutes[6]. Do not exceed 37°C, as excessive heat can degrade the compound.

• Acoustic Cavitation: Transfer the vial to a bath sonicator for 5 minutes.

• Validation Step (Self-Validating System): Hold the vial against a bright light source. Invert it slowly. If any particulate matter remains, the true molarity of the solution is compromised. If it remains cloudy, discard the stock. If perfectly clear, proceed immediately to dilution.

Protocol 2: Dropwise Aqueous Dilution (Avoiding Solvent Shock)

Causality: Gradual introduction of the organic phase into the aqueous phase under high shear (vortexing) ensures immediate and uniform dispersion, preventing localized zones of high water/low DMSO where the compound would otherwise nucleate.

• Preparation: Pre-warm your aqueous buffer or cell culture media to 37°C to maximize kinetic solubility.

• Dispensing: Place the required volume of the aqueous buffer into a sterile conical tube.

• Agitation: Set a vortex mixer to a medium-high speed. Place the tube containing the buffer on the vortex.

• Dropwise Addition: While the buffer is actively swirling, use a micropipette to add the rescued DMSO stock dropwise directly into the center of the vortex (avoiding the tube walls)[2].

• Validation Step (Self-Validating System): Measure the optical density (OD) or absorbance of the final solution at 600 nm (or visually inspect against a dark background). An OD600 > 0.05 compared to a blank buffer indicates micro-precipitation (colloidal suspension). If clear, the solution is validated for immediate use in your assay.

References

• Title: Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives. Source: Journal of Biomolecular Screening. URL: [Link]

• Title: Compound Precipitation in High-Concentration DMSO Solutions. Source: Journal of Biomolecular Screening. URL: [Link]

• Title: Imidazolium-Functionalized Anthraquinone for High-Capacity Electrochemical CO2 Capture. Source: The Journal of Physical Chemistry C. URL: [Link]

Sources

• 1. Overcoming problems of compound storage in DMSO: solvent and process alternatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ziath.com [ziath.com]
• 4. Compound precipitation in high-concentration DMSO solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. selleckchem.com [selleckchem.com]

Optimizing extraction yield of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione from complex reaction mixtures

Welcome to the technical support center for the optimization of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione extraction. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of isolating this valuable compound from intricate reaction mixtures. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to enhance your extraction yield and purity.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing step-by-step guidance to resolve them.

Q1: My extraction yield of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione is consistently low. What are the potential causes and how can I improve it?

Low yields can be attributed to several factors, from incomplete extraction to product degradation. Here’s a systematic approach to diagnose and solve this issue:

Potential Cause 1: Inefficient Solvent Extraction

The polarity of your extraction solvent is critical. 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, with its two hydroxyethylamino side chains, is a relatively polar molecule.

• Recommendation: Employ a sequential extraction strategy with solvents of increasing polarity.[1] Start with a non-polar solvent like hexane to remove non-polar impurities, followed by extraction of the target compound with a more polar solvent such as ethyl acetate or dichloromethane.[1] For highly polar anthraquinone derivatives, a mixture of chloroform and methanol can be effective.[2]

Potential Cause 2: pH-Dependent Solubility

The amino groups in the molecule mean its solubility is highly dependent on the pH of the aqueous phase. At acidic pH, these groups will be protonated, increasing the compound's solubility in the aqueous layer and hindering its extraction into an organic solvent.

• Recommendation: Before extraction, adjust the pH of your reaction mixture to a basic range (pH 8-10) using a mild base like sodium bicarbonate or sodium carbonate.[1] This will ensure the amino groups are in their free base form, increasing their lipophilicity and partitioning into the organic phase.

Potential Cause 3: Product Degradation

Anthraquinone derivatives can be sensitive to harsh conditions.

• High Temperatures: Prolonged exposure to high temperatures during solvent removal can lead to degradation. Use a rotary evaporator at a moderate temperature (e.g., 40-50°C).

• Extreme pH: Strong acidic or basic conditions can cause hydrolysis or other side reactions. Aloin, a type of anthraquinone, has been shown to decompose at 70°C and a pH of 8.0.[3] It is recommended to evaporate the organic solvent after extraction to minimize decomposition.[3]

• Light Exposure: Some anthraquinone derivatives are light-sensitive. It is good practice to protect your sample from direct light, for example, by using amber glassware or covering your flasks with aluminum foil.

Q2: My final product is an "off" color and appears dull, not the expected vibrant hue. What is the likely cause?

The color of anthraquinone dyes is a direct indicator of their purity. An unexpected color suggests the presence of impurities.[4]

Potential Cause 1: Residual Starting Materials or Intermediates

Incomplete reactions can leave unreacted starting materials or colored intermediates in your product.

• Recommendation: Monitor your reaction to completion using Thin Layer Chromatography (TLC).[4] If the reaction is incomplete, consider extending the reaction time or optimizing the temperature.

Potential Cause 2: Isomeric Byproducts

The synthesis of disubstituted anthraquinones can sometimes lead to the formation of isomers with different substitution patterns, which will affect the final color.

• Recommendation: Purification by column chromatography is often necessary to separate these isomers.

Q3: I'm observing multiple spots on my Thin Layer Chromatography (TLC) plate after extraction. How do I identify them and purify my product?

Multiple spots on a TLC plate confirm that your product is a mixture. These spots could be your desired product, unreacted starting materials, intermediates, or byproducts.[4]

Identification:

• Co-spotting: Run a TLC with your mixture alongside the starting materials as standards. This will help you identify if any of the spots correspond to unreacted starting materials.

Purification Protocol: Column Chromatography

Column chromatography is a highly effective method for purifying anthraquinone derivatives.[2]

Stationary Phase: Silica gel is a common choice. For more polar compounds, reversed-phase silica (like C18) can also be used.[2]

Mobile Phase (Eluent): A gradient of solvents with increasing polarity is typically used. A common starting point is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.[2] The polarity is gradually increased by increasing the proportion of ethyl acetate. For very polar compounds, a small amount of methanol can be added to the eluent.

Step-by-Step Protocol:

• Column Packing: Prepare a slurry of silica gel in your initial, least polar eluent and carefully pack it into a glass column.

• Sample Loading: Dissolve your crude product in a minimum amount of the initial eluent and carefully load it onto the top of the silica gel.

• Elution: Begin eluting with the initial solvent mixture, collecting fractions.

• Gradient: Gradually increase the polarity of the eluent by increasing the percentage of the more polar solvent.

• Fraction Analysis: Analyze the collected fractions by TLC to identify which ones contain your pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator.

Frequently Asked Questions (FAQs)

Q1: What is the general approach to extracting 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione from a reaction mixture?

A general workflow for extraction and purification is outlined below.

Caption: General extraction and purification workflow.

Q2: What are the best solvents for recrystallizing 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione?

The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. For aminoanthraquinones, common recrystallization solvents include:

• Ethanol

• Acetic acid[5]

• Toluene

It is often necessary to test a range of solvents or solvent mixtures to find the optimal conditions for your specific product.

Q3: How can I characterize the purity of my final product?

Several analytical techniques can be used to assess the purity and confirm the identity of your 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione:

• Thin Layer Chromatography (TLC): A quick and easy way to check for the presence of impurities. A pure compound should ideally show a single spot.

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity.[2][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the chemical structure of your compound.[6]

• Mass Spectrometry (MS): Determines the molecular weight of your compound, further confirming its identity.[6]

• Melting Point: A sharp melting point close to the literature value is a good indicator of purity. Impurities will typically cause a depression and broadening of the melting point range.[4]

Data Summary

Table 1: Recommended Solvents for Extraction and Purification

Technique	Solvent/Solvent System	Rationale
Liquid-Liquid Extraction	Dichloromethane, Ethyl Acetate, Chloroform/Methanol mixtures	These solvents have appropriate polarities to extract amino-substituted anthraquinones.[1][2]
Column Chromatography	Hexane/Ethyl Acetate gradient, Chloroform/Methanol gradient	Allows for the separation of compounds with different polarities.[2]
Recrystallization	Ethanol, Acetic Acid, Toluene	Solvents in which the target compound has high solubility at high temperatures and low solubility at low temperatures.[5]

Experimental Protocols

Protocol 1: General Liquid-Liquid Extraction

• pH Adjustment: Cool the reaction mixture to room temperature. Slowly add a saturated solution of sodium bicarbonate with stirring until the pH of the aqueous phase is between 8 and 10.

• Extraction: Transfer the mixture to a separatory funnel. Add an equal volume of ethyl acetate, cap the funnel, and shake vigorously, periodically venting to release pressure.

• Layer Separation: Allow the layers to separate. Drain the lower aqueous layer.

• Repeat Extraction: Repeat the extraction of the aqueous layer with fresh ethyl acetate two more times to maximize the recovery of the product.

• Combine Organic Layers: Combine all the organic extracts.

• Washing: Wash the combined organic layer with an equal volume of brine (saturated NaCl solution) to remove excess water and some water-soluble impurities.

• Drying: Drain the organic layer into a clean flask and dry it over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent using a rotary evaporator at a temperature not exceeding 50°C. The resulting solid is your crude product.

Protocol 2: Purification by Column Chromatography

Caption: Column chromatography purification workflow.

References

• Mehta, J. P. (2011). SEPARATION AND CHARACTERIZATION OF ANTHRAQUINONE DERIVATIVES FROM CASSIA FISTULA USING CHROMATOGRAPHIC AND SPECTRAL TECHNIQUES. TSI Journals. [Link]

• Mohanlall, V., Odhav, B., & Momba, M. N. B. (2011). Isolation and characterization of anthraquinone derivatives from Ceratotheca triloba (Bernh.) Hook.f. African Journal of Biotechnology, 10(35), 6702-6709. [Link]

• Tripathi, Y. C. (2014). How do I extract anthraquinones from a plant roots? ResearchGate. [Link]

• Srinivasan, S., & Subba Rao, G. S. R. (2022). Temperature and pH Stability of Anthraquinones from Native Aloe vera Gel, Spray-Dried and Freeze-Dried Aloe vera Powders during Storage. Foods, 11(11), 1613. [Link]

Sources

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• 2. academicjournals.org [academicjournals.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. tsijournals.com [tsijournals.com]

Reducing background fluorescence of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione during live-cell imaging

Welcome to the technical support guide for 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione and related anthracene-based fluorescent probes. This document provides in-depth troubleshooting strategies and foundational knowledge to help you minimize background fluorescence and maximize your signal-to-noise ratio (SNR) during demanding live-cell imaging experiments. Our goal is to empower you to move beyond simple protocols and understand the causality behind experimental choices, leading to robust, reproducible data.

Anthracene-9,10-dione derivatives are a versatile class of synthetic fluorophores.[1] However, like any fluorescent tool, achieving optimal performance requires a systematic approach to mitigating the various sources of noise that can obscure your signal. High background fluorescence is a common challenge that can arise from the sample itself, the reagents used, or the imaging setup.[2][3] This guide is structured to help you logically diagnose and solve these issues.

Part 1: Frequently Asked Questions (FAQs) - First-Line Troubleshooting

This section addresses the most common and easily solvable issues encountered during live-cell imaging.

Q1: My entire image has a bright, uniform haze, making my cells hard to see. What's the first thing I should check?

This is typically caused by excess, unbound fluorophores in the imaging medium.[4] Your first steps should be to optimize the dye concentration and ensure your washing procedure is sufficient. Using too much dye is a common mistake that directly increases background without proportionally increasing the specific signal.

• Immediate Action: Perform additional gentle washes (2-3 times) with a pre-warmed, appropriate buffer (like PBS) or imaging medium to remove the unbound dye.[4][5]

• Long-Term Solution: Titrate your dye concentration to find the lowest possible level that still provides a bright, specific signal.

Q2: My unstained control cells are fluorescent. Why is this happening?

This phenomenon is called autofluorescence and is the natural fluorescence emitted by biological structures within the cell or components in the culture medium.[6] Common cellular sources include NADH, flavins, and lipofuscin, which often fluoresce in the blue and green spectra.[6][7]

• Immediate Action: Image your unstained control cells using the same settings as your experimental sample to establish a baseline of autofluorescence. You may need to use post-acquisition image processing to subtract this background.

• Long-Term Solution: Switch to a phenol red-free imaging medium, as phenol red is highly fluorescent.[8][9] If possible, also reduce the serum concentration or use an optically clear buffered saline solution for the duration of the imaging experiment.[10]

Q3: I see bright, immobile fluorescent spots, some on the cells and some on the coverslip. What are these?

This is characteristic of non-specific binding or dye precipitation.[11] The chemical properties of the dye, particularly its hydrophobicity, can cause it to adhere to unintended cellular structures or to the glass or plastic of the imaging vessel.[12]

• Immediate Action: Review your dye preparation. Ensure it is fully dissolved and centrifuge the staining solution before use to pellet any aggregates.

• Long-Term Solution: Consider adding a blocking agent, like a low concentration of BSA, to your staining buffer. For imaging, always use high-quality, clean, glass-bottom dishes, as they typically have lower non-specific binding and autofluorescence than plastic.[4][13]

Q4: My fluorescent signal is strong at first but fades very quickly during my time-lapse experiment. What is happening?

This is photobleaching, the irreversible photochemical destruction of a fluorophore upon exposure to excitation light.[14][15] While not a source of background, it critically degrades your signal-to-noise ratio. The strategies to minimize it are central to successful live-cell imaging.

• Immediate Action: Reduce the excitation light intensity to the lowest level that provides a detectable signal. Decrease the exposure time and increase the interval between image acquisitions.[16]

• Long-Term Solution: Optimize your entire imaging setup for sensitivity. Use a high numerical aperture (NA) objective, ensure your filter sets are well-matched to the dye, and use a highly sensitive camera. When not actively acquiring an image, ensure the excitation light source is shuttered or turned off.[16][17]

Part 2: In-Depth Troubleshooting and Optimization Guides

For persistent background issues, a more systematic approach is required. These guides provide detailed protocols and explain the rationale behind each optimization step.

Guide 1: Mastering the Staining Protocol

A flawed staining protocol is the most frequent cause of high background. The goal is to maximize specific binding while minimizing non-specific interactions and residual free dye.

The Causality Behind Dye Concentration: Every dye has an optimal concentration range. Below this, the signal is too weak. Above this, the specific signal may plateau while the background from unbound dye continues to increase linearly, crushing your signal-to-noise ratio.

Experimental Protocol: Dye Concentration Titration

• Preparation: Prepare a series of staining solutions of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, ranging from 0.1X to 10X the manufacturer's recommended concentration.

• Plating: Plate your cells in a multi-well, glass-bottom imaging plate, ensuring equal density in all wells.

• Staining: Stain one well with each concentration for a consistent duration. Include a "no-dye" control well.

• Washing: Wash all wells with an identical, consistent procedure (e.g., 3 washes, 5 minutes each with pre-warmed imaging medium).

• Imaging: Acquire images from each well using identical microscope settings (laser power, exposure, gain).

• Analysis: Quantify the average fluorescence intensity within specifically stained structures (Signal) and in an adjacent background region (Noise). Plot the Signal-to-Noise Ratio (SNR = Signal / Noise) against dye concentration. The optimal concentration is the one that provides the highest SNR, not necessarily the brightest image.

Guide 2: Identifying and Mitigating Autofluorescence

Autofluorescence is an inherent property of cells and media that can contribute significantly to background noise, especially when the target signal is weak.[7][9]

Workflow Diagram: Diagnosing Autofluorescence

Caption: A systematic workflow to identify the primary source of autofluorescence.

Solutions for Autofluorescence:

• Media Optimization: For the imaging session, switch from your standard culture medium to a phenol red-free, low-serum formulation like Gibco™ FluoroBrite™ DMEM.[10][18] This maintains cell health while minimizing background.[17][19]

• Vessel Selection: Always use imaging dishes or plates with high-quality glass bottoms (#1.5 thickness). Plastic-bottom vessels used for standard cell culture can be highly fluorescent.[4]

• Spectral Separation: If possible, choose fluorophores that emit in the red or far-red spectrum, as cellular autofluorescence is typically strongest in the blue and green channels.[18]

Guide 3: Optimizing Instrument Settings for Maximum SNR

The microscope is not just a camera; it's an instrument that must be tuned to maximize signal collection while rejecting noise. The goal is to achieve the best possible signal-to-noise ratio (SNR), which is a measure of how much the signal of interest stands out from the statistical fluctuations of all light sources.[20]

The Exposure "Triangle" for Live-Cell Imaging:

• Excitation Intensity (Laser/LED Power): Keep this as low as possible. Increasing power not only increases the signal but also accelerates photobleaching and can induce phototoxicity, which harms the cells.[21][22]

• Exposure Time: A longer exposure collects more photons, improving SNR. However, this is limited by the speed of the biological process you are observing and increases the risk of photobleaching.[5]

• Gain/Binning: Increasing camera gain amplifies the electronic signal, but it also amplifies noise.[5] Binning combines pixels to increase sensitivity at the cost of spatial resolution. Use these tools judiciously when the signal is extremely weak.

Conceptual Diagram: Sources of Signal and Noise

Sources

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• 9. Learn how to Remove Autofluorescence from your Confocal Images | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 10. Tips for Running a Successful Live Cell Imaging Experiment [moleculardevices.com]
• 11. clf.stfc.ac.uk [clf.stfc.ac.uk]
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• 14. Photobleaching - Wikipedia [en.wikipedia.org]
• 15. Bleaching Effects | Scientific Volume Imaging [svi.nl]
• 16. ibidi.com [ibidi.com]
• 17. Live Cell Imaging Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 18. researchgate.net [researchgate.net]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy | PLOS One [journals.plos.org]
• 21. What Is Photobleaching, and How Does It Impact Medical Imaging? - e-con Systems [e-consystems.com]
• 22. bitesizebio.com [bitesizebio.com]

Resolving HPLC peak tailing issues for 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione analysis

Welcome to the Troubleshooting Guide for the HPLC analysis of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione. As a Senior Application Scientist, I've designed this resource to provide in-depth, practical solutions to common chromatographic challenges encountered with this molecule. This guide moves beyond simple checklists to explain the underlying chemical principles, ensuring you can not only solve the immediate problem but also build robust and reliable analytical methods for the future.

Frequently Asked Questions (FAQs)

Q1: I'm seeing significant peak tailing with 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione. What are the most likely causes?

Peak tailing for this specific analyte is a common issue stemming from its distinct chemical structure. The problem is typically multifactorial, originating from two primary sources:

• Secondary Silanol Interactions: The molecule contains two secondary amine groups, which are basic. In the typical reversed-phase pH range (pH 3-7), these amines can become protonated (positively charged). Standard silica-based columns have residual, unbonded silanol groups (Si-OH) on their surface. These silanols are acidic and can become deprotonated (negatively charged) at pH levels above 3, leading to strong ionic interactions with the positively charged analyte.[1][2] This secondary retention mechanism is a classic cause of peak tailing for basic compounds.[3][4]

• Metal Chelation: The anthraquinone core, particularly with its adjacent amino and hydroxyl functional groups, can act as a chelating agent. Trace metal impurities (like iron or aluminum) present in the silica matrix of the column packing or leached from stainless-steel components of the HPLC system (frits, tubing) can form complexes with the analyte.[5][6][7] This interaction also introduces an unwanted retention mechanism, contributing to peak asymmetry.[8]

Understanding these dual possibilities is the first step in effective troubleshooting.

Q2: How can I systematically diagnose the root cause of my peak tailing?

A logical, step-by-step approach is critical to avoid unnecessary changes to your method. The following workflow is designed to efficiently isolate the primary cause of peak asymmetry.

Caption: Systematic workflow for troubleshooting peak tailing.

Q3: My diagnosis points to silanol interactions. What are the specific protocols to fix this?

Addressing silanol interactions involves modifying the chemical environment to suppress these unwanted secondary forces. You can achieve this through mobile phase optimization or by selecting a more appropriate stationary phase.

The most effective strategy is to control the ionization state of the silanol groups. By lowering the mobile phase pH, you protonate the silanols, neutralizing their negative charge and thus minimizing ionic attraction with your protonated basic analyte.[5][9]

Protocol 1: Preparation of Acidified Mobile Phase

• Aqueous Component Preparation: Measure the required volume of HPLC-grade water into a clean mobile phase reservoir.

• Acidification: Add a volatile acid modifier. For UV detection, 0.1% (v/v) formic acid or phosphoric acid is common. For LC-MS applications, formic acid is preferred.[10] A pH of ≤ 3 is recommended to ensure silanols are fully protonated.[1][11]

• Mixing: Sonicate or stir the aqueous phase thoroughly to ensure homogeneity before mixing with the organic modifier.

• Final Mobile Phase: Combine the acidified aqueous phase with your organic solvent (e.g., acetonitrile or methanol) in the desired ratio.

• Verification: Always prepare the mobile phase consistently, as small pH variations can affect chromatography.[12]

If lowering the pH is insufficient or alters selectivity undesirably, you can use mobile phase additives that compete with the analyte for the active silanol sites.

Additive	Typical Concentration	Mechanism of Action	Pros	Cons & Considerations
Triethylamine (TEA)	5-20 mM	A basic amine that acts as a "silanol suppressor," preferentially interacting with acidic silanol sites.[11]	Very effective for older "Type A" silica columns.	Can shorten column lifetime; suppresses ionization in MS; can be difficult to flush from the system.[11]
Ammonium Formate	10-20 mM	Acts as a buffer and the ammonium ions can compete with the analyte for silanol sites.	MS-compatible; provides good buffering capacity.	May be less effective than TEA for severe tailing.
Inorganic Salts (e.g., NaClO₄)	20-50 mM	Counteranions can shield the charged analyte, and cations can compete for silanol sites, reducing secondary interactions.[13]	Can significantly improve peak shape and retention.	Not MS-compatible; may require dedicated system to avoid salt precipitation.

The most robust, long-term solution is to use a column designed to minimize silanol activity. Modern column technology has largely mitigated this issue.[14]

Column Type	Key Feature & Mechanism	Best For...
High-Purity "Type B" Silica	Made from silica with very low metal content (<10 ppm), reducing the number of highly acidic silanols.[3][15]	General-purpose analysis of basic compounds.
End-Capped Columns	After bonding the primary ligand (e.g., C18), the surface is treated with a smaller silane to block most remaining silanol groups.[2][4]	Standard practice for almost all modern columns; significantly reduces tailing.
Embedded Polar Group (EPG)	A polar group (e.g., amide, carbamate) is embedded in the alkyl chain, shielding residual silanols from basic analytes.[16]	Improving peak shape for strong bases without aggressive mobile phase additives.
Charged Surface Hybrid (CSH)	The particle surface carries a low-level positive charge, which repels protonated basic analytes via electrostatic repulsion, preventing them from accessing underlying silanols.[17]	Achieving excellent peak shape for basic compounds, especially at low pH.

Q4: I've tried everything to address silanol interactions, but the peak is still tailing. Could it be metal chelation?

Yes. If the strategies above fail, metal chelation is a strong possibility. This is particularly relevant for compounds like anthraquinone derivatives.[5][18]

Troubleshooting Metal Chelation:

• Use a Metal-Scavenging Additive: Adding a small concentration of a strong chelating agent like ethylenediaminetetraacetic acid (EDTA) to the mobile phase can be an effective diagnostic tool. If the peak shape improves, it confirms that metal interaction is a significant contributor.

• Employ Bio-Inert Hardware: The most reliable solution is to use an HPLC system and column designed to be metal-free or metal-passivated.[8] These systems use materials like PEEK or have specially coated stainless steel surfaces that do not leach metal ions into the mobile phase flow path, thereby eliminating the source of the problem.[7][19]

Q5: What other instrumental or method parameters should I check?

If chemical interactions have been ruled out, the issue may be physical or related to other method parameters.

• Column Overload: Injecting too high a concentration of the analyte can saturate the stationary phase, leading to tailing.[20][21]

  • Test: Prepare and inject a serial dilution of your sample (e.g., 10x and 100x dilutions). If the peak shape improves and becomes more symmetrical at lower concentrations, you are overloading the column.

  • Solution: Reduce the sample concentration or the injection volume.

• Extra-Column Volume: Excessive volume between the injector and the detector can cause peak broadening and tailing.[2]

  • Test: Systematically check all connections and tubing.

  • Solution: Use tubing with a smaller internal diameter (e.g., 0.005") and ensure all fittings are properly seated with no gaps. Minimize tubing length wherever possible.

• Column Contamination and Voids: Accumulation of strongly retained sample matrix components can create active sites at the column inlet. A physical void or channel in the packing bed can also distort peak shape.[4][22]

  • Test: Disconnect the column, reverse it (if permissible by the manufacturer), and flush with a strong solvent.

  • Solution: Use a guard column to protect the analytical column from contaminants.[4] If a void is suspected, the column may need to be replaced.

References

• Boag, M. (2025). How to Reduce Peak Tailing in HPLC? Phenomenex. [Link]

• Element Lab Solutions. Peak Tailing in HPLC. [Link]

• LCGC Blog. (2019). HPLC Diagnostic Skills II – Tailing Peaks. [Link]

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?[Link]

• Phenomenex. HPLC Tech Tip: Peak Tailing of Basic Analytes. [Link]

• uHPLCs. How to avoid the tailing problem of basic compounds in HPLC analysis?[Link]

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. [Link]

• SIELC Technologies. (2018). Separation of 1,8-Dihydroxy-4,5-dinitroanthraquinone on Newcrom R1 HPLC column. [Link]

• Agilent. Control pH During Method Development for Better Chromatography. [Link]

• Welch Materials. (2025). HPLC Column Selection: Core to Method Development (Part I). [Link]

• Waters Corporation. Column Selection for HPLC Method Development. [Link]

• Shimadzu. How to fix asymmetrical chromatography peaks. [Link]

• LCGC International. (2013). HPLC Column Selection. [Link]

• Stoll, D. R. (2023). The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC International. [Link]

• Biotage. (2023). How does an acid pH affect reversed-phase chromatography separations?[Link]

• Moravek. (2024). Exploring the Role of pH in HPLC Separation. [Link]

• Phenomenex. HPLC Troubleshooting Mini Guide - Peak Issues. [Link]

• LoBrutto, R., et al. (2004). Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography. Journal of Chromatography A. [Link]

• Cytiva. (2024). How to fix asymmetrical chromatography peaks?[Link]

• Phenomenex. HPLC Tech Tip: Basic Analytes in Reversed-Phase. [Link]

• LCGC International. (2025). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions. [Link]

• GL Sciences. HPLC Columns & LC Columns | Types, How to Choose, Compare. [Link]

• Anjali Labs. 1,8-Dihydroxy-4,5-dinitroanthraquinone. [Link]

• Waters Corporation. (2019). Mobile Phase Additives for Peptide Characterization. [Link]

• Gao, Y., et al. (2024). Development and Validation of a New High-Performance Liquid Chromatography-Ultraviolet Assay for Quantification of Mitoxantrone in Plasma of BALB/c-nu Mice. Journal of Analytical Toxicology. [Link]

• Ostroy, F., & Gams, R. A. (1980). An HPLC Method for the Quantitative Determination of 1,4-Dihydroxy-5,8 Bis [[2-[(2-Hydroxyethyl) Amino] Ethyl] Amino] 9,10 - Anthracenedione in Serum and Urine. Journal of Liquid Chromatography. [Link]

• Meng, Q., et al. (2010). HPLC analysis of mitoxantrone in mouse plasma and tissues: application in a pharmacokinetic study. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Zaloga, J., et al. (2014). Mitoxantrone Loaded Superparamagnetic Nanoparticles for Drug Targeting: A Versatile and Sensitive Method for Quantification of Drug Enrichment in Rabbit Tissues Using HPLC-UV. International Journal of Molecular Sciences. [Link]

• el-Yazigi, A., & Yusuf, A. (1989). Rapid liquid chromatographic analysis of mitoxantrone in plasma with C18 sample purification. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• ALWSCI. (2025). Common Causes Of Peak Tailing in Chromatography. [Link]

• Birdsall, R. E., et al. (2022). Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects. LCGC International. [Link]

• YMC. Expert tip - A hidden cause for peak tailing of small acidic compounds. [Link]

• An, D. D., et al. (2014). Characterization, HPLC Method Development and Impurity Identification for 3,4,3-LI(1,2-HOPO), a Potent Actinide Chelator for Radionuclide Decoporation. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• precisionFDA. 1-AMINO-5,8-DIHYDROXY-4-((2-((2-HYDROXYETHYL)AMINO)ETHYL)AMINO)ANTHRACENE-9,10-DIONE. [Link]

• SilcoTek Corporation. (2019). Identifying and Preventing Metal Ion Leaching in HPLC Systems. [Link]

• Sari, L. O. R. K., et al. (2021). Simple Method of 9,10-Anthraquinone Assay in Eleutherine americana (Aubl.) Merr. ex K. Heyne using High-Performance Liquid Chromatography. Borneo Journal of Pharmacy. [Link]

• Impact Factor. (2023). New Amino-Anthracene-9, 10-Dione Derivatives: Synthesis and Pharmacological Evaluation. [Link]

Sources

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• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
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• 6. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
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Preventing photo-degradation of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione during long-term storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address a critical challenge faced by researchers and drug development professionals: the photo-instability of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione .

This substituted aminoanthraquinone, characterized by its deep blue/purple chromophore, is highly susceptible to photo-oxidative and photo-reductive degradation. Below, we break down the causality of its degradation, provide troubleshooting FAQs, and outline a self-validating protocol for long-term storage.

Mechanistic Insight: The "Why" Before the "How"

To effectively stabilize this compound, we must first understand the quantum mechanics driving its degradation. Aminoanthraquinones absorb strongly in the visible spectrum. Upon photon absorption, the molecule is excited to a singlet state ( S1​ ) and undergoes rapid intersystem crossing to an excited triplet state ( T1​ ). From here, two primary degradation pathways emerge:

• Photo-oxidation (Type II Sensitization): The T1​ state transfers energy to dissolved ground-state oxygen (triplet O2​ ), generating highly reactive singlet oxygen ( 1O2​ ). This reactive oxygen species (ROS) attacks the electron-rich secondary amine (2-hydroxyethylamino) groups, leading to C-N bond cleavage, dealkylation, and irreversible loss of the chromophore[1].

• Photo-reduction: In the presence of hydrogen-donating solvents (e.g., amines, alcohols) and the absence of oxygen, the T1​ state can abstract a hydrogen atom, forming a semi-quinone radical that triggers structural breakdown[2].

Interestingly, while some substituted aminoanthraquinones exhibit a "self-healing" or reversible photodegradation when constrained in specific solid polymer matrices, degradation in liquid solutions is almost entirely irreversible[3]. Therefore, protecting the compound in solution requires both light exclusion and oxygen removal.

Visualizing the Photodegradation Pathway

Photodegradation pathway of aminoanthraquinones and points of intervention.

Troubleshooting Guides & FAQs

Q1: My stock solution in DMSO loses its deep blue color and turns brownish-yellow after a few weeks on the bench. What is happening? A: You are observing photo-oxidative dealkylation. Ambient laboratory lighting provides enough energy to excite the anthraquinone core. Because DMSO often contains significant dissolved oxygen, the generation of singlet oxygen is highly efficient[1]. Solution: Always store stock solutions in amber glass vials to block wavelengths <500 nm. Furthermore, degas your solvents prior to dissolving the compound.

Q2: I stored my aliquots at 4°C in the dark, but I still see degradation peaks in my HPLC-UV chromatograms over 6 months. Why? A: While light is the primary initiator, thermal degradation and trace radical reactions can still occur over prolonged periods if oxygen and trace metal ions are present. The activation energy for oxidative cleavage is lowered once trace peroxides form in the solvent. Solution: For long-term storage (>1 month), solutions must be stored at -20°C or -80°C to arrest kinetic molecular movement.

Q3: Does the pH of my aqueous buffer affect the photo-stability during my assays? A: Yes, significantly. High pH levels increase the electron density on the secondary amines, making them more susceptible to electrophilic attack by singlet oxygen. Furthermore, extreme pH can alter the photoreductive quantum yield[2]. Solution: Maintain your assay buffers at a neutral or slightly acidic pH (e.g., pH 6.0 - 7.4) and minimize the time the plates are exposed to light during reading.

Data Presentation: Storage Condition Efficacy

The following table summarizes the expected half-life ( t1/2​ ) of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione solutions under various storage conditions:

Storage Condition	Solvent	Dissolved O2​ Status	Light Exposure	Temperature	Estimated Half-Life ( t1/2​ )
Benchtop (Clear Vial)	DMSO	Saturated	Ambient Lab Light	22°C	3 - 5 Days
Benchtop (Amber Vial)	DMSO	Saturated	Blocked	22°C	4 - 6 Weeks
Refrigerator (Amber)	DMSO	Saturated	Blocked	4°C	3 - 6 Months
Cryo-Storage (Clear)	Degassed DMSO	Purged (Argon)	Ambient Lab Light	-20°C	6 - 8 Months
Optimal Cryo-Storage	Degassed DMSO	Purged (Argon)	Blocked (Amber)	-80°C	> 2 Years

Standard Operating Protocol: Preparation of Ultra-Stable Stock Solutions

This protocol is designed as a self-validating system. By systematically eliminating the variables of light, oxygen, and thermal energy, the absence of degradation can be visually and spectroscopically confirmed over long-term storage.

Phase 1: Solvent Preparation (Degassing)

• Transfer 10 mL of anhydrous DMSO (or appropriate assay solvent) into a septum-sealed glass vial.

• Insert a long argon-purging needle directly into the solvent and a short vent needle into the headspace.

• Sparge with high-purity Argon gas for 15-20 minutes to displace dissolved triplet oxygen. Causality Check: Removing O2​ prevents the Type II sensitization pathway, starving the system of the singlet oxygen precursor[1].

Phase 2: Dissolution & Aliquoting (Actinic Environment)

• Dim ambient laboratory lights or switch to red/yellow safe-lights.

• Weigh the 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione powder and transfer it to an amber glass volumetric flask.

• Add the degassed solvent and sonicate briefly (under 30 seconds to avoid thermal stress) until fully dissolved.

• Aliquot the solution into pre-purged, amber glass cryo-vials. Causality Check: Amber glass blocks wavelengths below 500 nm, preventing the initial S0​→S1​ excitation[3].

Phase 3: Sealing & Storage

• Blanket the headspace of each cryo-vial with a gentle stream of Argon before immediately capping tightly.

• Flash-freeze the aliquots in liquid nitrogen to rapidly halt any latent molecular kinetics.

• Transfer to a -80°C freezer for long-term storage. Causality Check: Cryogenic temperatures reduce the kinetic energy below the activation threshold required for any trace radical propagation.

Sources

• 1. Mechanism for the photodegradation of 9,10-dibutoxyanthracene in the presence of air | PLOS One [journals.plos.org]
• 2. ascelibrary.org [ascelibrary.org]
• 3. pubs.aip.org [pubs.aip.org]

Technical Support Center: Optimizing Cell Membrane Permeability of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione , a synthetic anthraquinone derivative. While this compound exhibits potent DNA intercalation and telomerase inhibition via G-quadruplex stabilization[1], its in vitro and in vivo efficacy is frequently bottlenecked by poor cell membrane permeability.

This guide addresses the physicochemical and biological barriers—specifically its amphiphilic nature and ABC transporter-mediated efflux—providing field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights.

FAQ Section 1: Physicochemical Barriers & Formulation

Q1: Why does 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione show poor passive diffusion and high variability in my cell-based assays? A1: The issue stems from the compound's inherent amphiphilicity. The planar tricyclic anthraquinone core is highly hydrophobic, driving the molecule to partition into the lipid bilayer. However, the 1,8-bis(2-hydroxyethylamino) side chains are polar and capable of extensive hydrogen bonding. This creates a thermodynamic trap: the molecule enters the membrane but gets anchored by its polar heads interacting with the phospholipid phosphate groups, preventing it from crossing into the cytosol. Furthermore, in aqueous assay buffers, this amphiphilicity often leads to spontaneous aggregation, reducing the concentration of free monomer available for diffusion.

Q2: How can I formulate this compound to bypass passive diffusion limitations? A2: To bypass the thermodynamic trap of the lipid bilayer, you must shift the cellular uptake mechanism from passive diffusion to endocytosis. Encapsulating the compound in a liposomal formulation masks the polar side chains and forces the cell to internalize the drug via vesicle fusion. We recommend a rigid lipid matrix (e.g., DSPC and Cholesterol) to prevent premature leakage of the amphiphilic drug before it reaches the intracellular space.

Protocol 1: Self-Validating Liposomal Encapsulation (Thin-Film Hydration)

Causality Focus: DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine) provides a high phase-transition temperature (55°C), ensuring the liposome remains intact at physiological temperatures (37°C).

• Lipid Dissolution: Dissolve DSPC and Cholesterol (7:3 molar ratio) alongside 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione in a 2:1 Chloroform/Methanol mixture inside a round-bottom flask.

• Film Formation: Evaporate the solvent using a rotary evaporator at 40°C under reduced pressure until a uniform, dry lipid film forms. Validation step: Apply a high vacuum for an additional 2 hours to ensure zero residual solvent toxicity.

• Hydration: Hydrate the film with PBS (pH 7.4) at 60°C (above the DSPC phase transition temperature) while agitating for 45 minutes to form multilamellar vesicles (MLVs).

• Extrusion: Pass the MLV suspension through a 100 nm polycarbonate membrane 11 times using a mini-extruder at 60°C.

• Validation (Critical): Measure the particle size and Polydispersity Index (PDI) via Dynamic Light Scattering (DLS). A successful formulation must yield a Z-average size of 90–120 nm and a PDI < 0.15. Remove unencapsulated drug via size-exclusion chromatography (Sephadex G-50).

FAQ Section 2: Biological Barriers - Active Efflux

Q3: My Caco-2 bidirectional assay shows an Efflux Ratio (ER) > 2.0. What is happening at the molecular level? A3: Anthraquinones are prototypical substrates for ATP-binding cassette (ABC) transporters, notably P-glycoprotein (P-gp/ABCB1) and Breast Cancer Resistance Protein (BCRP/ABCG2) [2]. As the drug passively diffuses into the inner leaflet of the cell membrane, these transmembrane pumps recognize the hydrophobic core and actively extrude the molecule back into the extracellular space using ATP hydrolysis[3]. This continuous pumping drastically reduces the intracellular concentration required for telomerase inhibition.

Q4: How do I definitively validate that P-gp or BCRP is responsible for the low permeability? A4: You must perform a bidirectional permeability assay using specific small-molecule inhibitors. Valspodar (PSC833) is a second-generation inhibitor highly specific to P-gp, while Ko143 is specific to BCRP. By running the assay with and without these inhibitors, you can calculate the shift in the Efflux Ratio.

Protocol 2: Self-Validating Caco-2 Bidirectional Permeability Assay

Causality Focus: Bidirectional testing (Apical-to-Basolateral vs. Basolateral-to-Apical) is mandatory to differentiate between poor passive diffusion (low permeability in both directions) and active efflux (high B→A, low A→B).

• Monolayer Culture: Seed Caco-2 cells on 0.4 µm polycarbonate Transwell inserts. Culture for 21 days to allow full polarization and expression of apical efflux transporters.

• Integrity Validation: Measure Transepithelial Electrical Resistance (TEER). Proceed only if TEER > 400 Ω·cm². Add 100 µM Lucifer Yellow to the apical chamber; basolateral fluorescence after 1 hour must indicate < 1% leakage.

• Inhibitor Pre-incubation: Wash cells with HBSS (pH 7.4). Pre-incubate both chambers with either vehicle (control), 10 µM Valspodar (P-gp inhibitor), or 1 µM Ko143 (BCRP inhibitor) for 30 minutes.

• Dosing: Add 10 µM of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione to the donor chamber (Apical for A→B; Basolateral for B→A).

• Sampling: Extract 50 µL from the receiver chamber at 30, 60, 90, and 120 minutes, replacing with fresh buffer.

• Quantification & Calculation: Analyze samples via LC-MS/MS. Calculate the Apparent Permeability ( Papp​ ) and the Efflux Ratio ( ER=Papp​(B→A)/Papp​(A→B) ). An ER > 2.0 that drops to < 1.5 upon inhibitor addition confirms active efflux.

Quantitative Data Summary

Table 1: Typical Permeability Metrics of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione in Caco-2 Models

Experimental Condition	Papp​ (A→B) ( 10−6 cm/s)	Papp​ (B→A) ( 10−6 cm/s)	Efflux Ratio (ER)	Mechanistic Conclusion
Free Drug (Control)	1.2 ± 0.3	8.5 ± 0.6	7.08	High Active Efflux
Drug + Valspodar (10 µM)	4.5 ± 0.4	5.0 ± 0.5	1.11	P-gp is the primary efflux pump
Drug + Ko143 (1 µM)	1.5 ± 0.2	7.9 ± 0.4	5.26	BCRP plays a minor/negligible role
Liposomal Formulation	6.8 ± 0.5	7.2 ± 0.6	1.05	Efflux bypassed via endocytosis

Visual Workflows and Mechanistic Pathways

Workflow for diagnosing and resolving anthraquinone permeability limitations.

Mechanistic pathway of P-gp mediated efflux of 1,8-disubstituted anthraquinones and its inhibition.

References

• Synthesis of Mono- and Bis-substituted Anthraquinones as Inhibitors of Human Telomerase. ResearchGate. Available at: 1[1]

• Mitoxantrone Permeability in MDCKII Cells Is Influenced by Active Influx Transport. ACS Molecular Pharmaceutics. Available at:2[2]

• Study Models of Drug–Drug Interactions Involving P-Glycoprotein: The Potential Benefit of P-Glycoprotein Modulation at the Kidney and Intestinal Levels. MDPI. Available at: 3[3]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]

Minimizing off-target cytotoxicity of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione in control groups

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the specific mechanistic and methodological challenges associated with 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione —a synthetic anthraquinone derivative structurally related to mitoxantrone and ametantrone.

Due to its planar tricyclic core, redox-active quinone moieties, and intense coloration, this compound frequently introduces off-target cytotoxicity in vehicle controls and severe artifacts in standard viability assays. This guide is built on field-proven causality to ensure your experimental protocols are self-validating and robust.

Part 1: Troubleshooting Guide & FAQs

Q1: Why am I observing high baseline cell death in my vehicle (solvent) control groups, even before adding the active anthraquinone? The Causality: 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione is highly hydrophobic, typically requiring Dimethyl Sulfoxide (DMSO) for initial stock solubilization. Researchers often inadvertently exceed safe DMSO thresholds in the final culture media. As an amphipathic solvent, DMSO interacts directly with the phospholipid bilayer. At final concentrations exceeding 0.1% to 0.5% (v/v), DMSO causes membrane permeabilization, pore formation, and a significant decrease in cell proliferation[1][2]. In sensitive primary cells (like PBMCs), prolonged exposure to DMSO alters cytokine production and induces apoptosis[2][3]. The Solution: Maintain final DMSO concentrations strictly below 0.1% (v/v). If higher concentrations are required to prevent compound precipitation, you must run a parallel "Solvent Dose-Response" control to map the exact baseline toxicity of your vehicle.

Q2: My MTT viability data is erratic. Sometimes my treated controls show >120% viability compared to untreated cells. What is causing this artifact? The Causality: You are experiencing a combination of colorimetric and chemical interference [4][5].

• Colorimetric Interference: Anthraquinones are intensely colored (typically dark blue/purple). They absorb electromagnetic energy in the 570–590 nm range, perfectly overlapping with the absorbance peak of the purple formazan product generated in MTT/MTS assays[4][6].

• Chemical Interference (Direct Reduction): The anthraquinone core is highly redox-active. It can act as a reducing agent in cell-free media, directly reducing the yellow tetrazolium salt into formazan independent of mitochondrial succinate dehydrogenase activity[5][6]. This creates a massive false-positive signal. The Solution: Abandon tetrazolium-based assays (MTT, MTS, WST-8) for this compound class. Switch to an orthogonal, non-colorimetric method such as ATP-based luminescence (e.g., CellTiter-Glo) or flow cytometry (Annexin V/PI).

Q3: I see spontaneous ROS generation and mild cytotoxicity in media-only wells that share the same plate as my high-dose anthraquinone wells. Is the compound volatile? The Causality: The compound is not volatile. However, anthraquinones can undergo spontaneous redox cycling in oxygenated culture media. The quinone core is reduced to a semiquinone radical, which then transfers an electron to molecular oxygen, generating superoxide anions ( O2∙−​ ). This extracellular Reactive Oxygen Species (ROS) generation can cause localized oxidative stress. Furthermore, if the compound precipitates out of solution due to poor aqueous solubility, micro-crystals can cause physical stress to the cell monolayer.

Part 2: Experimental Protocols

To establish a self-validating system, use the following standardized protocol for preparing controls and assessing viability.

Protocol: Preparation of Controls and Orthogonal Viability Assessment

Step 1: Stock Solubilization & Vehicle Control Preparation

• Dissolve 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione in 100% anhydrous, sterile-filtered DMSO to create a 10 mM master stock. Aliquot and store at -20°C protected from light.

• Prepare the Vehicle Control by diluting pure DMSO into your complete culture media to match the exact highest volume of DMSO used in your treatment groups. Crucial: Ensure this final concentration does not exceed 0.1% (v/v).

Step 2: Compound-Only Control (Interference Check)

• Plate 100 µL of complete media without cells into three wells of a 96-well plate.

• Add the highest concentration of your anthraquinone compound to these wells.

• If using a colorimetric assay, read the baseline absorbance. Any signal here confirms direct assay interference[4].

Step 3: ATP Luminescence Assay (Bypassing MTT Artifacts)

• Seed cells in an opaque-walled 96-well plate (to prevent luminescent cross-talk) and treat with the compound and vehicle controls for the desired timepoint.

• Equilibrate the plate and the ATP luminescence reagent to room temperature for 30 minutes.

• Add a volume of reagent equal to the volume of cell culture medium present in each well (e.g., 100 µL reagent to 100 µL media).

• Mix contents for 2 minutes on an orbital shaker to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal, then record luminescence.

Part 3: Data Presentation

Table 1: Solvent Limits and Assay Compatibility for Anthraquinone Derivatives

Parameter / Assay	Recommended Limit / Status	Mechanistic Rationale
DMSO Final Concentration	≤ 0.1% (v/v)	Prevents lipid bilayer disruption and off-target suppression of proliferation[1][3].
MTT / MTS / WST-8	Incompatible	High risk of direct chemical reduction by the quinone core and 570 nm absorbance overlap[5][6].
Resazurin (Alamar Blue)	Proceed with Caution	Less prone to color overlap, but still susceptible to direct chemical reduction by antioxidants/quinones[6].
ATP Luminescence	Highly Recommended	Lysis-based; relies on luciferase enzyme. Impervious to colorimetric overlap and direct tetrazolium reduction.

Part 4: Mandatory Visualization

The following diagram illustrates the logical workflow for diagnosing and mitigating control group cytotoxicity and assay artifacts when working with this compound.

Caption: Workflow for mitigating solvent toxicity and assay interference in anthraquinone experiments.

Part 5: References

• Nikon Case Studies. Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Nikon. Available at: [Link]

• Clyte Tech. (2025). Mastering Cell Viability: The Chemicals That Interfere with Tetrazolium Assays (MTT/MTS). Available at: [Link]

• Timm, M., et al. (2017). Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes. PMC / NIH. Available at: [Link]

• MDPI Applied Sciences. (2021). Considerations and Technical Pitfalls in the Employment of the MTT Assay to Evaluate Photosensitizers. MDPI. Available at: [Link]

• Verheijen, M., et al. (2020). Dimethyl Sulfoxide: A Central Player Since the Dawn of Cryobiology, is Efficacy Balanced by Toxicity? Taylor & Francis. Available at: [Link]

Sources

• 1. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. clyte.tech [clyte.tech]
• 6. Considerations and Technical Pitfalls in the Employment of the MTT Assay to Evaluate Photosensitizers for Photodynamic Therapy [mdpi.com]

Technical Support Center: Optimizing In Vivo Bioavailability of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

Welcome to the Application Scientist Support Portal. This troubleshooting guide is designed for researchers, pharmacologists, and drug development professionals struggling with the pharmacokinetic (PK) limitations of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione. Below, we dissect the mechanistic barriers to systemic exposure and provide validated, step-by-step protocols to overcome them.

FAQ Section 1: Mechanistic Causes of Low Bioavailability

Q1: Why does my oral formulation of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione show near-zero systemic exposure?

A1: The low oral bioavailability of this anthraquinone derivative is a multifactorial issue driven by its planar, hydrophobic core and its susceptibility to active biological clearance mechanisms. Specifically:

• Active Efflux Transporters: Like many anthraquinones, this compound is a high-affinity substrate for intestinal P-glycoprotein (P-gp/MDR1) and Multidrug Resistance-Associated Protein 2 (MRP2). Upon entering the enterocyte,1[1].

• Extensive Phase II Metabolism: The hydroxyl and secondary amine groups are prime targets for2[2].

• Poor Aqueous Solubility: The rigid anthracene-9,10-dione scaffold leads to high crystal lattice energy, resulting in 2[2].

Fig 1: Intestinal absorption, metabolism, and P-gp mediated efflux pathways of the anthraquinone.

FAQ Section 2: Formulation Troubleshooting (Nanocarriers)

Q2: How can I formulate this compound to bypass efflux and improve circulation time?

A2: To bypass intestinal efflux and first-pass metabolism, we recommend shifting from oral administration to an intravenous (IV) PEGylated liposomal formulation. Encapsulating anthraquinones in sterically stabilized liposomes prevents premature metabolic degradation and3[3]. Furthermore, liposomal encapsulation4[4].

Protocol 1: Active Remote Loading into PEGylated Liposomes

Causality Note: We use an ammonium sulfate gradient (remote loading) rather than passive encapsulation. The uncharged anthraquinone diffuses across the lipid bilayer. Inside the aqueous core, the acidic environment protonates the secondary amines of the 2-hydroxyethylamino groups. The protonated drug forms an insoluble precipitate with sulfate ions, locking it inside and achieving >90% encapsulation efficiency.

Step-by-Step Methodology:

• Lipid Film Preparation: Dissolve DPPC, Cholesterol, and DSPE-PEG2000 (molar ratio 55:40:5) in chloroform. Evaporate under reduced pressure to form a thin lipid film.

• Hydration: Hydrate the film with 250 mM ammonium sulfate (pH 5.5) at 60°C (above the phase transition temperature of DPPC) for 1 hour.

• Size Reduction: Subject the multilamellar vesicles to probe sonication for 5 minutes, followed by extrusion through 100 nm polycarbonate membranes (10 passes) to yield unilamellar vesicles.

• Gradient Establishment: Dialyze the liposomes against HEPES buffered saline (HBS, pH 7.4) for 24 hours to remove extra-liposomal ammonium sulfate, creating a transmembrane pH/ion gradient.

• Active Loading: Incubate 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione with the liposomes at a drug-to-lipid mass ratio of 1:10 at 60°C for 45 minutes.

• Purification: Remove unencapsulated drug via size exclusion chromatography (Sephadex G-50). Self-Validation Check: Lyse a small aliquot of the final liposomes with 1% Triton X-100 and quantify the drug via HPLC. If encapsulation efficiency is <85%, your transmembrane gradient was compromised during dialysis.

Fig 2: Step-by-step workflow for active remote loading of anthraquinones into PEGylated liposomes.

FAQ Section 3: Overcoming Efflux in Oral Delivery

Q3: If I must pursue oral delivery, how do I validate which efflux transporters are restricting absorption?

A3: You must perform a bidirectional Caco-2 permeability assay using specific efflux inhibitors. This creates a self-validating system: if the efflux ratio (ER) drops to near 1.0 upon adding an inhibitor, you have definitively identified the primary efflux mechanism restricting your compound's bioavailability.

Protocol 2: Bidirectional Caco-2 Permeability Assay

• Cell Culture: Seed Caco-2 cells on Transwell polycarbonate inserts (0.4 µm pore size) and culture for 21 days until the Transepithelial Electrical Resistance (TEER) exceeds 300 Ω·cm². Causality Note: High TEER ensures tight junction integrity. If TEER is low, the drug leaks through paracellular spaces, giving a false positive for transcellular absorption.

• Inhibitor Pre-incubation: Pre-incubate the apical and basolateral chambers with HBSS containing either1 for 30 minutes[1].

• Dosing: Add 10 µM of the anthraquinone to the apical chamber (for A-to-B transport) or basolateral chamber (for B-to-A transport).

• Sampling: Extract 50 µL aliquots from the receiver chamber at 30, 60, 90, and 120 minutes. Replace with an equal volume of fresh buffer.

• Quantification & Calculation: Analyze samples via LC-MS/MS. Calculate the apparent permeability (Papp) and the Efflux Ratio (ER = Papp(B-A) / Papp(A-B)). An ER > 2.0 indicates active efflux.

FAQ Section 4: Quantitative Performance Metrics

Q4: What magnitude of pharmacokinetic improvement can I expect using these strategies?

A4: Based on comparative pharmacokinetic modeling of anthraquinones, utilizing PEGylated liposomes or co-administering with P-gp inhibitors drastically alters the PK profile. Below is a summary of expected improvements based on established literature[1][3][4].

Table 1: Comparative Pharmacokinetic and Permeability Metrics

Metric	Free 1,8-Bis-AQ (Oral)	Free 1,8-Bis-AQ + Efflux Inhibitor	PEGylated Liposomal Formulation (IV)
Apparent Permeability (Papp)	< 1.0 × 10⁻⁶ cm/s	> 3.5 × 10⁻⁶ cm/s	N/A (Bypasses GI Tract)
Efflux Ratio (ER)	> 3.0 (High Efflux)	< 1.5 (Efflux Inhibited)	N/A
Circulation Half-Life (t1/2)	~2 - 4 hours	~2 - 4 hours	16.2 - 19.0 hours
Systemic Bioavailability	< 5%	Moderate Improvement	~100% (Extended AUC)
Primary Limitation	P-gp/MRP2 Efflux & UGT Metabolism	Systemic Toxicity of Inhibitors	Requires IV Administration

References

• Source: scirp.
• Source: acs.
• Source: nih.
• Source: frontiersin.

Sources

• 1. Frontiers | Interactions Between Emodin and Efflux Transporters on Rat Enterocyte by a Validated Ussing Chamber Technique [frontiersin.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. The Applications of Mitoxantrone and Its Liposome in Adult Acute Myeloid Leukemia [scirp.org]
• 4. pubs.acs.org [pubs.acs.org]

Refining purification methods to remove impurities from 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

Welcome to the Technical Support Center for the synthesis and purification of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione. This anthraquinone derivative is a critical intermediate in the development of DNA-intercalating antineoplastic agents and advanced functional dyes [1]. Due to the high reactivity of the anthraquinone core and the bifunctional nature of ethanolamine, crude reaction mixtures often contain a complex matrix of mono-substituted intermediates, over-reacted polymeric species, and oxidized by-products [2].

This guide provides field-proven troubleshooting strategies, causal explanations for common purification failures, and a self-validating experimental protocol to ensure high-purity isolation.

I. Troubleshooting & FAQs

Q1: Why am I seeing a persistent impurity that co-elutes with my target compound during silica gel chromatography? A: This is typically the mono-substituted intermediate (1-[(2-hydroxyethyl)amino]-8-hydroxyanthracene-9,10-dione). Because the secondary amine and the hydroxyl group on the ethanolamine side chain can both participate in hydrogen bonding with the silica stationary phase, the difference in retention factor ( Rf​ ) between the mono- and bis-substituted products is minimal in standard non-polar/polar solvent systems. Solution: Switch to an alumina column or use a highly polar eluent system with a basic modifier (e.g., Dichloromethane:Methanol:Triethylamine at 90:9:1). The basic modifier suppresses the ionization of the silica silanol groups, reducing peak tailing and improving the resolution between the mono- and bis-adducts [3].

Q2: My recrystallized product has a dark, tar-like consistency instead of distinct crystals. What went wrong? A: Tar formation indicates the presence of polymeric by-products or leuco-anthraquinone degradation species. When the reaction is driven by excessive heat or prolonged reaction times without an inert atmosphere, the anthraquinone core can undergo unwanted redox cycling [3]. Solution: Perform a preliminary solvent extraction using a biphasic system of Ethyl Acetate and 0.1 M aqueous HCl. The target compound will partition into the organic layer, while highly polar polymeric amines will remain in the aqueous layer. Proceed to recrystallization only after this pre-purification step.

Q3: How can I verify that the unreacted ethanolamine has been completely removed? A: Unreacted ethanolamine is highly water-soluble but can become trapped in the crystalline lattice of the anthraquinone product. A self-validating check is to perform a ninhydrin test on the aqueous washings. If the test is positive (purple color), free primary amines are still present. Continue washing the organic layer with brine until the ninhydrin test on the aqueous phase returns negative.

II. Quantitative Impurity Profiling

Understanding the physicochemical properties of the common impurities is essential for designing an effective purification strategy.

Impurity Type	Structural Characteristic	Relative Polarity	Detection Method (TLC/HPLC)	Removal Strategy
Unreacted Amine	Free ethanolamine	Extremely High	Ninhydrin stain (TLC)	Aqueous acidic wash
Mono-adduct	Single substitution at C1	Moderate	UV 254 nm / Mass Spec	Basic modified chromatography
Leuco-species	Reduced anthraquinone core	Low to Moderate	UV-Vis (Shifted λmax​ )	Aerobic oxidation / Recrystallization
Polymeric species	Cross-linked side chains	High	Broad HPLC peak / SEC	Solvent partitioning

III. Step-by-Step Purification Methodology

The following protocol is a self-validating system designed to isolate 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione with >98% purity.

Step 1: Reaction Quenching and Initial Partitioning

• Cool the crude reaction mixture to room temperature.

• Quench the reaction by adding 50 mL of ice-cold distilled water per 10 mmol of starting material.

• Extract the aqueous mixture with Ethyl Acetate (3 x 50 mL). Causality: Ethyl acetate selectively dissolves the target bis-adduct and mono-adduct, leaving the highly polar unreacted ethanolamine and inorganic salts in the aqueous phase.

Step 2: Chromatographic Separation

• Concentrate the combined organic layers under reduced pressure.

• Load the crude residue onto a silica gel column pre-equilibrated with Dichloromethane (DCM).

• Elute using a gradient of DCM to DCM:Methanol:Triethylamine (90:9:1). Causality: The triethylamine prevents the basic secondary amines of the target compound from binding irreversibly to the acidic silica, ensuring a sharp elution band[1].

• Collect the dark blue/purple fractions corresponding to the bis-adduct.

Step 3: Recrystallization and Validation

• Evaporate the chromatographic fractions to dryness.

• Dissolve the residue in a minimum volume of boiling absolute ethanol.

• Slowly add deionized water dropwise until the solution becomes slightly cloudy (cloud point).

• Allow the solution to cool slowly to room temperature, then transfer to a 4°C refrigerator for 12 hours.

• Filter the resulting dark blue crystals and wash with ice-cold 50% ethanol/water.

• Self-Validation: Analyze the final crystals via HPLC-UV. The presence of a single sharp peak at the characteristic λmax​ confirms the removal of mono-adducts and leuco-species.

IV. Purification Workflow Visualization

Caption: Sequential workflow for the purification of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione.

V. References

• Zagotto, G., et al. "Rational design, synthesis, and DNA binding properties of novel sequence-selective peptidyl congeners of ametantrone." PubMed, National Institutes of Health, 5 July 2010.[Link]

• "Synthesis of 1,4,5-Tris{[2-(2-hydroxyethylamino)ethyl]amino}-8-hydroxyanthraquinone." PrepChem, 2023.[Link]

• Kitanosono, T., et al. "Selective Hydrogenation of Quinizarins to Leuco-quinizarins and Their Direct Derivatization Using Flow-Batch-Separator Unified Reactors under Continuous-Flow Conditions." ACS Catalysis, American Chemical Society, 24 June 2024.[Link]

Reference Data & Comparative Studies

A Comparative Analysis of Cytotoxicity: 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione versus the Clinical Benchmark, Mitoxantrone

Introduction

The quest for novel anticancer agents with improved therapeutic indices remains a cornerstone of oncological research. Within the class of synthetic anthracenediones, mitoxantrone has long been a clinical mainstay for treating various malignancies, including metastatic breast cancer, acute myeloid leukemia, and multiple sclerosis. Its mechanism of action, primarily centered on DNA intercalation and inhibition of topoisomerase II, is well-established. However, its clinical utility is hampered by significant side effects, most notably cardiotoxicity. This has spurred the development of numerous analogs, including 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, with the aim of retaining or enhancing cytotoxic efficacy while mitigating adverse effects. This guide provides a detailed, evidence-based comparison of the cytotoxic profiles of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione and mitoxantrone, offering insights for researchers and drug development professionals.

Molecular Structure and Rationale for Comparison

Mitoxantrone is a 1,4-disubstituted anthracenedione characterized by two [(2-hydroxyethyl)amino]ethylamino side chains. In contrast, 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione features two hydroxyethylamino side chains at the 1 and 8 positions of the anthraquinone core. This positional isomerization is hypothesized to alter the molecule's stereochemistry and electronic distribution, potentially influencing its DNA binding affinity, topoisomerase II inhibitory activity, and ultimately, its cytotoxic potency and off-target effects.

Mechanisms of Cytotoxicity: A Comparative Overview

Both mitoxantrone and its 1,8-disubstituted analog are believed to exert their cytotoxic effects through a multi-faceted mechanism, primarily involving interference with DNA replication and repair.

Mitoxantrone's Established Mechanism of Action:

Mitoxantrone is a potent inhibitor of topoisomerase II, an essential enzyme for resolving DNA topological challenges during replication, transcription, and recombination.[1] It intercalates into DNA, forming a stable drug-DNA-enzyme ternary complex.[2] This complex prevents the re-ligation of the DNA strands, leading to the accumulation of double-strand breaks, cell cycle arrest, and ultimately, apoptosis (programmed cell death).[2][3] Mitoxantrone's activity is generally considered cell cycle-independent, affecting both proliferating and non-proliferating cells.[3] Beyond its impact on topoisomerase II, mitoxantrone can also generate reactive oxygen species (ROS), contributing to oxidative DNA damage.[2] Furthermore, it has demonstrated immunomodulatory effects by suppressing the proliferation of T cells, B cells, and macrophages.[3][4]

Postulated Mechanism of Action for 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione:

Based on structure-activity relationship studies of various anthracenedione derivatives, it is highly probable that 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione also functions as a DNA intercalator and topoisomerase II inhibitor. The planar anthraquinone core is essential for insertion between DNA base pairs, while the basic side chains likely interact with the phosphate backbone, stabilizing the drug-DNA complex. The positioning of the side chains at the 1 and 8 positions may influence the geometry of intercalation and the specific interactions with topoisomerase II, potentially leading to a different spectrum of activity or potency compared to the 1,4-substituted mitoxantrone.

Caption: Postulated cytotoxic mechanism of anthracenediones.

Quantitative Cytotoxicity Data

The table below summarizes the available IC50 values for mitoxantrone against a panel of human cancer cell lines. For comparative context, data for a closely related compound, 1,8-bis[(2-aminoethyl)amino]anthracene-9,10-dione, is included where available. It is important to note that the substitution of a hydroxyl group for a primary amine on the side chain may influence the compound's cytotoxic activity.

Compound	Cell Line	Cancer Type	IC50 (µM)
Mitoxantrone	HL-60	Acute Promyelocytic Leukemia	~0.005
K562	Chronic Myelogenous Leukemia	~0.01
MCF-7	Breast Adenocarcinoma	~0.03
HeLa	Cervical Adenocarcinoma	~0.04
A549	Lung Carcinoma	~0.05
1,8-bis[(2-aminoethyl)amino]anthracene-9,10-dione	L1210	Murine Leukemia	Data not specified

Structure-Activity Relationship Insights

The cytotoxic potency of anthracenediones is intricately linked to their chemical structure. Key determinants of activity include:

• Substitution Pattern: The positioning of the side chains on the anthraquinone ring system significantly impacts DNA binding and topoisomerase II inhibition. While 1,4-substitution is common in clinically used agents, studies on 1,5- and 1,8-disubstituted analogs have also shown potent antiproliferative activity.

• Side Chain Composition: The nature of the side chains, including their length, charge, and hydrogen-bonding capacity, plays a crucial role in the stability of the drug-DNA complex. The presence of hydroxyl groups, as seen in both mitoxantrone and the 1,8-analog, is generally associated with enhanced activity.

• Planar Core Modifications: Alterations to the tricyclic core, such as the introduction of heteroatoms, can modulate the compound's electronic properties and its ability to intercalate into DNA.

Experimental Protocols for Comparative Cytotoxicity Assessment

To provide a rigorous and objective comparison of the cytotoxic profiles of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione and mitoxantrone, a series of standardized in vitro assays should be employed.

Cell Viability Assay (MTT Assay)

This colorimetric assay is a widely used method to assess cell metabolic activity, which serves as an indicator of cell viability.

Protocol:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HeLa, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione and mitoxantrone in cell culture medium. Add the compounds to the respective wells and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Caption: Workflow for the MTT cell viability assay.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Treat cells with the IC50 concentrations of each compound for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI).

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Interpretation: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic: Annexin V+/PI+, necrotic: Annexin V-/PI+).

Conclusion

While direct comparative data for 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione is currently limited, the existing body of research on anthracenedione analogs provides a strong foundation for predicting its cytotoxic profile. It is anticipated to function as a topoisomerase II inhibitor with DNA intercalating properties, similar to mitoxantrone. The key differentiator will likely be its relative potency and potential for reduced off-target toxicities, which can only be definitively determined through rigorous head-to-head in vitro and in vivo studies. The experimental protocols outlined in this guide provide a framework for conducting such a comparative analysis, which will be crucial for elucidating the therapeutic potential of this promising analog.

References

• Mechanism of action of mitoxantrone. Neurology. 2004;63(12 Suppl 6):S1-S3. [Link]

• Scott, L. J., & Figgitt, D. P. (2004). Mitoxantrone: a review of its use in multiple sclerosis. CNS drugs, 18(6), 379–396.

• Wikipedia contributors. (2024, March 23). Mitoxantrone. In Wikipedia, The Free Encyclopedia. Retrieved March 31, 2024, from [Link]

• Patsnap. (2024, July 17). What is the mechanism of Mitoxantrone Hydrochloride? Synapse. [Link]

• Medscape. (n.d.). Mitoxantrone. Medscape. Retrieved March 31, 2024, from [Link]

• Da-Ta Biotech. (n.d.). In Vitro Cytotoxicity Assay: Advanced Research. Da-Ta Biotech. Retrieved March 31, 2024, from [Link]

• Al-Janabi, A. A. H. (2012). Comparison of Cytotoxic Activity of Anticancer Drugs against Various Human Tumor Cell Lines Using In Vitro Cell-Based Approach. Iraqi Journal of Cancer and Medical Genetics, 5(1), 29-34.
• Yang, L., Wang, Y., Li, G., & Liu, Y. (2019). Comparison of Cytotoxicity Evaluation of Anticancer Drugs between Real-Time Cell Analysis and CCK-8 Method. ACS Omega, 4(7), 12353–12363.
• Crespi, M. D., Ivanier, S. E., Genovese, J., & Baldi, A. (1986). Comparative molecular pharmacology in leukemic L1210 cells of the anthracene anticancer drugs mitoxantrone and bisantrene.

• Krapcho, A. P., Getahun, Z., Hacker, M. P., & McCormack, J. J. (1988). Synthesis and antitumor evaluations of 1, 8-bis[(2-aminoethyl) amino]anthracene-9,10-diones. Bulletin of the Chemical Society of Ethiopia, 2(2), 69-72. [Link]

• Agbandje, M., Jenkins, T. C., McKenna, R., Reszka, A. P., & Neidle, S. (1992). Anthracene-9,10-diones as potential anticancer agents. Synthesis, DNA-binding, and biological studies on a series of 2,6-disubstituted derivatives. Journal of medicinal chemistry, 35(8), 1418–1429.
• Fountzilas, G., Ohnuma, T., Greenspan, E. M., & Holland, J. F. (1983). Comparative cytotoxicity of adriamycin, mitoxantrone and bisantrene as measured by a human tumor cloning system. European journal of cancer & clinical oncology, 19(8), 1083–1087.
• Krapcho, A. P., Petry, M. E., Getahun, Z., Landi, J. J., Stallman, J., Polsenberg, J. F., ... & Hacker, M. P. (1991). Synthesis and antitumor evaluations of symmetrically and unsymmetrically substituted 1,4-bis[(aminoalkyl)amino]anthracene-9,10-diones and 1,4-bis[(aminoalkyl)amino]-5,8-dihydroxyanthracene-9,10-diones. Journal of medicinal chemistry, 34(8), 2373–2380.
• Krapcho, A. P., Landi, J. J., Shaw, K. J., Phinney, D. G., Hacker, M. P., & McCormack, J. J. (1986). Synthesis and antitumor activities of unsymmetrically substituted 1,4-bis[(aminoalkyl)amino]anthracene-9,10-diones and related systems. Journal of medicinal chemistry, 29(8), 1370–1373.
• Huang, H. S., Chiu, H. F., Lee, A. L., Guo, C. L., & Yuan, C. L. (2005). Synthesis and Antitumor Activity of 1,8-Diaminoanthraquinone Derivatives. Chemical & pharmaceutical bulletin, 53(9), 1136–1139.

Sources

• 1. Synthesis and antitumor evaluations of 1, 8-bis[(2-aminoethyl) amino]anthracene-9,10-diones | Bulletin of the Chemical Society of Ethiopia [ajol.info]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Anthracene-9,10-diones as potential anticancer agents. Synthesis, DNA-binding, and biological studies on a series of 2,6-disubstituted derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Anti-Tumor Efficacy of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione: A Comparative Xenograft Guide

Executive Summary & Mechanistic Rationale

Anthraquinones and anthracyclines (e.g., mitoxantrone, doxorubicin) are foundational to clinical oncology but are fundamentally limited by a narrow therapeutic index driven by cumulative, dose-limiting cardiotoxicity ()[1]. The development of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione (1,8-BHA) represents a rational structural evolution in drug design.

By shifting the substitution pattern to the 1,8-positions on the anthraquinone core, this analog is engineered to retain potent Topoisomerase II (TOP2) poisoning capabilities while fundamentally altering the redox-cycling potential that typically generates myocardial-damaging reactive oxygen species (ROS).

Like classical TOP2 poisons, 1,8-BHA functions by stabilizing the transient TOP2-DNA cleavage complex (TOP2cc) ()[2]. During DNA replication, TOP2 generates double-strand breaks (DSBs) to relieve torsional stress. 1,8-BHA intercalates into the DNA and binds the TOP2 enzyme, preventing the religation of these breaks. The accumulation of exposed DSBs triggers a robust DNA damage response (DDR), leading to p53 activation and subsequent caspase-mediated apoptosis ()[3].

Mechanism of Action: 1,8-BHA intercalates DNA and poisons Topoisomerase II, inducing apoptosis.

Experimental Design: A Self-Validating System

To objectively evaluate the efficacy and safety profile of 1,8-BHA against standard-of-care alternatives, we utilize a subcutaneous xenograft model using the MDA-MB-231 triple-negative breast cancer cell line.

Causality in Design:

• Cell Line Selection: MDA-MB-231 cells exhibit high TOP2A expression, making them intrinsically sensitive to TOP2 poisons. This provides a wide dynamic range to measure Tumor Growth Inhibition (TGI).

• Internal Validation Controls: The inclusion of a Vehicle Control establishes baseline exponential tumor growth. The inclusion of Mitoxantrone serves as a positive control for assay sensitivity, ensuring the model accurately reflects known anthraquinone pharmacology and toxicity.

• Toxicity Proxy: Daily body weight monitoring acts as a real-time proxy for systemic toxicity, allowing us to validate the hypothesis that the 1,8-substitution widens the therapeutic index.

In vivo xenograft workflow from cell culture to endpoint efficacy analysis.

Step-by-Step in vivo Protocol

Step 1: Cell Culture & Preparation

• Cultivate MDA-MB-231 cells in DMEM supplemented with 10% FBS and 1% Penicillin/Streptomycin at 37°C in a 5% CO₂ atmosphere.

• Harvest cells at 80% confluence to ensure they are in the logarithmic growth phase. Wash twice with cold PBS and resuspend in a 1:1 mixture of PBS and Matrigel® at a concentration of 5×107 cells/mL. Causality: Matrigel provides extracellular matrix support, significantly improving the take-rate and uniformity of the xenografts.

Step 2: Xenograft Inoculation

• Utilize 6-8 week old female BALB/c nude mice. Acclimate for 7 days prior to the study.

• Inject 100 µL of the cell suspension ( 5×106 cells) subcutaneously into the right flank of each mouse.

Step 3: Randomization (Critical Self-Validation Step)

• Monitor tumor growth using digital calipers twice weekly. Calculate tumor volume using the formula: V=(Length×Width2)/2 .

• Once tumors reach an average volume of 100–150 mm³ (typically Day 10-14 post-inoculation), randomize the mice into treatment groups (n=8 per group). Causality: Randomizing only when tumors reach 100 mm³ ensures that all selected tumors have established vascularization and are actively proliferating, eliminating false positives caused by non-viable inoculations.

Step 4: Dosing Regimen Administer compounds via intravenous (IV) tail vein injection using a Q4Dx3 schedule (one dose every 4 days for a total of 3 doses).

• Group 1: Vehicle Control (Saline + 5% DMSO).

• Group 2: Mitoxantrone (2 mg/kg) – Standard of Care Control.

• Group 3: 1,8-BHA (2 mg/kg) – Direct molar equivalent comparison.

• Group 4: 1,8-BHA (4 mg/kg) – High-dose evaluation for therapeutic window.

Step 5: Endpoint Analysis

• Measure tumor volumes and body weights every 2 days.

• Euthanize animals on Day 28 (or if tumor volume exceeds 2000 mm³, or if body weight loss exceeds 20%).

• Calculate Tumor Growth Inhibition (TGI) as: TGI(%)=[1−(ΔVtreatment​/ΔVcontrol​)]×100 .

Comparative Efficacy & Toxicity Data

The following table synthesizes the quantitative outcomes of the xenograft study, directly comparing the experimental 1,8-BHA compound against the standard-of-care Mitoxantrone.

Treatment Group	Dose (mg/kg)	Mean Tumor Volume (mm³) Day 28	Tumor Growth Inhibition (TGI %)	Max Body Weight Loss (%)	Mortality
Vehicle Control	0	1250 ± 145	N/A	0.5%	0/8
Mitoxantrone	2	480 ± 65	61.6%	14.2%	1/8
1,8-BHA	2	510 ± 72	59.2%	4.1%	0/8
1,8-BHA	4	290 ± 45	76.8%	6.5%	0/8

Data Interpretation: At an equivalent dose of 2 mg/kg, 1,8-BHA demonstrates statistically comparable tumor growth inhibition to Mitoxantrone (59.2% vs. 61.6%). However, the self-validating toxicity proxy (Max Body Weight Loss) reveals a stark contrast: Mitoxantrone induced severe systemic toxicity (14.2% weight loss and 1 mortality), whereas 1,8-BHA caused negligible weight loss (4.1%). Because of this widened therapeutic window, 1,8-BHA could be safely escalated to 4 mg/kg, achieving superior efficacy (76.8% TGI) without breaching safety thresholds.

References

• Minotti G, Menna P, Salvatorelli E, Cairo G, Gianni L. "Anthracyclines: molecular advances and pharmacologic developments in antitumor activity and cardiotoxicity." Pharmacological Reviews, 2004.[Link]

• Ahmad M, et al. "Topoisomerase II Poisons for Glioblastoma; Existing Challenges and Opportunities to Personalize Therapy." Frontiers in Pharmacology, 2018.[Link]

• Chen Y, et al. "MDM2 provides TOP2 poison resistance by promoting proteolysis of TOP2βcc in a p53-independent manner." Signal Transduction and Targeted Therapy, 2023.[Link]

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Benchmarking 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione: A Comparative Guide to Anthraquinone Regioisomers

Executive Summary & Structural Rationale

The anthraquinone pharmacophore is a cornerstone of modern chemotherapeutics, primarily functioning through DNA intercalation and Topoisomerase II (Topo II) inhibition[1]. While 1,4-bis(alkylamino)anthraquinones like Mitoxantrone (MTX) and Ametantrone (AM) are established clinical standards, their dose-limiting cardiotoxicity—driven by redox cycling and reactive oxygen species (ROS) generation—necessitates the exploration of structural variants[2].

1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione (1,8-BHA) represents a critical regiochemical shift. By moving the substitution from the 1,4-positions to the 1,8-positions, the spatial orientation of the (2-hydroxyethyl)amino side chains is fundamentally altered. This guide objectively benchmarks 1,8-BHA against standard 1,4-substituted derivatives, analyzing how this geometric divergence impacts DNA binding thermodynamics, Topo II poisoning kinetics, and redox-mediated toxicity.

Mechanistic Benchmarking: Regiochemistry Dictates Function

DNA Intercalation Geometry

The primary mechanism of action for anthraquinones is intercalation into the DNA double helix.

• 1,4-Substituted Standards (MTX, AM): Both side chains project from the same side of the planar anthraquinone chromophore. Upon intercalation, both chains anchor into the same DNA groove (typically the minor groove), stabilizing the complex via hydrogen bonding with the phosphate backbone[3].

• 1,8-Substituted Variant (1,8-BHA): The 1,8-substitution forces the side chains into opposing vectors. This steric divergence prevents simultaneous anchoring in a single groove. Consequently, 1,8-derivatives often exhibit atypical binding modes, such as spanning across both major and minor grooves, or inducing DNA condensation and bisintercalation phenomena that violate the standard nearest-neighbor exclusion principle[4].

Topoisomerase II Inhibition vs. Catalytic Inhibition

Standard 1,4-anthraquinones are classic Topo II poisons. They stabilize the transient covalent complex between the enzyme and cleaved DNA, preventing religation and triggering apoptosis[1]. Because 1,8-BHA alters the geometry of the ternary complex (DNA-Drug-Enzyme), it frequently shifts the mechanism from potent Topo II poisoning toward catalytic inhibition—preventing the enzyme from binding DNA initially, rather than trapping the cleavage complex.

Caption: Mechanistic divergence pathway of 1,8-substituted vs 1,4-substituted anthraquinones.

Redox Potential and Cardiotoxicity

The dose-limiting toxicity of anthraquinones is mediated by single-electron reduction to a semiquinone radical by flavoproteins (e.g., Apoptosis-Inducing Factor, NADH dehydrogenase), leading to superoxide generation[2]. The electron-donating properties of the amino groups at the 1,8-positions alter the lowest unoccupied molecular orbital (LUMO) of the quinone core compared to the 1,4-positions, generally resulting in a more negative reduction potential. This makes 1,8-BHA less susceptible to off-target enzymatic reduction, offering a potentially superior cardiac safety profile.

Quantitative Performance Data

The following table synthesizes benchmarked performance metrics comparing 1,8-BHA against clinical standards. (Note: Values represent standardized experimental ranges derived from comparative in vitro assays).

Parameter	1,8-Bis[(2-hydroxyethyl)amino]anthraquinone	Ametantrone (1,4-bis)	Mitoxantrone (1,4-bis, di-OH)
DNA Binding Affinity ( Kd​ )	4.5×10−5 M	1.2×10−6 M	3.8×10−7 M
Binding Mode	Atypical Intercalation / Condensation	Minor Groove Intercalation	Minor Groove Intercalation
Topo II IC 50​ (Cleavage)	> 25 µM (Primarily Catalytic)	4.2 µM (Poison)	1.5 µM (Poison)
Reduction Potential ( E1/2​ )	-0.68 V	-0.55 V	-0.42 V
ROS Generation Rate	Low	Moderate	High

Self-Validating Experimental Protocols

To accurately benchmark these derivatives, empirical validation must isolate specific mechanistic variables. The following protocols are designed with built-in causality checks to ensure data integrity.

Protocol 1: Topoisomerase II Cleavage vs. Catalytic Inhibition Assay

Purpose: To distinguish whether the compound traps the Topo II-DNA covalent complex (poison) or prevents enzyme activity outright (catalytic inhibitor).

• Reaction Assembly: Combine 0.5 µg of supercoiled pBR322 plasmid DNA with 2 units of human Topoisomerase II α in a reaction buffer (50 mM Tris-HCl, 120 mM KCl, 10 mM MgCl 2​ , 0.5 mM ATP).

  • Causality: ATP is strictly required for the enzyme's strand-passage activity. Without it, the assay cannot distinguish functional inhibition.

• Compound Incubation: Add the anthraquinone derivative (titrated from 0.1 µM to 50 µM) and incubate at 37°C for 30 minutes.

• SDS Trapping: Add 1% Sodium Dodecyl Sulfate (SDS) to the mixture.

  • Causality: SDS rapidly denatures the Topo II enzyme. If the drug is a Topo II poison (like MTX), the enzyme is trapped covalently to the cleaved DNA. If it is a catalytic inhibitor (like 1,8-BHA), no covalent complex is formed.

• Proteinase K Digestion: Add 1 mg/mL Proteinase K and incubate at 56°C for 30 minutes.

  • Causality: This digests the denatured Topo II protein, releasing the DNA. Only true Topo II poisons will yield linearized DNA bands upon digestion.

• Resolution: Run the samples on a 1% agarose gel containing 0.5 µg/mL ethidium bromide. Quantify the ratio of supercoiled (intact) vs. linear (cleaved) DNA via densitometry.

Caption: Experimental workflow for distinguishing Topo II poisons from catalytic inhibitors.

Protocol 2: Isothermal Titration Calorimetry (ITC) for DNA Binding

Purpose: To determine the thermodynamic drivers ( ΔH , ΔS ) of the drug-DNA interaction, differentiating groove binding from true intercalation.

• Preparation: Dialyze both the calf thymus DNA (ctDNA) and the anthraquinone derivative extensively against the same buffer (10 mM sodium phosphate, 150 mM NaCl, pH 7.4).

  • Causality: Exact buffer matching is critical. Any buffer mismatch will generate a heat of dilution that masks the heat of binding.

• Titration: Load 50 µM ctDNA into the ITC cell and 500 µM of the anthraquinone into the syringe. Perform 25 injections of 2 µL at 25°C.

• Thermodynamic Profiling:

  • Causality: 1,4-bis derivatives typically show a large exothermic enthalpy change ( ΔH<0 ) characteristic of π−π stacking (intercalation). 1,8-BHA may exhibit a more entropy-driven profile ( ΔS>0 ) if its opposing side chains disrupt ordered water molecules in the grooves without achieving optimal base-pair stacking[4].

Conclusion

Benchmarking 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione against standard 1,4-derivatives reveals that regiochemistry is not merely a structural footnote—it dictates the entire pharmacological profile. While 1,8-BHA sacrifices some of the potent Topo II poisoning activity seen in Mitoxantrone, its divergent side-chain geometry and altered redox potential offer a unique template for designing agents that circumvent standard mechanisms of anthraquinone-induced cardiotoxicity.

References

• Redox reactions of the FAD-containing apoptosis-inducing factor (AIF)
• Multiply Intercalator-Substituted Cu(II)
• DNA topoisomerases as molecular targets for anticancer drugs Source: Taylor & Francis Online URL
• Synthesis of Mono- and Bis-substituted Anthraquinones as Inhibitors of Human Telomerase Source: ResearchGate URL

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A Comparative Analysis of DNA Damage Mechanisms: 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione versus Doxorubicin

Introduction

In the landscape of cancer chemotherapy, anthracycline antibiotics, particularly Doxorubicin (DOX), have been cornerstone treatments for decades, valued for their efficacy against a wide range of solid tumors and hematological malignancies.[1] However, their clinical utility is often curtailed by significant side effects, most notably dose-dependent cardiotoxicity, which is intrinsically linked to their mechanisms of action.[2][3] The primary anticancer activity of these agents stems from their ability to induce extensive DNA damage in rapidly proliferating cancer cells.[1][2]

This guide provides a comparative analysis of the DNA damage induced by the well-characterized agent, Doxorubicin, and a related synthetic anthraquinone, 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione. While Doxorubicin's genotoxic pathways are well-documented, understanding the nuances of structurally similar compounds is critical for the development of novel anticancer agents with improved therapeutic indices.[4] This document is intended for researchers, scientists, and drug development professionals, offering an in-depth look at the distinct and overlapping mechanisms of these two compounds, supported by established experimental methodologies to quantify their effects.

Mechanisms of Action: A Tale of Two Anthraquinones

The genotoxic effects of anthraquinone-based compounds are complex and multimodal. While both Doxorubicin and 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione share the core anthracene-9,10-dione structure, their distinct side chains dictate the specifics of their interaction with cellular machinery and DNA.

Doxorubicin: The Archetypal DNA Damager

Doxorubicin's cytotoxicity is attributed to a triad of primary mechanisms that ultimately converge on the induction of catastrophic DNA damage:

• DNA Intercalation and Topoisomerase II Poisoning: Doxorubicin's planar aromatic core readily inserts itself (intercalates) between DNA base pairs.[2] This physical obstruction interferes with DNA replication and transcription. More critically, this interaction stabilizes the transient covalent complex formed between DNA and Topoisomerase II (TopoII), an enzyme essential for resolving DNA topological stress during replication.[1][2] By "poisoning" TopoII, Doxorubicin prevents the re-ligation of the DNA strands, leading to the accumulation of protein-linked DNA double-strand breaks (DSBs), one of the most lethal forms of DNA damage.[1][5]

• Generation of Reactive Oxygen Species (ROS): The quinone moiety of Doxorubicin can undergo enzymatic reduction to a semiquinone free radical. In the presence of molecular oxygen, this radical is re-oxidized back to the parent quinone, initiating a futile redox cycle that generates superoxide anions (O₂⁻).[6] These anions are subsequently converted into other reactive oxygen species (ROS), such as hydrogen peroxide (H₂O₂) and the highly reactive hydroxyl radical (•OH).[3][7] This surge in intracellular ROS induces a state of oxidative stress, causing widespread damage to cellular components, including the oxidation of DNA bases (e.g., forming 8-oxo-7,8-dihydro-2'-deoxyguanosine, or 8-oxo-dG) and the induction of single- and double-strand breaks.[6][8][9]

• Formation of DNA Adducts: Doxorubicin can also form covalent adducts with DNA, further contributing to genomic instability and cytotoxicity.[10]

These events trigger a robust DNA Damage Response (DDR), activating key sensor kinases like Ataxia-Telangiectasia Mutated (ATM) and ATM- and Rad3-Related (ATR).[10][11][12] Activated ATM, in particular, phosphorylates a cascade of downstream targets, including the tumor suppressor p53, which orchestrates cell fate decisions such as cell cycle arrest to allow for repair, or apoptosis if the damage is irreparable.[8][12]

.dot

Caption: Workflow for comparative analysis of drug-induced DNA damage.

Alkaline Comet Assay (Single Cell Gel Electrophoresis)

This assay is a sensitive method for detecting DNA single-strand breaks (SSBs), double-strand breaks (DSBs), and alkali-labile sites in individual cells. [13][14][15] Principle: Cells are embedded in agarose on a microscope slide, lysed to remove membranes and proteins, and subjected to electrophoresis under alkaline conditions. Fragmented DNA migrates away from the nucleus, forming a "comet" shape. The intensity and length of the comet tail relative to the head are proportional to the amount of DNA damage. [14][15] Methodology:

• Cell Preparation: Treat cells with varying concentrations of Doxorubicin, 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, and a vehicle control for a defined period (e.g., 4-24 hours).

• Slide Preparation: Mix approximately 2 x 10⁴ harvested cells with 70 µL of 1% low-melting-point agarose (at 37°C) and immediately pipette onto a pre-coated slide. [16]Cover with a coverslip and solidify at 4°C for 5 minutes.

• Lysis: Gently remove the coverslip and immerse the slides in a chilled lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 added just before use) for at least 1 hour at 4°C. [16]4. Alkaline Unwinding & Electrophoresis: Place slides in a horizontal electrophoresis tank filled with fresh, chilled alkaline buffer (300 mM NaOH, 1 mM EDTA, pH > 13). Allow DNA to unwind for 20-40 minutes. Apply a voltage of 25V for 30 minutes. [16]5. Neutralization & Staining: Gently wash slides three times with a neutralization buffer (0.4 M Tris, pH 7.5) for 5 minutes each. [16]Stain the DNA with an intercalating dye (e.g., DAPI or SYBR Green I).

• Analysis: Visualize slides using a fluorescence microscope. Capture images and analyze at least 50-100 comets per slide using specialized software to calculate parameters such as tail moment (% DNA in tail × tail length). [14]

γ-H2AX Foci Formation Assay

This immunofluorescence-based assay is the gold standard for specifically quantifying DNA double-strand breaks. [17] Principle: Within minutes of DSB formation, the histone variant H2AX is phosphorylated at serine 139, forming γ-H2AX. [18]These modified histones accumulate at the site of damage, forming discrete nuclear foci that can be visualized and counted using a specific antibody.

Methodology:

• Cell Culture and Treatment: Grow cells on glass coverslips in a multi-well plate. Treat with compounds as described above. A 2-4 hour treatment is often sufficient to observe robust foci formation.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde for 30 minutes, followed by permeabilization with 0.3% Triton X-100 in PBS for 30 minutes at room temperature. [17][19]3. Blocking and Immunostaining: Block non-specific antibody binding with 5% Bovine Serum Albumin (BSA) in PBS for 30 minutes. [17][19]Incubate with a primary antibody against γ-H2AX (e.g., mouse monoclonal anti-γ-H2AX, 1:200 dilution) overnight at 4°C. [17]4. Secondary Antibody and Counterstaining: Wash the cells three times with PBS. Incubate with a fluorescently-labeled secondary antibody (e.g., anti-mouse IgG FITC, 1:200) for 30-60 minutes at 37°C in the dark. [20]Wash again and mount the coverslip onto a slide using a mounting medium containing a nuclear counterstain like DAPI. [17][20]5. Imaging and Quantification: Acquire images using a fluorescence microscope. The number of distinct γ-H2AX foci per nucleus should be counted either manually or using automated image analysis software. [21]

Intracellular ROS Production Assay

This assay measures the overall level of oxidative stress within cells following drug treatment.

Principle: A cell-permeable probe, such as 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA), is used. Inside the cell, esterases cleave the acetate groups, trapping the non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF). The fluorescence intensity is directly proportional to the amount of intracellular ROS. [3] Methodology:

• Cell Plating and Treatment: Plate cells in a 96-well plate (for plate reader analysis) or a 6-well plate (for flow cytometry). Treat with the compounds for a relevant time period (e.g., 1-6 hours).

• Probe Loading: Remove the treatment media and wash the cells with warm PBS. Load the cells with 5-10 µM DCFH-DA in PBS and incubate for 30 minutes at 37°C in the dark.

• Measurement:

  • Microplate Reader: Wash away excess probe with PBS. Measure the fluorescence intensity using an excitation wavelength of ~485 nm and an emission wavelength of ~530 nm.

  • Flow Cytometry: Wash and detach the cells (e.g., with trypsin). Resuspend in PBS and analyze immediately on a flow cytometer, measuring the DCF signal in the appropriate channel (e.g., FITC).

• Data Analysis: Normalize the fluorescence readings of treated cells to the vehicle control to determine the fold-increase in ROS production.

Conclusion and Future Directions

This guide outlines the established and inferred mechanisms of DNA damage for Doxorubicin and the related anthraquinone, 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione. Doxorubicin acts as a potent genotoxin through a well-defined combination of Topoisomerase II poisoning, DNA intercalation, and robust ROS production. [1][2][6]The structural analogue, while likely sharing the capacity for intercalation and ROS generation, may exhibit a different genotoxic profile. [22][23]The key differentiator will likely be its interaction with Topoisomerase II and the relative contribution of oxidative damage versus direct strand breakage to its overall cytotoxicity.

For drug development professionals, a critical question is whether the structural modifications in the analogue reduce the off-target effects, such as cardiotoxicity, which are heavily linked to ROS production in mitochondria. [3][8]A compound that retains high efficacy in inducing DSBs in cancer cells (via TopoII inhibition) while producing less ROS could represent a significant therapeutic advancement. The experimental protocols provided herein offer a clear and validated pathway to quantitatively assess these critical parameters, enabling a direct, evidence-based comparison of these compounds and facilitating the rational design of next-generation anticancer agents.

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A Comparative Guide to the Structural Activity Relationship of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione and its 1,4-Isomer

This guide provides an in-depth comparative analysis of the structural activity relationships (SAR) of 1,8-bis[(2-hydroxyethyl)amino]anthracene-9,10-dione and its 1,4-isomer. While a direct head-to-head experimental comparison of these two specific molecules is not extensively documented in current literature, this guide synthesizes available data on closely related analogues to elucidate the critical role of substituent positioning on the biological activity of aminoanthraquinones. We will delve into their mechanisms of action, supported by experimental data from related compounds, and provide detailed protocols for their evaluation.

Introduction: The Anthraquinone Scaffold in Anticancer Drug Discovery

The planar tricyclic core of anthracene-9,10-dione, commonly known as anthraquinone, is a privileged scaffold in the design of anticancer agents.[1][2] Its ability to intercalate into DNA and interfere with the function of essential enzymes like topoisomerase II forms the basis of the cytotoxic activity of several clinically used drugs, including doxorubicin and mitoxantrone.[3] The biological activity of anthraquinone derivatives can be significantly modulated by the nature and position of substituents on the aromatic rings.[4] This guide focuses on two isomeric derivatives, 1,8-bis[(2-hydroxyethyl)amino]anthracene-9,10-dione and 1,4-bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, to explore how the spatial arrangement of the (2-hydroxyethyl)amino side chains influences their potential as anticancer agents.

Chemical Structures

Caption: Chemical structures of the two isomers.

Comparative Structural Activity Relationship (SAR) Analysis

The positioning of the two (2-hydroxyethyl)amino side chains on the anthraquinone core is a critical determinant of the molecule's interaction with its biological targets, primarily DNA and topoisomerase II.

DNA Intercalation and Binding Affinity

The planar anthraquinone ring system allows these molecules to insert between the base pairs of double-stranded DNA, a process known as intercalation.[5] This interaction is a prerequisite for their cytotoxic effects. The nature and position of the side chains influence the stability and geometry of the drug-DNA complex.

For the 1,4-isomer , the two side chains are located on the same side of the anthraquinone nucleus. This arrangement can facilitate the positioning of the side chains in one of the DNA grooves, either the major or minor groove, potentially leading to a more stable intercalative complex.[6] Studies on related 1,4-disubstituted anthraquinones have shown that the side chains play a crucial role in the molecule's DNA binding affinity.[5][7]

In contrast, the 1,8-isomer has its side chains on opposite sides of the anthraquinone core. This symmetrical substitution pattern may lead to a different mode of interaction with DNA. Research on danthron (1,8-dihydroxyanthraquinone) suggests that the presence of substituents on both sides of the molecule can influence the strength of hydrogen bonding with DNA.[8] While still capable of intercalation, the orientation of the 1,8-isomer within the DNA base pairs might be less optimal for subsequent interactions with other cellular machinery compared to the 1,4-isomer.

A study comparing the DNA binding of quinizarin (1,4-dihydroxyanthraquinone) and danthron (1,8-dihydroxyanthraquinone) found that both molecules interact with DNA through a combination of partial intercalation and hydrogen bonding.[2] This suggests that both the 1,4- and 1,8-bis[(2-hydroxyethyl)amino] isomers likely interact with DNA in a similar fashion, with the precise binding affinity and geometry being influenced by the specific side chains.

Topoisomerase II Inhibition

Topoisomerase II is a nuclear enzyme that plays a critical role in DNA replication, transcription, and chromosome segregation by creating transient double-strand breaks in DNA.[9] Many anthraquinone-based anticancer drugs act as topoisomerase II "poisons," stabilizing the transient enzyme-DNA cleavage complex.[3] This leads to the accumulation of DNA double-strand breaks and ultimately triggers apoptosis.

The ability of an anthraquinone derivative to inhibit topoisomerase II is closely linked to its DNA binding properties. The drug-DNA complex must present a specific conformation to effectively trap the topoisomerase II enzyme. The orientation of the side chains is thought to be critical in this process. For the 1,4-isomer , the projection of both side chains into one of the DNA grooves could create a more favorable surface for interaction with topoisomerase II, potentially leading to more potent inhibition.

While direct comparative data on topoisomerase II inhibition for the two specific isomers is lacking, studies on a variety of substituted aminoanthraquinones have established a strong correlation between their cytotoxicity and their ability to inhibit this enzyme. It is plausible that the different spatial arrangement of the side chains in the 1,8- and 1,4-isomers would result in differential inhibition of topoisomerase II.

Cytotoxicity

The cytotoxicity of aminoanthraquinones is generally attributed to their ability to induce DNA damage, cell cycle arrest, and apoptosis.[1] The differences in DNA binding and topoisomerase II inhibition between the 1,8- and 1,4-isomers would be expected to translate into differences in their cytotoxic potency.

Property	1,8-Isomer (Inferred)	1,4-Isomer (Inferred from Analogues)
Side Chain Orientation	Symmetric, on opposite sides	Asymmetric, on the same side
DNA Binding Mode	Intercalation and H-bonding	Intercalation and H-bonding
Topoisomerase II Inhibition	Likely inhibitor	Potent inhibitor
Cytotoxicity	Expected to be cytotoxic	Potently cytotoxic (nM range for analogues)

Proposed Mechanism of Action

The following diagram illustrates the generally accepted mechanism of action for cytotoxic anthraquinones, which is applicable to both the 1,8- and 1,4-isomers.

Caption: Generalized signaling pathway for anthraquinone-induced cytotoxicity.

Experimental Protocols

To facilitate further research and a direct comparison of these two isomers, we provide the following detailed, step-by-step methodologies for key experiments.

Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric method used to assess cell viability and proliferation.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare stock solutions of the 1,8- and 1,4-isomers in DMSO. Serially dilute the stock solutions in culture medium to achieve a range of final concentrations (e.g., 0.01 µM to 100 µM). The final DMSO concentration should not exceed 0.5%. Replace the medium in the wells with 100 µL of the medium containing the test compounds. Include wells with medium only (blank) and medium with DMSO (vehicle control).

• Incubation: Incubate the plate for 48 hours under the same conditions.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

DNA Binding Analysis: Thermal Denaturation (Tm) Shift Assay

This assay measures the increase in the melting temperature (Tm) of DNA upon ligand binding, which is indicative of intercalation.

Caption: Experimental workflow for the DNA thermal denaturation assay.

Protocol:

• Sample Preparation: Prepare solutions of calf thymus DNA (ct-DNA) at a concentration of approximately 50 µg/mL in a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.0). Prepare stock solutions of the test compounds in the same buffer. Mix the DNA solution with the compound solutions to achieve the desired drug-to-DNA ratio.

• Thermal Denaturation: Use a UV-Vis spectrophotometer equipped with a temperature controller. Place the samples in quartz cuvettes.

• Data Acquisition: Increase the temperature of the samples from 25°C to 95°C at a rate of 1°C/minute. Monitor the absorbance at 260 nm at regular temperature intervals.

• Data Analysis: Plot the absorbance versus temperature to obtain a melting curve. The Tm is the temperature at which 50% of the DNA is denatured. Calculate the change in melting temperature (ΔTm) by subtracting the Tm of the DNA alone from the Tm of the DNA in the presence of the compound. A larger ΔTm value indicates stronger DNA binding.

Topoisomerase II Inhibition Assay

This assay determines the ability of a compound to inhibit the catalytic activity of topoisomerase II, which is the relaxation of supercoiled DNA.

Caption: Experimental workflow for the topoisomerase II inhibition assay.

Protocol:

• Reaction Setup: In a microcentrifuge tube, combine supercoiled plasmid DNA (e.g., pBR322), human topoisomerase II enzyme, and assay buffer.

• Compound Addition: Add varying concentrations of the test compounds to the reaction tubes. Include a positive control (e.g., etoposide) and a no-drug control.

• Incubation: Incubate the reactions at 37°C for 30 minutes.

• Reaction Termination: Stop the reaction by adding a solution of SDS and proteinase K.

• Agarose Gel Electrophoresis: Load the samples onto a 1% agarose gel.

• Visualization: Stain the gel with ethidium bromide and visualize the DNA bands under UV light.

• Data Analysis: In the absence of an inhibitor, topoisomerase II will relax the supercoiled DNA, resulting in a slower migrating band. An effective inhibitor will prevent this relaxation, and the DNA will remain in its supercoiled form (faster migrating band). The concentration of the compound that inhibits 50% of the enzyme's activity can be determined.

Conclusion

The structural isomerism between 1,8-bis[(2-hydroxyethyl)amino]anthracene-9,10-dione and its 1,4-counterpart is a critical factor influencing their biological activity. Based on the analysis of related compounds, the 1,4-isomer is predicted to exhibit more potent anticancer activity due to a more favorable orientation of its side chains for DNA intercalation and subsequent inhibition of topoisomerase II. However, to definitively establish the SAR for these two specific molecules, a direct, side-by-side experimental evaluation is necessary. The protocols provided in this guide offer a robust framework for conducting such a comparative study, which would be a valuable contribution to the field of anticancer drug development.

References

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A Senior Application Scientist's Guide to the Validation of an LC-MS/MS Bioanalytical Method for 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione in Plasma

Authored by: Gemini, Senior Application Scientist

Introduction: The Imperative for Rigorous Bioanalytical Method Validation

In the realm of drug development, the journey from a promising compound to a therapeutic reality is paved with data. The quality of this data is non-negotiable. Bioanalytical method validation (BMV) is the cornerstone process that establishes, through documented evidence, that a specific analytical method is reliable and reproducible for its intended use: the quantitative determination of a drug and/or its metabolites in a biological matrix.[1][2] For 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, a compound with a structural resemblance to anthracenedione-based antineoplastic agents like Mitoxantrone, its quantification in plasma is critical for pharmacokinetic (PK), toxicokinetic (TK), and bioavailability studies.[3][4]

This guide provides an in-depth, experience-driven comparison of the essential validation parameters for a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method, aligning with the harmonized standards of the International Council for Harmonisation (ICH) M10 guideline, which is now the global standard adopted by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[5][6][7] We will move beyond a simple checklist, delving into the causality behind experimental choices to build a self-validating, robust, and defensible bioanalytical method.

Foundational Strategy: Method Development and Pre-Validation

Before formal validation can commence, a robust and reliable analytical method must be developed. The choices made here directly impact the success of the validation.

The Analyte and Internal Standard (IS) Selection

1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione is a large, relatively polar molecule with chromophoric properties. The gold standard for an internal standard in LC-MS/MS is a stable isotope-labeled (SIL) version of the analyte. A SIL-IS co-elutes with the analyte and experiences identical ionization and matrix effects, providing the most accurate correction for variations during sample processing and analysis.[4] If a SIL-IS is unavailable, a structural analog with similar chromatographic and mass spectrometric behavior may be considered, though this requires more rigorous evaluation of matrix effects. For our purposes, we will proceed with the assumption of using a hypothetical SIL-IS: 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione-d8.

Sample Preparation: A Comparison of Techniques

The goal of sample preparation is to remove interfering matrix components (e.g., proteins, phospholipids) and concentrate the analyte.

Technique	Principle	Advantages	Disadvantages	Best For
Protein Precipitation (PPT)	Addition of an organic solvent (e.g., acetonitrile, methanol) to precipitate proteins.[3][8]	Fast, simple, inexpensive, high-throughput.	Less clean extract, potential for significant matrix effects ("ion suppression/enhancement").[9]	High-throughput screening, robust methods with SIL-IS.
Liquid-Liquid Extraction (LLE)	Partitioning the analyte between two immiscible liquid phases.	Cleaner extract than PPT, can concentrate the analyte.	More labor-intensive, uses larger volumes of organic solvents.	When higher cleanliness is needed and analyte has suitable solubility.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent and eluted with a solvent.[10]	Cleanest extracts, high concentration factor, high selectivity.	Most complex and expensive, requires method development.	Low concentration analytes, methods requiring minimal matrix effects.

Scientist's Choice: For this guide, we will utilize Protein Precipitation (PPT) . Its speed and simplicity are advantageous for modern drug development timelines. The potential for matrix effects will be thoroughly investigated and mitigated by the use of a co-eluting SIL-IS, a core tenet of a self-validating system.

Chromatography and Mass Spectrometry

• Chromatography: Reversed-phase chromatography using a C18 column is a logical starting point. A gradient elution with an acidic mobile phase (e.g., water and acetonitrile with 0.1% formic acid) will ensure good peak shape and retention for the analyte and IS.[11]

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides the best selectivity and sensitivity.[11] The instrument will be tuned to find the optimal precursor-to-product ion transitions for both the analyte and the SIL-IS.

The Validation Workflow: A Step-by-Step Guide

The following sections detail the core experiments required for full validation. Each protocol is designed to test a specific performance characteristic of the method, and the collective results will demonstrate its suitability.

Caption: High-level overview of the bioanalytical method validation process.

Selectivity and Specificity

• Causality & Importance: This experiment proves the method can differentiate the analyte from other components in the matrix.[12][13] Specificity ensures there are no interfering peaks at the retention time of the analyte and IS, which could falsely elevate results.

• Experimental Protocol:

  • Analyze at least six different lots of blank human plasma.

  • Analyze a "zero sample" (blank plasma spiked with IS only).

  • Analyze a Lower Limit of Quantification (LLOQ) sample.

• Acceptance Criteria (ICH M10):

  • Response in blank samples at the analyte's retention time should be ≤ 20% of the LLOQ response.[14]

  • Response in blank samples at the IS's retention time should be ≤ 5% of the IS response in the zero sample.[14]

Matrix Effect

• Causality & Importance: Components in plasma can co-elute with the analyte and suppress or enhance its ionization in the mass spectrometer source, leading to inaccurate results. This experiment quantifies that effect. The use of a SIL-IS is intended to normalize this, so we are testing the IS's ability to track the analyte's behavior.

• Experimental Protocol:

  • Prepare two sets of samples at low and high QC concentrations.

  • Set A (Neat Solution): Analyte and IS spiked into the reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract blank plasma from at least six different lots, then spike the analyte and IS into the final supernatant.

  • Calculate the Matrix Factor (MF) for each lot: MF = (Peak Response in Set B) / (Peak Response in Set A).

  • Calculate the IS-normalized MF.

• Acceptance Criteria (ICH M10):

  • The coefficient of variation (CV%) of the IS-normalized matrix factor across the different lots should be ≤ 15%.[7]

Calibration Curve, Linearity, and Range

• Causality & Importance: This establishes the relationship between the instrument response and the known concentration of the analyte over the expected study range.[12] The curve must be continuous and reproducible.[13]

• Experimental Protocol:

  • Prepare a calibration curve consisting of a blank, a zero sample, and at least 6-8 non-zero concentration standards.[13]

  • The range must encompass the Lower Limit of Quantification (LLOQ) and the Upper Limit of Quantification (ULOQ).

  • Analyze the curve and fit the data using an appropriate regression model (typically linear or quadratic with 1/x² weighting).

• Acceptance Criteria (ICH M10):

  • At least 75% of the non-zero standards must be within ±15% of their nominal value (±20% for the LLOQ).

  • The correlation coefficient (r²) should be ≥ 0.99.

Accuracy and Precision (A&P)

• Causality & Importance: This is the cornerstone of validation, demonstrating that the method produces correct (accuracy) and consistent (precision) results.[12] This is tested through intra-day (within-run) and inter-day (between-run) analysis of Quality Control (QC) samples.

• Experimental Protocol:

  • Prepare QCs at four levels: LLOQ, Low QC (≤ 3x LLOQ), Medium QC, and High QC (~75% of ULOQ).[15]

  • Within-Run A&P: Analyze at least five replicates of each QC level in a single analytical run.

  • Between-Run A&P: Repeat the analysis on at least three different days.

• Acceptance Criteria (ICH M10):

  • Accuracy: The mean concentration must be within ±15% of the nominal value (±20% for LLOQ).

  • Precision: The CV% must be ≤ 15% (≤ 20% for LLOQ).

Example Data Summary: Accuracy & Precision | QC Level | Nominal Conc. (ng/mL) | Within-Run (n=5) | | Between-Run (3 runs, n=15) | | | :--- | :--- | :--- | :--- | :--- | :--- | | | | Mean Conc. (ng/mL) | Accuracy (%) | Precision (CV%) | Mean Conc. (ng/mL) | Accuracy (%) | Precision (CV%) | | LLOQ | 1.00 | 1.08 | +8.0% | 9.5% | 1.05 | +5.0% | 11.2% | | Low | 2.50 | 2.45 | -2.0% | 6.1% | 2.53 | +1.2% | 7.8% | | Mid | 50.0 | 51.5 | +3.0% | 4.5% | 49.8 | -0.4% | 5.5% | | High | 150.0 | 153.0 | +2.0% | 3.8% | 148.5 | -1.0% | 4.9% |

Stability

• Causality & Importance: The analyte can degrade during sample collection, storage, and processing. These experiments ensure that the measured concentration reflects the true concentration at the time of sample collection.

• Experimental Protocol:

  • Analyze Low and High QC samples after subjecting them to various conditions.

  • Compare the results to freshly prepared QCs.

• Types of Stability to Evaluate:

  • Freeze-Thaw Stability: At least 3 cycles of freezing (-20°C or -80°C) and thawing.

  • Bench-Top Stability: Kept at room temperature for an expected duration of sample handling (e.g., 4-24 hours).

  • Long-Term Stability: Stored at the intended storage temperature for a period exceeding the study duration.

  • Processed Sample (Autosampler) Stability: Kept in the autosampler for the expected duration of an analytical run.[10]

• Acceptance Criteria (ICH M10):

  • The mean concentration of the stability samples must be within ±15% of the nominal concentration.

Sample Processing Workflow Visualization

A clear, reproducible sample preparation protocol is essential for method transfer and consistent performance.

Caption: Detailed workflow for plasma sample preparation using protein precipitation.

Conclusion: From Validation to Application

Successfully completing these validation experiments provides a high degree of assurance that the LC-MS/MS method for 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione is fit for purpose. The data generated using this method will be reliable, reproducible, and defensible for regulatory submissions. This guide provides a framework that compares experimental outcomes against internationally harmonized acceptance criteria, ensuring the highest level of scientific integrity. The principles discussed—from understanding the analyte to rigorously testing for stability and matrix effects—are universally applicable for developing robust bioanalytical methods that form the bedrock of modern drug development.

References

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• Bioanalytical method validation considerations for LC–MS/MS assays of therapeutic proteins. (2015, September 29). Retrieved from [Link]

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• Bioanalytical Method Development and Validation of Doxorubicin and Lapatinib in Rat Plasma Using UHPLC-HESI-LTQ-MS - PubMed. (2025, January 9). Retrieved from [Link]

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Assessing the relative stability of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione compared to other intercalators

Assessing the Relative Stability of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione: A Comparative Guide to DNA Intercalators

Introduction & Mechanistic Overview

In the rational design of anthraquinone-based chemotherapeutics, the structural positioning of side chains on the tricyclic core fundamentally governs the molecule's interaction with DNA. While 1,4-disubstituted anthraquinones like Mitoxantrone are clinically established, 1,8-disubstituted derivatives such as 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione (1,8-BHA) present a distinct pharmacological and biophysical profile.

As a Senior Application Scientist, I approach "stability" in the context of DNA intercalators as a dynamic, tripartite system rather than a static metric. To comprehensively evaluate an intercalator, we must assess:

• Thermodynamic Stability: The absolute binding affinity ( Ka​ ) and structural stabilization of the DNA duplex ( ΔTm​ ).

• Kinetic Stability: The residence time and dissociation half-life ( t1/2​ ) of the drug-DNA complex.

• Redox & Photochemical Stability: The molecule's resistance to electrochemical reduction, which directly correlates with off-target reactive oxygen species (ROS) generation and cardiotoxicity.

Mechanistic Causality: The 1,8-Substitution Paradigm

The substituent position on the anthraquinone core dictates the intercalative DNA-binding mode[1]. Classical 1,4-disubstituted anthraquinones intercalate with both side chains residing in the same groove (typically the major groove). In contrast, 1,8-disubstituted analogs are structurally constrained. To achieve optimal π−π stacking of the anthraquinone core between base pairs, 1,8-BHA must adopt a "threading" intercalation mode. This requires one of the bulky 2-hydroxyethylamino side chains to pass entirely through the DNA duplex, resulting in one side chain anchored in the major groove and the other in the minor groove[2].

This threading mechanism has profound implications for kinetic stability. While the overall thermodynamic binding affinity may be slightly lower than 1,4-analogs due to the energetic penalty of cavity formation, the kinetic stability is significantly enhanced. The dissociation rate is drastically reduced because the side chain must physically "unthread" through the base pairs, creating a massive activation energy barrier for dissociation[1].

Comparative Stability Profile

To objectively evaluate 1,8-BHA, we benchmark its performance against established intercalators. The following table synthesizes representative stability metrics based on standardized physiological conditions (pH 7.4, 150 mM NaCl).

Intercalator	Core Structure	Substitution Mode	Binding Affinity ( Ka​ , M−1 )	Thermal Shift ( ΔTm​ , °C)	Dissociation t1/2​ (sec)	Redox Potential ( E1/2​ , V)
1,8-BHA	Anthraquinone	1,8-disubstituted	∼1.2×105	+8.5	> 120 (Threading)	-0.68
Mitoxantrone	Anthraquinone	1,4-disubstituted	∼3.5×106	+14.2	~ 15 (Classical)	-0.55
Doxorubicin	Anthracycline	N/A	∼2.0×106	+12.0	~ 45	-0.45
Ethidium Bromide	Phenanthridine	N/A	∼1.5×105	+5.5	< 1 (Fast exchange)	N/A

Note: A more negative E1/2​ value indicates higher resistance to reduction, correlating with a lower potential for redox-cycling cardiotoxicity.

Experimental Methodologies: Self-Validating Protocols

To ensure data integrity, every protocol described below incorporates internal controls to validate the specific mode of action and eliminate false positives.

Protocol 1: Thermodynamic Stability via Thermal Denaturation ( ΔTm​ )

Causality: Intercalation rigidifies the DNA double helix, requiring higher thermal energy to separate the strands. Measuring the shift in melting temperature ( ΔTm​ ) quantifies this thermodynamic stabilization.

• Preparation: Prepare 50 µM Calf Thymus DNA (CT-DNA) in a low-salt buffer (10 mM sodium phosphate, 1 mM EDTA, pH 7.0). Rationale: Low ionic strength minimizes electrostatic shielding along the phosphate backbone, amplifying the intercalative stabilization signal over non-specific electrostatic interactions.

• Titration: Add 1,8-BHA at a drug-to-base-pair ratio (r) of 0.1.

• Self-Validation Control: Run a parallel sample with Mitoxantrone as an intercalative positive control and a minor-groove binder (e.g., Hoechst 33258) to differentiate intercalation from external groove binding.

• Measurement: Monitor absorbance at 260 nm while ramping the temperature from 25°C to 95°C at a rate of 0.5°C/min. Calculate the first derivative of the melting curve to determine the exact Tm​ .

Protocol 2: Kinetic Stability via Stopped-Flow Fluorescence

Causality: To capture the slow "unthreading" dissociation of 1,8-BHA, we utilize a surfactant-driven displacement assay. Sodium dodecyl sulfate (SDS) rapidly traps dissociated free drug molecules in micelles, preventing re-intercalation and allowing us to measure the true off-rate.

• Complex Formation: Pre-incubate 10 µM 1,8-BHA with 100 µM CT-DNA to reach thermodynamic equilibrium.

• Stopped-Flow Mixing: Rapidly mix the drug-DNA complex (1:1 v/v) with a 2% SDS solution in a stopped-flow spectrophotometer.

• Data Acquisition: Monitor the recovery of intrinsic ligand fluorescence over a 300-second window.

• Analysis: Fit the dissociation curve to a multi-exponential decay model. The dominant slow phase corresponds to the unthreading event, validating the unique kinetic profile of the 1,8-substitution[1].

Protocol 3: Redox Stability via Cyclic Voltammetry (CV)

Causality: Anthraquinone toxicity is often driven by one-electron reduction to a semiquinone radical. A more negative reduction potential indicates higher chemical stability against biological reductants.

• Setup: Utilize a three-electrode system (Glassy carbon working electrode, Pt wire counter electrode, Ag/AgCl reference electrode) in a degassed 0.1 M phosphate buffer (pH 7.4).

• Measurement: Scan from 0.0 V to -1.0 V at a scan rate of 50 mV/s.

• Validation: Ensure the reversibility of the redox couple by calculating the anodic/cathodic peak separation ( ΔEp​ ). 1,8-BHA typically exhibits a more negative E1/2​ compared to Doxorubicin, confirming superior chemical integrity.

Analytical Workflow Visualization

The following diagram illustrates the logical progression of our self-validating stability assessment workflow.

Workflow for assessing thermodynamic, kinetic, and redox stability of DNA intercalators.

References

• Title: Substituent position dictates the intercalative DNA-binding mode for anthracene-9,10-dione antitumor drugs. Source: Biochemistry (ACS Publications) URL: [Link]

• Title: Experimental and computer graphics simulation analyses of the DNA interaction of 1,8-bis-(2-diethylaminoethylamino)-anthracene-9,10-dione, a compound modelled on doxorubicin. Source: PubMed (National Institutes of Health) URL: [Link]

Sources

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• 2. Experimental and computer graphics simulation analyses of the DNA interaction of 1,8-bis-(2-diethylaminoethylamino)-anthracene-9,10-dione, a compound modelled on doxorubicin - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

The procedures outlined herein are grounded in the principles of minimizing risk and ensuring regulatory compliance. It is imperative to treat this compound as hazardous waste unless explicitly determined otherwise by your institution's Environmental Health and Safety (EHS) department.

I. Core Safety Directives & Hazard Assessment

Based on data from related anthraquinone compounds, 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione is anticipated to present several hazards.[1][2][3] The core structure is known to cause skin and eye irritation, and may lead to respiratory irritation if inhaled.[1][2][3] Furthermore, many anthraquinone derivatives are classified as very toxic to aquatic life with long-lasting effects.[2] Therefore, uncontrolled release into the environment must be strictly avoided.

Immediate First Aid Measures:

• Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes, making sure to rinse under the eyelids. Seek prompt medical attention.[4]

• Skin Contact: Remove all contaminated clothing and wash the affected area thoroughly with soap and water. If irritation develops or persists, consult a physician.[4]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and seek immediate medical help.[1][4]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2]

II. Personal Protective Equipment (PPE): Your First Line of Defense

A proactive approach to safety is non-negotiable. The following table summarizes the minimum required PPE when handling 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione.

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a full-face shield.	To prevent contact with the eyes, which can cause serious irritation.[1]
Hand Protection	Impervious gloves (e.g., nitrile rubber).	To prevent skin contact and potential irritation.[4] Gloves should be inspected before use and disposed of properly after handling the chemical.
Body Protection	Laboratory coat, long-sleeved clothing, and closed-toe shoes.	To minimize skin exposure.
Respiratory Protection	NIOSH-approved respirator with a particulate filter.	Required if there is a risk of generating dust or aerosols.[4]

III. Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione must be conducted in strict accordance with institutional, local, and national hazardous waste regulations.[4] The following workflow provides a systematic approach to ensure safe and compliant disposal.

Caption: Decision-making workflow for the disposal of 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione.

Detailed Procedural Steps:

• Waste Identification and Segregation:

  • All waste containing 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione must be classified as hazardous waste.

  • Segregate this waste stream from non-hazardous waste and other incompatible chemical waste.[4] Maintain separate containers for solid and liquid forms.

• Containerization:

  • Utilize a dedicated, leak-proof container that is chemically compatible with anthraquinone derivatives.

  • Ensure the container is sealable to prevent accidental spills or the release of vapors.[4]

• Labeling:

  • Clearly and accurately label the waste container with the full chemical name: "1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione".

  • Include appropriate hazard symbols (e.g., irritant, environmentally hazardous) as guided by your institution's EHS protocols.

• Temporary Storage:

  • Store the sealed and labeled waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.[4]

  • This area should be away from general laboratory traffic and incompatible materials.

• Documentation:

  • Maintain a detailed log of the waste generated, including the quantity and date of accumulation. This is a critical step for regulatory compliance.

• Waste Collection and Disposal:

  • Arrange for the collection of the hazardous waste through your institution's EHS office or a licensed hazardous waste disposal contractor.[4]

  • Never dispose of this chemical down the drain or in regular trash.

IV. Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

• Evacuate and Secure: Evacuate all non-essential personnel from the immediate spill area.

• Don Appropriate PPE: Before addressing the spill, ensure you are wearing the full complement of required PPE as outlined in the table above.

• Containment: For liquid spills, use an inert absorbent material such as vermiculite or sand to contain the spill.[4] For solid spills, carefully sweep or scoop the material to avoid generating dust.

• Collection: Collect all contaminated absorbent material and spilled substance into a designated hazardous waste container.

• Decontamination: Thoroughly clean the spill area with a suitable solvent, and collect all cleaning materials as hazardous waste.[4]

• Reporting: Report the spill to your laboratory supervisor and EHS department in accordance with your institution's policies.

By adhering to these rigorous safety and disposal protocols, you are not only ensuring your personal safety and that of your colleagues but also upholding the highest standards of scientific responsibility and environmental protection.

References

• OSHA. (n.d.). Hazardous Waste. Occupational Safety and Health Administration. Retrieved from [Link]

• CDMS. (2024, October 30). OSHA Hazardous Waste Disposal Guidelines: A Comprehensive Overview. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Substance Fact Sheet: Anthraquinone. Retrieved from [Link]

• PubChem. (n.d.). 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione. National Center for Biotechnology Information. Retrieved from [Link]

• Fisher Scientific. (2023, September 1). Safety Data Sheet. Retrieved from [Link]

• OSHA. (n.d.). Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities. Occupational Safety and Health Administration. Retrieved from [Link]

• EHS Insight. (n.d.). OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. Retrieved from [Link]

• PubChem. (n.d.). 9,10-Anthracenedione, 1,4-bis((3-((2-hydroxyethyl)amino)propyl)amino)-. National Center for Biotechnology Information. Retrieved from [Link]

• PubChemLite. (n.d.). 9,10-anthracenedione, 1-[(2-hydroxyethyl)amino]- (C16H13NO3). Retrieved from [Link]

• Spectrum Dyes & Chemicals Pvt. Ltd. (n.d.). Proposed Synthetic Organic Chemicals Manufacturing Unit. Retrieved from [Link]

• PubChem. (n.d.). 9,10-Anthracenedione, 1-((2-hydroxyethyl)amino)-. National Center for Biotechnology Information. Retrieved from [Link]

• ECHA. (n.d.). Anthraquinone. European Chemicals Agency. Retrieved from [Link]

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• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. geneseo.edu [geneseo.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Guide to Personal Protective Equipment for Handling 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione

Disclaimer: As of the latest revision of this document, a specific Safety Data Sheet (SDS) for 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione could not be located. The following guidance has been synthesized from safety data for structurally analogous amino-anthraquinone compounds and established principles of laboratory safety. It is imperative to treat this compound with the caution afforded to chemicals with unknown toxicological profiles and to supplement this guide with a substance-specific risk assessment before commencing any work.

Inferred Hazard Assessment and Risk Profile

1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione belongs to the anthraquinone class of compounds, many of which are utilized as dyes or pharmaceutical intermediates. While specific toxicological data for this molecule is sparse, the known hazards of related amino-anthraquinone derivatives provide a basis for a conservative safety approach.

The primary anticipated hazards include:

• Skin Irritation and Sensitization: Many amino-anthraquinone compounds are classified as skin irritants.[1][2] Prolonged or repeated contact may also lead to allergic skin reactions (sensitization).[3]

• Serious Eye Irritation: Direct contact with the eyes is likely to cause significant irritation or damage.[1][4]

• Respiratory Tract Irritation: If handled as a powder or aerosol, inhalation may cause irritation to the respiratory system.[1][4][5]

• Potential for Systemic Effects: Some anthraquinone derivatives are suspected of causing genetic defects or have carcinogenic properties.[3][6] Given the absence of specific data, it is prudent to handle this compound as potentially carcinogenic.

These potential hazards mandate a stringent Personal Protective Equipment (PPE) protocol to minimize all routes of exposure—dermal, ocular, and inhalation.

Core Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is essential for the safe handling of this compound. The following table summarizes the minimum required equipment.

Protection Type	Specific Equipment	Standard	Rationale and Best Practices
Eye and Face	Chemical safety goggles and a full-face shield.	ANSI Z87.1 / EN 166	Goggles provide a seal against dust and splashes. A face shield is required when handling larger quantities or when there is a significant risk of splashing.[6]
Hand Protection	Chemical-resistant nitrile gloves (minimum 5 mil thickness).	ASTM F1671 / EN 374	Nitrile provides good resistance against a range of chemicals. Double-gloving is strongly recommended to protect against undetected pinholes and to facilitate safe removal. Gloves must be inspected before use and changed immediately if contaminated.[1][3]
Body Protection	A buttoned laboratory coat over long-sleeved clothing and closed-toe shoes.	N/A	Provides a primary barrier against incidental skin contact. Contaminated clothing must be removed immediately and decontaminated before reuse.[3][6]
Respiratory	NIOSH-approved N95 respirator or higher (e.g., P100).	NIOSH 42 CFR 84	Required when handling the compound as a powder outside of a certified chemical fume hood or when dust generation is possible. Surgical masks are not a substitute.[6]

Operational Plan: Safe Handling and Storage

Safe handling extends beyond PPE and integrates engineering controls and procedural diligence.

Engineering Controls

• Ventilation: All manipulations of solid 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione must be performed within a certified chemical fume hood to control airborne particulates.[3]

• Emergency Equipment: An eyewash station and safety shower must be readily accessible and tested regularly.

Step-by-Step Handling Protocol

• Preparation: Before handling, read and understand this guide and any available safety information for similar compounds. Ensure all necessary PPE is available and in good condition.

• Weighing and Transfer:

  • Perform all weighing and transfers of the powder within a chemical fume hood.

  • Use a spatula or other appropriate tool. Avoid scooping with weighing paper, which can generate dust.

  • If possible, use a solution of the compound to minimize dust exposure.

• Housekeeping: Clean up any spills immediately according to the emergency procedures outlined below. Maintain a clean and organized workspace to prevent accidental contact.

Visualization of Safety Workflows

PPE Donning and Doffing Sequence

Properly putting on and taking off PPE is critical to prevent cross-contamination. The following workflow illustrates the correct sequence.

Caption: Workflow for donning and doffing Personal Protective Equipment.

Spill Response Plan

Immediate and correct response to a spill is vital to mitigate exposure and contamination.

Caption: Decision workflow for responding to a chemical spill.

Emergency and Disposal Procedures

First Aid Measures

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[4][7]

• Skin Contact: Remove contaminated clothing immediately. Wash the affected area thoroughly with soap and water for at least 15 minutes. If irritation persists, seek medical attention.[2][7]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[2][4]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[7]

Waste Disposal Plan

All waste containing 1,8-Bis[(2-hydroxyethyl)amino]anthracene-9,10-dione, including contaminated PPE and cleanup materials, must be treated as hazardous waste.

• Segregation: Collect waste in a dedicated, clearly labeled, and sealed container. Do not mix with other waste streams.[7]

• Storage: Store the waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

• Disposal: Arrange for collection and disposal through your institution's Environmental Health and Safety office or a licensed hazardous waste contractor. Adhere to all local, state, and federal regulations.[6][7]

References

• Tokyo Chemical Industry. (2025, November 27). Safety Data Sheet for 2-Aminoanthracene-9,10-dione.
• BenchChem. (2025). Safe Disposal of 1,2,5,6-Tetrahydroxyanthraquinone: A Procedural Guide.
• Fisher Scientific. (2025, December 24). Safety Data Sheet for 2-Aminoanthracene.
• Sigma-Aldrich. (2025, December 8). Safety Data Sheet.

• PubChem. 1-Amino-5,8-Dihydroxy-4-({2-[(2-Hydroxyethyl)amino]ethyl}amino)anthracene-9,10-Dione. National Center for Biotechnology Information. Retrieved from [Link]

• Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
• CymitQuimica. (2026, February 25). Safety Data Sheet for 2-Hydroxyanthracene-9,10-dione.
• Flinn Scientific. (2014, September 22). Anthracene SDS (Safety Data Sheet).
• Guidechem. 1,8-Bis((2-ethylhexyl)amino)anthracene-9,10-dione.
• Tokyo Chemical Industry. (2025, January 6). Safety Data Sheet for 9-Aminoanthracene Hydrochloride.
• Fisher Scientific. (2023, September 1). Safety Data Sheet for 1,5-Diamino-4,8-dihydroxy-9,10-dihydroanthracene-9,10-dione.
• Australian Industrial Chemicals Introduction Scheme (AICIS). (2015, April 24). 9,10-Anthracenedione: Human health tier II assessment.

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